Copper(II) tartrate hydrate

• CAS: 17263-56-8

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Synthesis and Characterization of Copper(II) Tartrate Hydrate

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the synthesis and characterization of copper(II) tartrate hydrate (B1144303), a compound with applications in various fields, including as a catalyst and a precursor for advanced materials.[1][2] This document details a reliable synthesis protocol and the analytical techniques used to verify the compound's identity and purity, presenting quantitative data in accessible formats and illustrating experimental workflows with clear diagrams.

Synthesis of Copper(II) Tartrate Hydrate

A common and effective method for synthesizing copper(II) tartrate hydrate is the gel growth technique, which allows for the slow and controlled formation of crystals.[3][4] This method involves the diffusion of reactant ions through a silica (B1680970) gel medium, leading to the precipitation of the less soluble copper(II) tartrate.[3]

Experimental Protocol: Gel Growth Synthesis

This protocol outlines the single diffusion gel growth method for producing copper(II) tartrate hydrate crystals.[4]

Materials:

• Sodium Metasilicate (B1246114) (Na₂SiO₃·9H₂O)

• L-(+)-Tartaric Acid (C₄H₆O₆)

• Copper(II) Chloride (CuCl₂·2H₂O)

• Deionized Water

• Test tubes (e.g., 15 cm x 1.8 cm)

• pH meter

• Beakers

• Graduated cylinders

Procedure:

• Gel Preparation:

  • Prepare a 1 M solution of sodium metasilicate in deionized water.

  • Prepare a 1 M solution of L-(+)-tartaric acid in deionized water.

  • In a test tube, slowly add the 1 M sodium metasilicate solution to the 1 M tartaric acid solution until a pH of 4.0 is achieved.

  • Seal the test tube and allow the gel to set for a firm consistency. This may take a couple of days.[5]

• Crystal Growth:

  • Once the gel has set, carefully pour a 1 M aqueous solution of copper(II) chloride onto the surface of the gel, minimizing any disturbance to the gel surface.

  • Seal the test tube to prevent evaporation and contamination.

  • Allow the setup to stand at ambient temperature. Copper(II) ions will diffuse into the gel, reacting with the tartrate ions to form crystals of copper(II) tartrate hydrate.

  • Visible crystal growth should be observable within several days to weeks.[5]

• Crystal Harvesting and Washing:

  • Once the crystals have reached a desired size, carefully remove them from the gel.

  • Wash the harvested crystals with deionized water to remove any residual reactants or gel.

  • Dry the crystals in a desiccator at room temperature.

Characterization of Copper(II) Tartrate Hydrate

A suite of analytical techniques is employed to confirm the synthesis of copper(II) tartrate hydrate and to characterize its physicochemical properties.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is utilized to identify the functional groups present in the synthesized compound. The coordination of the tartrate ligand to the copper(II) ion results in characteristic shifts in the vibrational frequencies of the carboxylate and hydroxyl groups.[3]

Experimental Protocol:

• Sample Preparation: A small amount of the dried copper(II) tartrate hydrate is ground with potassium bromide (KBr) to form a fine powder. This mixture is then pressed into a thin, transparent pellet.

• Data Acquisition: The FTIR spectrum is recorded over the range of 4000-400 cm⁻¹.

Data Presentation:

Wavenumber (cm⁻¹)	Assignment	Reference
~3400	O-H stretching of water and hydroxyl groups	[6]
~1600	Asymmetric stretching of carboxylate group (COO⁻)	[7]
~1400	Symmetric stretching of carboxylate group (COO⁻)	[7]
~1100	C-O stretching of hydroxyl groups	[6]
Below 500	Cu-O stretching	[8]

Thermogravimetric Analysis (TGA)

TGA is used to determine the thermal stability of the compound and to quantify the amount of water of hydration. The analysis involves heating the sample at a constant rate and monitoring its mass loss over time.[9]

Experimental Protocol:

• Sample Preparation: A small, accurately weighed amount of the copper(II) tartrate hydrate is placed in an alumina (B75360) crucible.

• Data Acquisition: The sample is heated from ambient temperature to approximately 600°C at a heating rate of 10°C/min under a nitrogen atmosphere.

Data Presentation:

Temperature Range (°C)	Weight Loss (%)	Assignment
~80 - 200	~14%	Loss of water of hydration (corresponding to approximately 3 water molecules)
~250 - 350	~45%	Decomposition of the anhydrous copper(II) tartrate to copper oxide

Note: The exact temperatures and weight loss percentages can vary depending on the specific hydrate form and experimental conditions.

Powder X-ray Diffraction (XRD)

XRD analysis is employed to confirm the crystalline nature of the synthesized product and to determine its crystal structure.[3]

Experimental Protocol:

• Sample Preparation: A finely ground powder of the copper(II) tartrate hydrate is mounted on a sample holder.

• Data Acquisition: The XRD pattern is recorded using Cu Kα radiation (λ = 1.5406 Å) over a 2θ range of 10° to 80°.

Data Presentation:

The powder XRD pattern of copper(II) tartrate hydrate typically indicates an orthorhombic crystal system.[5] A representative set of diffraction peaks is provided below.

2θ (°)	d-spacing (Å)	Miller Indices (hkl)
15.8	5.60	(111)
20.5	4.33	(200)
26.7	3.34	(220)
31.2	2.86	(311)

Note: The peak positions and intensities can vary slightly depending on the specific crystalline phase and sample preparation.

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is used to study the electronic transitions of the copper(II) ion in the tartrate complex. In an aqueous solution, the d⁹ configuration of Cu(II) typically results in a broad absorption band in the visible region due to d-d transitions.[10]

Experimental Protocol:

• Sample Preparation: A dilute solution of copper(II) tartrate hydrate is prepared in deionized water.

• Data Acquisition: The UV-Vis spectrum is recorded from 200 to 800 nm using a quartz cuvette.

Data Presentation:

λmax (nm)	Assignment
~680	d-d transition of the [Cu(tartrate)(H₂O)₂] complex

Visualized Experimental Workflows

The following diagrams, generated using Graphviz, illustrate the logical flow of the synthesis and characterization processes.

Caption: Workflow for the synthesis of copper(II) tartrate hydrate.

Caption: Analytical workflow for the characterization of the synthesized product.

Conclusion

This technical guide has provided a comprehensive overview of the synthesis of copper(II) tartrate hydrate via the gel growth method and its subsequent characterization using FTIR, TGA, XRD, and UV-Vis spectroscopy. The detailed experimental protocols, tabulated data, and visualized workflows offer a valuable resource for researchers and professionals in the fields of chemistry and drug development, enabling the reproducible synthesis and thorough analysis of this important copper complex.

References

• 1. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 2. researchgate.net [researchgate.net]
• 3. bjp-bg.com [bjp-bg.com]
• 4. wjarr.com [wjarr.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]

Unraveling the Crystalline Architecture of Copper(II) Tartrate Hydrate: A Technical Guide for Researchers

Abstract

This technical guide provides an in-depth exploration of the crystal structure of copper(II) tartrate hydrate (B1144303), a compound of interest in materials science and drug development. This document details the crystallographic parameters of its known polymorphic forms, offering a comparative analysis through structured data tables. Comprehensive experimental protocols for the synthesis of copper(II) tartrate hydrate via gel growth and hydrothermal methods are presented, alongside detailed methodologies for its characterization using single-crystal X-ray diffraction (XRD), powder XRD, and Fourier-transform infrared (FTIR) spectroscopy. Visualizations of the copper coordination environment and experimental workflows are provided to facilitate a deeper understanding of its structural and synthetic aspects. This guide is intended to serve as a valuable resource for researchers, scientists, and professionals in drug development, enabling further investigation and application of this versatile coordination polymer.

Introduction

Copper(II) tartrate hydrate is a metal-organic coordination polymer that has garnered significant attention due to its intriguing structural diversity and potential applications in various scientific fields. The ability of the tartrate ligand, with its multiple chiral centers and coordination sites (both carboxylate and hydroxyl groups), to bridge copper(II) ions leads to the formation of a variety of supramolecular architectures, including one-dimensional chains, two-dimensional layers, and complex three-dimensional networks.[1] The degree of hydration and the specific enantiomer of the tartaric acid used (L-, D-, or meso) further influence the resulting crystal structure.

Understanding the precise three-dimensional arrangement of atoms within copper(II) tartrate hydrate is paramount for elucidating its structure-property relationships. This knowledge is crucial for its potential applications, which include catalysis, chiral separations, and as a precursor for novel materials. In the context of drug development, metal-organic frameworks can serve as carriers for therapeutic agents, and a thorough understanding of their crystal structure is essential for designing effective drug delivery systems.

This guide aims to consolidate the current knowledge on the crystal structure of copper(II) tartrate hydrate, presenting a detailed overview of its synthesis, and structural characterization for the scientific community.

Crystal Structure and Crystallographic Data

Copper(II) tartrate hydrate is known to crystallize in several polymorphic forms, with the orthorhombic crystal system being one of the most commonly reported. The structural diversity arises from the flexible coordination chemistry of the copper(II) ion and the multidentate nature of the tartrate ligand. The copper(II) center typically exhibits a distorted octahedral coordination geometry, bonding with oxygen atoms from both the carboxylate and hydroxyl groups of the tartrate ligands, as well as from water molecules.[1]

The tartrate ligand can act as a bridging ligand in various modes, connecting multiple copper centers to form extended polymeric structures. These structures are further stabilized by an extensive network of hydrogen bonds involving the hydroxyl groups of the tartrate, coordinated water molecules, and lattice water molecules. This intricate hydrogen-bonding network plays a crucial role in determining the overall packing and stability of the crystal lattice.

The following tables summarize the crystallographic data for two reported orthorhombic forms of copper(II) tartrate hydrate.

Table 1: Crystallographic Data for Orthorhombic Copper(II) Tartrate Hydrate (Form I)

Parameter	Value
Crystal System	Orthorhombic
Space Group	P2₁2₁2₁
a (Å)	8.6716637
b (Å)	11.76998
c (Å)	9.20782
α (°)	90
β (°)	90
γ (°)	90
Volume (ų)	939.8
Z	4

Table 2: Selected Bond Lengths for a Representative Copper(II) Tartrate Complex

Bond	Length (Å)
Cu-O (equatorial)	1.988(2)
Cu-O (axial)	2.408(2)

Note: The bond lengths are representative values from a related copper(II) tartrate structure and may vary slightly between different polymorphic forms.[1]

Experimental Protocols

This section provides detailed methodologies for the synthesis and characterization of copper(II) tartrate hydrate crystals.

Synthesis

Two primary methods for the synthesis of high-quality single crystals of copper(II) tartrate hydrate are the gel growth method and the hydrothermal method.

The gel growth method is a facile and cost-effective technique for growing single crystals of sparingly soluble salts at ambient temperature. The gel medium controls the diffusion of reactants, leading to a slow and controlled crystallization process.

Materials:

• Sodium metasilicate (B1246114) (Na₂SiO₃·9H₂O)

• L-(+)-Tartaric acid (C₄H₆O₆)

• Copper(II) chloride (CuCl₂) or Copper(II) sulfate (B86663) (CuSO₄)

• Distilled water

• Test tubes (25 mm x 200 mm)

• Beakers

• Measuring cylinders

• pH meter

Procedure:

• Gel Preparation: Prepare a 1 M solution of sodium metasilicate in distilled water. Separately, prepare a 1 M solution of tartaric acid. To prepare the silica (B1680970) gel, slowly add the tartaric acid solution to the sodium metasilicate solution with constant stirring until a pH of 4.0 is reached.

• Gel Setting: Pour the silica gel solution into clean test tubes up to a height of about 10 cm. Cover the test tubes and allow the gel to set for 48-72 hours at room temperature.

• Reactant Addition: Once the gel has set, carefully pour a 1 M solution of copper(II) chloride or copper(II) sulfate over the gel to a height of about 5 cm.

• Crystal Growth: Seal the test tubes and leave them undisturbed at room temperature. Blue, prismatic crystals of copper(II) tartrate hydrate will start to appear in the gel after a few days and will continue to grow over several weeks.

• Harvesting: Once the crystals have reached the desired size, carefully remove them from the gel, wash them with distilled water, and dry them at room temperature.

Hydrothermal synthesis involves carrying out the crystallization process in an aqueous solution at elevated temperatures and pressures. This method can yield highly crystalline products and can be used to synthesize novel phases that are not accessible at ambient conditions.

Materials:

• Copper(II) acetate (B1210297) monohydrate (Cu(CH₃COO)₂·H₂O)

• L-(+)-Tartaric acid (C₄H₆O₆)

• Distilled water

• Teflon-lined stainless steel autoclave

Procedure:

• Reactant Mixture: In a typical synthesis, dissolve copper(II) acetate monohydrate and L-(+)-tartaric acid in a 1:1 molar ratio in distilled water in a Teflon liner for the autoclave.

• Sealing and Heating: Seal the Teflon liner inside the stainless steel autoclave and heat it in an oven at a temperature of 120-160 °C for 24-72 hours.

• Cooling and Crystal Recovery: After the reaction is complete, allow the autoclave to cool slowly to room temperature. The resulting crystals are then collected by filtration, washed with distilled water and ethanol, and air-dried.

Characterization

Single-crystal XRD is the definitive technique for determining the three-dimensional atomic structure of a crystalline material.

Procedure:

• Crystal Mounting: A suitable single crystal of copper(II) tartrate hydrate is selected under a microscope and mounted on a goniometer head.

• Data Collection: The mounted crystal is placed in a single-crystal X-ray diffractometer. The crystal is cooled to a low temperature (typically 100 K) to minimize thermal vibrations. X-ray data are collected by rotating the crystal in a beam of monochromatic X-rays and recording the diffraction pattern on a detector.

• Structure Solution and Refinement: The collected diffraction data are processed to determine the unit cell parameters and space group. The crystal structure is then solved using direct methods or Patterson methods and refined using full-matrix least-squares techniques to obtain the final atomic coordinates, bond lengths, and bond angles.

PXRD is used to identify the crystalline phases present in a bulk sample and to determine the unit cell parameters.

Procedure:

• Sample Preparation: A finely ground powder of the copper(II) tartrate hydrate crystals is packed into a sample holder.

• Data Collection: The sample is placed in a powder X-ray diffractometer, and a diffraction pattern is recorded over a range of 2θ angles.

• Data Analysis: The resulting diffraction pattern is analyzed to identify the crystalline phases by comparing the peak positions and intensities with a database of known materials. The unit cell parameters can be refined from the peak positions using software packages that employ methods such as Rietveld refinement.

FTIR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

Procedure:

• Sample Preparation: A small amount of the powdered copper(II) tartrate hydrate is mixed with dry potassium bromide (KBr) and pressed into a thin pellet. Alternatively, for Attenuated Total Reflectance (ATR)-FTIR, the powder is placed directly onto the ATR crystal.

• Data Collection: The sample is placed in the sample compartment of an FTIR spectrometer, and an infrared spectrum is recorded.

• Spectral Analysis: The positions and shapes of the absorption bands in the spectrum are analyzed to identify the characteristic vibrational modes of the tartrate ligand (e.g., O-H, C=O, C-O stretches) and to confirm the coordination of the carboxylate and hydroxyl groups to the copper(II) ion.

Visualizations

The following diagrams, generated using the DOT language, illustrate key aspects of the crystal structure and experimental workflow for copper(II) tartrate hydrate.

Figure 1: A schematic representation of the distorted octahedral coordination environment of the Copper(II) ion in a tartrate hydrate complex.

Figure 2: A flowchart illustrating the experimental workflows for the gel growth and hydrothermal synthesis of copper(II) tartrate hydrate.

Figure 3: A logical workflow for the structural and spectroscopic characterization of synthesized copper(II) tartrate hydrate crystals.

Conclusion

This technical guide has provided a comprehensive overview of the crystal structure of copper(II) tartrate hydrate, with a focus on its orthorhombic polymorphs. The detailed experimental protocols for its synthesis and characterization are intended to be a practical resource for researchers in the field. The provided crystallographic data, while highlighting the need for more complete datasets for certain forms, offers a solid foundation for understanding the structural intricacies of this coordination polymer.

The visualizations of the copper coordination sphere and experimental workflows serve to simplify complex concepts and procedures. It is anticipated that this guide will facilitate further research into the synthesis of novel copper(II) tartrate-based materials with tailored properties for a range of applications, from materials science to the development of new drug delivery systems. Future work should focus on the targeted synthesis of specific polymorphs and a more detailed investigation of their physical and chemical properties.

References

• 1. researchgate.net [researchgate.net]

solubility of copper(II) tartrate hydrate in different solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the solubility of copper(II) tartrate hydrate (B1144303) in various solvents. Due to the limited availability of specific quantitative solubility data in public literature, this document focuses on qualitative solubility characteristics, key factors influencing solubility, and detailed experimental protocols for determining the aqueous solubility product constant (Ksp). This guide is intended to be a valuable resource for researchers, scientists, and professionals in drug development who are working with this compound.

Introduction

Copper(II) tartrate is a metal coordination complex that exists in various hydrated forms. It is a blue to green crystalline powder and its solubility is a critical parameter in various applications, including as a catalyst, in electroplating, and potentially in pharmaceutical formulations. Understanding its behavior in different solvent systems is essential for process development, formulation, and analytical method development. This guide synthesizes the available information on the solubility of copper(II) tartrate hydrate, providing a foundational understanding for scientific and development endeavors.

Factors Influencing Solubility

The dissolution of copper(II) tartrate hydrate is not straightforward and is influenced by several factors:

• Temperature: The solubility of copper(II) tartrate in aqueous solutions is expected to increase with temperature.[1]

• pH: As a salt of a weak acid, the solubility of copper(II) tartrate is highly dependent on pH. It is more soluble in acidic and alkaline solutions compared to neutral water.[1][2][3] In acidic solutions, the tartrate ion is protonated, shifting the dissolution equilibrium. In alkaline solutions, the formation of soluble copper-hydroxy complexes can enhance solubility.

• Complex Formation: Copper(II) tartrate's solubility can be significantly increased in the presence of ligands that form soluble complexes with copper(II) ions. For instance, it is soluble in excess tartrate solutions due to the formation of such complexes.[1]

Solubility Data

Specific quantitative solubility data for copper(II) tartrate hydrate is not widely available. The following table summarizes the qualitative solubility in various solvents and provides the reported solubility product constant (Ksp) in an aqueous medium.

Solvent System	Solubility	Quantitative Data (at 25 °C)
Water	Slightly soluble / Insoluble[2][4]	Solubility Product Constant (Ksp) for CuC₄H₄O₆ · 2H₂O: Mentioned to be determined at an ionic strength of 0.3[5]
Acids	Soluble[2][3]	Data not available
Alkali Solutions	Soluble[2][3]	Data not available
Organic Solvents
Methanol	Data not available	Data not available
Ethanol	Data not available	Data not available
DMSO	May be soluble[6]	Data not available

Experimental Protocol: Determination of Aqueous Solubility Product Constant (Ksp)

The solubility of sparingly soluble salts like copper(II) tartrate in water is often quantified by its solubility product constant (Ksp). The Ksp can be determined experimentally by measuring the concentration of the dissolved ions in a saturated solution. For copper(II) tartrate, which dissociates as follows:

CuC₄H₄O₆(s) ⇌ Cu²⁺(aq) + C₄H₄O₆²⁻(aq)

The Ksp is given by: Ksp = [Cu²⁺][C₄H₄O₆²⁻][7]

A common method for determining the Ksp of copper(II) tartrate is through spectrophotometry, owing to the characteristic blue color of the hydrated copper(II) ion.[7][8]

Materials and Equipment

• Copper(II) sulfate (B86663) pentahydrate (CuSO₄·5H₂O)

• Sodium tartrate dihydrate (Na₂C₄H₄O₆·2H₂O)

• Distilled or deionized water

• Spectrophotometer

• Cuvettes

• Volumetric flasks (various sizes)

• Pipettes

• Centrifuge and centrifuge tubes

• Filter paper and funnel or syringe filter

Procedure

Part A: Preparation of a Saturated Copper(II) Tartrate Solution [7][8]

• Prepare 0.1 M copper(II) sulfate and 0.1 M sodium tartrate stock solutions.

• In a flask, mix equal volumes of the 0.1 M copper(II) sulfate and 0.1 M sodium tartrate solutions. A precipitate of copper(II) tartrate will form.

• Agitate the mixture for an extended period (e.g., 1 hour) to ensure equilibrium is reached and the solution is saturated.

• Allow the precipitate to settle.

• Separate the supernatant (the saturated solution) from the solid precipitate by centrifugation followed by filtration. The resulting solution should be clear.

Part B: Preparation of Standard Solutions [7]

• Prepare a series of standard copper(II) sulfate solutions of known concentrations (e.g., ranging from 0.005 M to 0.02 M) by diluting the 0.1 M copper(II) sulfate stock solution.

Part C: Spectrophotometric Analysis [7]

• Set the spectrophotometer to a wavelength of 675 nm, which is in the region of maximum absorbance for the hydrated copper(II) ion.[7]

• Use a blank solution (distilled water) to zero the spectrophotometer.

• Measure the absorbance of each of the standard copper(II) sulfate solutions.

• Plot a calibration curve of absorbance versus the concentration of Cu²⁺.

• Measure the absorbance of the saturated copper(II) tartrate supernatant obtained in Part A.

• Using the calibration curve, determine the concentration of Cu²⁺ in the saturated solution.

Calculation of Ksp

• From the stoichiometry of the dissolution, in a pure aqueous solution, the concentration of the tartrate ion [C₄H₄O₆²⁻] is equal to the concentration of the copper(II) ion [Cu²⁺].

• Calculate the Ksp using the formula: Ksp = [Cu²⁺]².

Experimental Workflow

The following diagram illustrates the experimental workflow for the determination of the solubility product constant of copper(II) tartrate.

Workflow for Ksp Determination

Conclusion

While quantitative solubility data for copper(II) tartrate hydrate remains limited in readily accessible literature, a qualitative understanding of its solubility and the factors that influence it can be established. The compound exhibits low solubility in water, which is enhanced in acidic and alkaline conditions, and in the presence of complexing agents. For precise quantification of its aqueous solubility, the determination of its solubility product constant via spectrophotometry is a reliable and well-documented experimental approach. The protocol and workflow provided in this guide offer a solid foundation for researchers and scientists to assess the aqueous solubility of copper(II) tartrate hydrate in their specific applications.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. Cupric tartrate | C4H4CuO6 | CID 13155 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Cupric tartrate | 815-82-7 [chemicalbook.com]
• 4. Solved Part C: Determination of the | Chegg.com [chegg.com]
• 5. mdpi.com [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. more.juniata.edu [more.juniata.edu]
• 8. digitalcommons.imsa.edu [digitalcommons.imsa.edu]

An In-depth Technical Guide to the Thermal Decomposition Pathway of Copper(II) Tartrate Hydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition pathway of copper(II) tartrate hydrate (B1144303). The information presented is collated from various scientific studies and is intended to be a valuable resource for professionals in research, science, and drug development who work with or encounter copper-containing compounds. This document details the synthesis, experimental protocols for thermal analysis, quantitative data on decomposition stages, and a proposed decomposition pathway.

Introduction

Copper(II) tartrate hydrate, a metal-organic compound, finds applications in various fields, including as a catalyst and as a precursor for the synthesis of copper-based materials. A thorough understanding of its thermal stability and decomposition mechanism is crucial for its application in areas where it might be subjected to elevated temperatures, such as in certain drug formulation processes or materials synthesis. The thermal decomposition of copper(II) tartrate hydrate is a multi-step process involving dehydration followed by the decomposition of the anhydrous salt to form copper oxides.

Synthesis of Copper(II) Tartrate Hydrate

A common method for the synthesis of copper(II) tartrate hydrate in a laboratory setting is through a gel growth technique, which allows for the formation of well-defined crystals.

Experimental Protocol: Single Diffusion Gel Growth [1][2]

• Gel Preparation: A solution of sodium metasilicate (B1246114) (Na₂SiO₃·9H₂O) is prepared in deionized water. To this, a solution of tartaric acid (C₄H₆O₆) is added until a pH of 4.0 is achieved. This mixture is then poured into a test tube and allowed to set into a firm gel.

• Reactant Addition: Once the gel has set, an aqueous solution of a copper salt, such as copper(II) chloride (CuCl₂·2H₂O), is carefully poured on top of the gel.

• Crystal Growth: The test tube is sealed and left undisturbed. Copper(II) ions diffuse into the gel and react with the tartrate ions to form crystals of copper(II) tartrate hydrate. The crystals are typically harvested after several days.

Thermal Analysis Techniques

The thermal decomposition of copper(II) tartrate hydrate is primarily investigated using thermogravimetric analysis (TGA) and differential thermal analysis (DTA). These techniques provide information on mass loss and thermal events (endothermic or exothermic reactions) as a function of temperature.

Experimental Protocol: TGA/DTA [3]

• Apparatus: A simultaneous TGA/DTA instrument is typically used.

• Sample Preparation: A small, accurately weighed sample (typically 5-10 mg) of copper(II) tartrate hydrate is placed in an inert crucible (e.g., alumina).

• Atmosphere: The analysis is conducted under a controlled atmosphere, commonly a dynamic inert gas flow (e.g., nitrogen or argon) at a specified flow rate (e.g., 50 mL/min). Some studies also investigate the decomposition in an oxidizing atmosphere like air.

• Heating Program: The sample is heated from ambient temperature to a final temperature (e.g., 1000 °C) at a constant heating rate, typically 10 °C/min.

Quantitative Data on Thermal Decomposition

The thermal decomposition of copper(II) tartrate hydrate generally proceeds in two or three distinct stages. The exact temperatures and mass losses can vary depending on experimental conditions such as heating rate and atmosphere. The data from various studies are summarized in the table below.

Decomposition Stage	Temperature Range (°C)	Mass Loss (%) (Observed)	Mass Loss (%) (Theoretical)	Proposed Process	Thermal Event
Stage 1: Dehydration	40 - 150	~20	20.3 (for trihydrate)	Cu(C₄H₄O₆)·3H₂O → Cu(C₄H₄O₆) + 3H₂O	Endothermic
Stage 2: Decomposition of Anhydrous Salt	220 - 280	~52	51.2	Cu(C₄H₄O₆) → CuO + gaseous products	Exothermic
Stage 3: Further Decomposition (in air)	> 280	~4	3.8	Partial oxidation and decomposition of copper oxides	Exothermic

Note: The theoretical mass loss is calculated based on the chemical formula of copper(II) tartrate trihydrate (Cu(C₄H₄O₆)·3H₂O).

Characterization of Decomposition Products

The solid residues at different stages of decomposition are typically characterized by X-ray diffraction (XRD) and Fourier-transform infrared spectroscopy (FTIR) to identify the crystalline phases and changes in functional groups.

5.1. Fourier-Transform Infrared Spectroscopy (FTIR)

• Copper(II) Tartrate Hydrate: The FTIR spectrum of the initial compound shows characteristic absorption bands for O-H stretching of water and hydroxyl groups (~3400-3200 cm⁻¹), C=O stretching of the carboxylate group (~1600 cm⁻¹), C-O stretching (~1400-1200 cm⁻¹), and metal-oxygen (Cu-O) bonds (below 800 cm⁻¹)[4].

• Anhydrous Copper(II) Tartrate: After the first stage of decomposition, the broad O-H stretching band corresponding to water molecules diminishes.

• Final Product (CuO): The final product exhibits the characteristic absorption bands of copper(II) oxide.

5.2. X-ray Diffraction (XRD)

• Copper(II) Tartrate Hydrate: The initial material exhibits a crystalline structure, which has been identified as orthorhombic[4].

• Intermediate and Final Products: XRD analysis of the residues after heating confirms the transformation of the crystalline structure. The final product is generally identified as copper(II) oxide (CuO), although under certain conditions, the presence of copper(I) oxide (Cu₂O) has also been reported[4].

Proposed Thermal Decomposition Pathway

Based on the available data, a multi-step thermal decomposition pathway for copper(II) tartrate hydrate is proposed. The decomposition is initiated by the loss of water molecules, followed by the breakdown of the organic tartrate ligand, ultimately yielding copper oxide.

6.1. Step 1: Dehydration

The first step is an endothermic process involving the removal of water of hydration to form anhydrous copper(II) tartrate. For copper(II) tartrate trihydrate, this occurs in the temperature range of approximately 40-150 °C.

Cu(C₄H₄O₆)·3H₂O(s) → Cu(C₄H₄O₆)(s) + 3H₂O(g)

6.2. Step 2: Decomposition of the Anhydrous Salt

The second stage is a major exothermic decomposition of the anhydrous copper(II) tartrate, occurring around 220-280 °C. This step involves the breakdown of the tartrate ligand, leading to the formation of copper(II) oxide and various gaseous products. The exact composition of the evolved gases requires further analysis by techniques such as mass spectrometry, but is expected to include carbon dioxide and carbon monoxide.

Cu(C₄H₄O₆)(s) → CuO(s) + Gaseous Products (e.g., CO, CO₂, H₂O)

6.3. Step 3: High-Temperature Transformations

At higher temperatures, particularly in an air atmosphere, further reactions can occur. A slight mass increase observed in some TGA curves above 280 °C suggests partial oxidation of any reduced copper species that may have formed as intermediates. A final decomposition step at very high temperatures (around 1050 °C) has been attributed to the decomposition of copper(II) oxide and copper(I) oxide.

Visualizations

Experimental Workflow for Thermal Analysis

Experimental workflow for studying thermal decomposition.

Proposed Thermal Decomposition Pathway of Copper(II) Tartrate Hydrate

Simplified thermal decomposition pathway.

References

• 1. wjarr.com [wjarr.com]
• 2. bjp-bg.com [bjp-bg.com]
• 3. Thermal Analysis of Copper Metal Complexes: Insights from TGA and DSC – Oriental Journal of Chemistry [orientjchem.org]
• 4. researchgate.net [researchgate.net]

physical and chemical properties of copper(II) tartrate hydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical properties of copper(II) tartrate hydrate (B1144303). It includes quantitative data, detailed experimental protocols, and visualizations to support research and development activities. The information is curated for professionals in scientific research and drug development who may utilize this compound in various applications, from synthetic chemistry to the formulation of novel therapeutic agents.

Core Properties and Identifiers

Copper(II) tartrate hydrate is a coordination complex with applications ranging from a catalyst in organic synthesis to a component in agricultural formulations and food preservatives.[1] Its properties are dictated by the coordination of copper(II) ions with tartrate ligands and the degree of hydration.

Table 1: Chemical Identifiers and Molecular Properties

Property	Value	Reference
Chemical Name	Copper(II) tartrate hydrate	[1][2][3]
Synonyms	Cupric tartrate hydrate, Tartaric acid cupric salt	[1][2]
CAS Number	946843-80-7	[1][2][4]
Molecular Formula	[-CH(OH)CO₂]₂Cu·xH₂O (or CuC₄H₄O₆·xH₂O)	[1][2][4]
Molecular Weight	211.62 g/mol (anhydrous basis)	[1][2]
PubChem CID	16213749	[1][5]
EC Number	212-425-0

| MDL Number | MFCD00150650 |[1][2] |

Physical and Chemical Data

The physical and chemical characteristics of copper(II) tartrate hydrate are crucial for its handling, storage, and application in experimental settings.

Table 2: Physical Properties | Property | Description | Reference | | :--- | :--- | :--- | | Appearance | Blue to green crystalline powder. |[1][2][3][4][6] | | Solubility | Slightly soluble in water.[7][8] Soluble in acid and alkaline solutions.[7] Solubility is influenced by temperature and pH, with increased solubility at higher temperatures and in basic solutions.[9] | | Melting Point | Decomposes at approximately 275 °C. |[1][2][10][11] |

Table 3: Chemical and Stability Properties | Property | Description | Reference | | :--- | :--- | :--- | | Purity | Available with purity ≥98% (by titration) or 99.9% (trace metals basis). |[2][10] | | Stability | Stable for at least 2 years when stored at -20°C.[10] Sensitive to air and moisture.[2] | | Storage | Store at room temperature[1] or under inert gas (nitrogen or argon) at 2-8°C.[7] | | Hazardous Decomposition | Decomposes upon heating to produce carbon monoxide, carbon dioxide, and oxides of copper.[6] |

Structural and Spectroscopic Data

Understanding the structural and spectroscopic profile of copper(II) tartrate hydrate is essential for its characterization.

Table 4: Crystal Structure and Spectroscopic Information | Analysis Type | Data | Reference | | :--- | :--- | :--- | | Crystal System | Orthorhombic |[12][13] | | Coordination Geometry | The Cu(II) atom typically adopts a distorted octahedral geometry, coordinating with oxygen atoms from tartrate ions and water molecules.[14] | | FTIR Spectroscopy | Key vibrational bands observed include: O–H stretching (~3260 cm⁻¹), C=O stretching (~1600 cm⁻¹), C–O stretching (~1380 cm⁻¹, ~1236 cm⁻¹), and C–H stretching (~1103 cm⁻¹).[12] | | UV-Vis Spectroscopy | The material shows transparency in the UV-visible region. The optical band gap has been determined to be 5.24 eV.[13][15] |

Thermal Analysis

Thermal analysis reveals the dehydration and decomposition processes of the hydrated compound.

Table 5: Thermal Decomposition Data | Analysis Type | Observation | Reference | | :--- | :--- | :--- | | Thermogravimetric Analysis (TGA) | Dehydration (loss of water molecules) begins around 90.1°C, with the compound being thermally stable up to 111°C.[12] A sharp decomposition occurs around 232°C, leading to the formation of CuO at 275°C.[12] | | Differential Scanning Calorimetry (DSC) | An endothermic peak at 96.7°C corresponds to dehydration.[15] An exothermic peak around 286.2°C is associated with the decomposition of the tartrate moiety.[15] The apparent melting point is assigned at 314.5°C.[15] |

Experimental Protocols

Detailed methodologies are critical for the reproducible synthesis and analysis of copper(II) tartrate hydrate.

This method allows for the growth of high-quality single crystals by controlling the diffusion of reactants through a silica (B1680970) gel medium.

Protocol:

• Gel Preparation: A solution of sodium metasilicate (B1246114) (e.g., 1M) is prepared in deionized water. The pH of the solution is adjusted using tartaric acid to form a silica gel.[16]

• Gel Setting: The mixture is poured into test tubes and allowed to set for a specific aging period to establish a stable gel network.[16]

• Reactant Diffusion: An aqueous solution of a copper salt, such as copper(II) chloride (CuCl₂), is carefully layered on top of the set gel. This solution acts as the supernatant or outer reactant.[16]

• Crystal Growth: Over time, Cu²⁺ ions from the supernatant diffuse into the gel matrix.[12] They react with the tartrate ions (C₄H₄O₆²⁻) already present in the gel, leading to the slow formation and growth of copper(II) tartrate hydrate crystals within the gel.[12][16]

• Harvesting: Once the crystals have grown to a desired size, they are carefully harvested from the gel, washed with deionized water, and dried.

The solubility product constant (Ksp) of copper(II) tartrate can be determined spectrophotometrically by measuring the concentration of the colored Cu²⁺ ion in a saturated solution.[17][18]

Protocol:

• Preparation of Saturated Solution: A saturated solution is prepared by mixing solutions of a soluble copper salt (e.g., 0.100 M CuSO₄) and a soluble tartrate salt (e.g., 0.100 M sodium tartrate).[17][19] The tartrate is kept in excess to ensure the precipitation of copper(II) tartrate.[17][19]

• Equilibration and Separation: The mixture is allowed to equilibrate (e.g., for 15 minutes) to form a precipitate.[19] The precipitate is then removed by centrifugation or filtration to obtain a clear, saturated supernatant.[17][19]

• Preparation of Standard Solutions: A series of standard copper solutions of known concentrations (e.g., 0.010 M to 0.020 M) are prepared.[17][19]

• Spectrophotometric Measurement: The spectrophotometer is set to the wavelength of maximum absorbance for the Cu²⁺ ion (e.g., 675 nm).[17][19] A blank solution (containing sodium tartrate but no copper) is used to zero the instrument.[19]

• Data Analysis: The absorbances of the standard solutions are measured to create a calibration curve (Absorbance vs. [Cu²⁺]). The absorbance of the saturated solution is then measured, and its [Cu²⁺] is determined from the curve. The Ksp is calculated using the expression: Ksp = [Cu²⁺][C₄H₄O₆²⁻].[17]

The copper content, and thus the purity, of the compound can be determined by complexometric titration.

Protocol:

• Sample Preparation: A precisely weighed sample of copper(II) tartrate hydrate is dissolved in a suitable acidic solution to release the Cu²⁺ ions.

• Titration: The solution is titrated with a standardized solution of a chelating agent, typically ethylenediaminetetraacetic acid (EDTA).

• Endpoint Detection: A metallochromic indicator that changes color at the endpoint of the reaction is used to determine when all Cu²⁺ ions have been complexed by the EDTA.

• Calculation: The percentage of copper in the sample is calculated based on the volume and concentration of the EDTA solution used and the initial mass of the sample.[2]

Visualizations of Workflows and Processes

The following diagrams illustrate key experimental and logical workflows related to copper(II) tartrate hydrate.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Copper(II) tartrate hydrate | Cupric tartrate hydrate | CuC4H4O6*XH2O - Ereztech [ereztech.com]
• 3. Copper(II) tartrate hydrate | CymitQuimica [cymitquimica.com]
• 4. strem.com [strem.com]
• 5. Copper(II) tartrate hydrate | C4H6CuO7 | CID 16213749 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. Cupric tartrate | 815-82-7 [chemicalbook.com]
• 8. Cupric tartrate | C4H4CuO6 | CID 13155 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. solubilityofthings.com [solubilityofthings.com]
• 10. Copper(II) tartrate hydrate - CAS-Number 946843-80-7 - Order from Chemodex [chemodex.com]
• 11. ≥95.0% (calc. on dry substance, RT), solid | Sigma-Aldrich [sigmaaldrich.com]
• 12. KCG - Portal of Journals [kcgjournal.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. wjarr.com [wjarr.com]
• 16. wjarr.com [wjarr.com]
• 17. cdn.juniata.edu [cdn.juniata.edu]
• 18. pubs.acs.org [pubs.acs.org]
• 19. more.juniata.edu [more.juniata.edu]

An In-depth Technical Guide to Copper(II) Tartrate Hydrate: Molecular Formula and Weight

This technical guide provides a detailed overview of the molecular formula and weight of copper(II) tartrate and its hydrated forms, intended for researchers, scientists, and professionals in drug development.

Chemical Identity and Forms

Copper(II) tartrate exists in an anhydrous state and as various hydrates, with the number of water molecules (x) varying. The anhydrous form has the chemical formula C₄H₄CuO₆.[1][2] The hydrated forms are generally represented by the formula [-CH(OH)CO₂]₂Cu·xH₂O.[3][4] A common form is the monohydrate, where x is equal to 1.[5]

Quantitative Data Summary

The molecular formula and weight for the anhydrous and common hydrated forms of copper(II) tartrate are summarized in the table below. These values are calculated based on the standard atomic weights of the constituent elements.

Compound	Molecular Formula	Molecular Weight ( g/mol )
Copper(II) Tartrate (Anhydrous)	C₄H₄CuO₆	211.62[1][2]
Copper(II) Tartrate Monohydrate	C₄H₄CuO₆·H₂O	229.63[5]
Copper(II) Tartrate Hydrate (B1144303) (General)	C₄H₄CuO₆·xH₂O	211.62 + (18.015 * x)

Methodology for Molecular Weight Calculation

The molecular weight of each compound was determined by summing the atomic weights of its constituent atoms. The standard atomic weights provided by the International Union of Pure and Applied Chemistry (IUPAC) were used for this calculation.

Atomic Weights of Constituent Elements:

Element	Symbol	Atomic Weight ( g/mol )
Copper	Cu	63.546[6][7]
Carbon	C	12.011[8][9]
Hydrogen	H	1.008[10][11]
Oxygen	O	15.999[12][13]

Calculation Example for Copper(II) Tartrate Monohydrate (C₄H₄CuO₆·H₂O):

• Copper (Cu): 1 × 63.546 = 63.546

• Carbon (C): 4 × 12.011 = 48.044

• Hydrogen (H): (4 + 2) × 1.008 = 6.048

• Oxygen (O): (6 + 1) × 15.999 = 111.993

• Total Molecular Weight: 63.546 + 48.044 + 6.048 + 111.993 = 229.631 g/mol

Structural Representation

To illustrate the relationship between the anhydrous and hydrated forms of copper(II) tartrate, the following logical diagram is provided.

Caption: Relationship between anhydrous and hydrated forms of copper(II) tartrate.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Copper(II) tartrate hydrate | Cupric tartrate hydrate | CuC4H4O6*XH2O - Ereztech [ereztech.com]
• 3. chemimpex.com [chemimpex.com]
• 4. 酒石酸銅(II) 水和物 - 酒石酸銅塩, 銅酒石酸塩 水和物 [sigmaaldrich.com]
• 5. scbt.com [scbt.com]
• 6. Copper - Element information, properties and uses | Periodic Table [periodic-table.rsc.org]
• 7. Atomic Weight of Copper | Commission on Isotopic Abundances and Atomic Weights [ciaaw.org]
• 8. Atomic/Molar mass [westfield.ma.edu]
• 9. Atomic Mass | Periodic Table of Elements - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. quora.com [quora.com]
• 11. What is the atomic mass in hydrogen class 11 chemistry CBSE [vedantu.com]
• 12. Oxygen - Element information, properties and uses | Periodic Table [periodic-table.rsc.org]
• 13. Oxygen - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to Copper(II) Tartrate Hydrate: Identification, Synthesis, and Applications in Drug Development

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of copper(II) tartrate hydrate (B1144303), a compound of growing interest in various scientific fields, including drug development. This document details its chemical identification, experimental protocols for its synthesis and analysis, and explores its potential applications, particularly in oncology.

Core Identification and Properties

Copper(II) tartrate hydrate is a coordination complex of copper in the +2 oxidation state with tartrate ions. Its hydrated form indicates the presence of water molecules within its crystal structure.

Chemical Identifiers

A clear identification of chemical compounds is crucial for research and regulatory purposes. The key identifiers for copper(II) tartrate hydrate are summarized in the table below.

Identifier	Value
CAS Number	946843-80-7[1][2][3][4][5][6]
Molecular Formula	[-CH(OH)CO2]2Cu·xH2O[2][3][5]
Molecular Weight	211.62 g/mol (anhydrous basis)[1][2][3][5]
Synonyms	Cupric tartrate hydrate, Tartaric acid cupric salt[1][2]
EC Number	212-425-0[1][3][5]
PubChem CID	16213749[2]
MDL Number	MFCD00150650[1][2]

Physicochemical Properties

The physical and chemical properties of copper(II) tartrate hydrate are essential for its handling, storage, and application in experimental settings.

Property	Value
Appearance	Blue to green crystalline powder[1][2]
Melting Point	~275 °C with decomposition[2][4]
Solubility	Soluble in water[7]
Stability	Stable at room temperature in closed containers under normal storage and handling conditions.[4]
Purity	Commercially available in various purities, up to 99.9% trace metals basis.[3]

Experimental Protocols

Detailed methodologies are critical for the replication and advancement of scientific research. This section provides protocols for the synthesis and characterization of copper(II) tartrate.

Synthesis of Copper(II) Tartrate Hydrate Crystals (Gel Growth Method)

This method allows for the growth of single crystals of copper(II) tartrate, which is particularly useful for crystallographic studies.[8][9]

Materials:

• Copper(II) chloride (CuCl₂)

• Tartaric acid (C₄H₆O₆)

• Sodium metasilicate (B1246114) (Na₂SiO₃·9H₂O)

• Distilled water

Procedure:

• Gel Preparation: Prepare a solution of sodium metasilicate in distilled water. Separately, prepare a solution of tartaric acid. Mix the two solutions to form a silica (B1680970) gel. The pH of the gel should be carefully controlled, as it affects crystal growth.

• Reactant Addition: Once the gel has set, carefully pour a solution of copper(II) chloride onto the surface of the gel.

• Crystal Growth: Allow the setup to stand undisturbed. The copper(II) ions will diffuse into the gel and react with the tartaric acid to form crystals of copper(II) tartrate. The growth process can take several days.

• Isolation: Once the crystals have reached the desired size, they can be carefully removed from the gel, washed with distilled water, and dried.

Preparation of a Copper(II) Tartrate Complex in Solution (Fehling's Solution)

Fehling's solution is a classic chemical reagent containing a deep blue complex of copper(II) with tartrate ions in an alkaline medium. This protocol is widely used for the detection of reducing sugars.[2][3][4][10]

Materials:

• Fehling's Solution A: Copper(II) sulfate (B86663) pentahydrate (CuSO₄·5H₂O), distilled water, and a few drops of dilute sulfuric acid.

• Fehling's Solution B: Potassium sodium tartrate (Rochelle salt, KNaC₄H₄O₆·4H₂O), sodium hydroxide (B78521) (NaOH), and distilled water.

Procedure:

• Prepare Fehling's Solution A: Dissolve approximately 7 g of CuSO₄·5H₂O in 100 mL of distilled water containing 2 drops of dilute sulfuric acid.[2]

• Prepare Fehling's Solution B: Dissolve approximately 35 g of potassium sodium tartrate and 12 g of NaOH in 100 mL of distilled water.[2]

• Storage: Store the two solutions separately in stoppered bottles.

• Working Solution: For use, mix equal volumes of Fehling's Solution A and Fehling's Solution B. The resulting deep blue solution contains the copper(II) tartrate complex.

Characterization Techniques

A variety of analytical methods can be employed to confirm the identity and purity of the synthesized copper(II) tartrate hydrate.

Technique	Purpose
Powder X-ray Diffraction (PXRD)	To determine the crystal structure and phase purity of the synthesized compound.[8][9]
Fourier-Transform Infrared (FTIR) Spectroscopy	To identify the functional groups present in the molecule and confirm the coordination of the tartrate ligand to the copper ion.[8][9]
UV-Visible Spectroscopy	To study the electronic transitions of the copper(II) ion in the complex.
Elemental Analysis	To determine the elemental composition (C, H, Cu) of the compound and confirm its stoichiometry.

Applications in Drug Development

Copper complexes have emerged as a promising class of compounds in the development of new therapeutics, particularly in the field of oncology.[11] The biological activity of these complexes is often attributed to the redox properties of the copper ion.

Anticancer Activity and Mechanism of Action

Numerous studies have demonstrated the potential of copper(II) complexes to induce cell death in cancer cells, often through the induction of apoptosis.[12][13][14][15] While research on copper(II) tartrate specifically is ongoing, the general mechanisms observed for copper(II) complexes are highly relevant.

The proposed mechanism often involves the generation of reactive oxygen species (ROS) within the cancer cells. This increase in oxidative stress can lead to a cascade of events, including:

• Disruption of Mitochondrial Membrane Potential: ROS can damage the mitochondria, leading to the release of pro-apoptotic factors like cytochrome c.[13]

• Activation of Caspases: The release of cytochrome c can trigger the activation of a cascade of enzymes called caspases, which are the executioners of apoptosis.[13][14]

• DNA Damage: ROS can directly damage DNA, leading to cell cycle arrest and apoptosis.

Experimental Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. As an indicator of cell viability, it is one of the most widely used methods to evaluate the cytotoxic effects of potential drug candidates.[16]

Materials:

• Cancer cell line of interest (e.g., MCF-7, HepG2)

• Complete cell culture medium

• Copper(II) tartrate hydrate solution (or the copper complex to be tested)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• 96-well plates

• Plate reader

Procedure:

• Cell Seeding: Seed the cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the copper(II) tartrate hydrate solution for a specific duration (e.g., 24, 48, or 72 hours). Include untreated cells as a control.

• MTT Addition: After the incubation period, add MTT solution to each well and incubate for 2-4 hours. During this time, viable cells with active metabolism will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: Add the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution in each well using a plate reader at a wavelength of approximately 570 nm.

• Data Analysis: The absorbance is directly proportional to the number of viable cells. Calculate the percentage of cell viability for each concentration of the compound compared to the untreated control. The IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth) can then be determined.

Visualizations

Diagrams are provided to illustrate key experimental workflows and biological pathways.

Caption: Workflow for the synthesis and characterization of copper(II) tartrate hydrate.

Caption: Signaling pathway for copper-induced apoptosis in cancer cells.

References

• 1. grokipedia.com [grokipedia.com]
• 2. Fehling's test for reducing sugars [wwwchem.uwimona.edu.jm]
• 3. Fehling's solution - Wikipedia [en.wikipedia.org]
• 4. Notes on Fehling test [unacademy.com]
• 5. Synthesis, characterization, and crystal structure of aqua­bis­(4,4′-dimeth­oxy-2,2′-bi­pyridine)[μ-(2R,3R)-tartrato(4−)]dicopper(II) octa­hydrate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Copper(II) tartrate hydrate | Cupric tartrate hydrate | CuC4H4O6*XH2O - Ereztech [ereztech.com]
• 7. digitalcommons.imsa.edu [digitalcommons.imsa.edu]
• 8. wjarr.com [wjarr.com]
• 9. bjp-bg.com [bjp-bg.com]
• 10. mlsu.ac.in [mlsu.ac.in]
• 11. Development of copper based drugs, radiopharmaceuticals and medical materials - PMC [pmc.ncbi.nlm.nih.gov]
• 12. d-nb.info [d-nb.info]
• 13. Copper(II) mixed chelate compounds induce apoptosis through reactive oxygen species in neuroblastoma cell line CHP-212 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. eurekaselect.com [eurekaselect.com]
• 15. Effect of a Copper (II) Complex on The Induction of Apoptosis in Human Hepatocellular Carcinoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

coordination chemistry of copper(II) with tartaric acid

An In-depth Technical Guide on the Coordination Chemistry of Copper(II) with Tartaric Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the , a subject of significant interest due to its relevance in various fields, including analytical chemistry, materials science, and pharmacology. The interaction between copper(II) ions and tartaric acid leads to the formation of a variety of complex species, the nature of which is highly dependent on factors such as pH, the molar ratio of the reactants, and the presence of other coordinating ligands. This document details the synthesis, characterization, and thermodynamics of these complexes, offering valuable insights for professionals in research and drug development.

Introduction to Copper(II)-Tartrate Complexes

Tartaric acid (C₄H₆O₆), a dicarboxylic acid with two hydroxyl groups, acts as a versatile chelating agent for metal ions. With copper(II), it can coordinate through its carboxylate and hydroxyl groups, leading to the formation of mononuclear, binuclear, and polymeric complexes.[1] The chirality of tartaric acid also allows for the synthesis of chiral coordination polymers.[1] The most well-known application of copper(II)-tartrate coordination is in Fehling's solution, a reagent used for the detection of reducing sugars.[1][2][3][4][5] In this alkaline solution, tartrate ions form a deep blue, water-soluble complex with copper(II), preventing the precipitation of copper(II) hydroxide (B78521).[2][5]

The coordination of copper(II) with tartrate is not only fundamental to classical analytical tests but also holds potential in the design of new materials and therapeutic agents. Copper complexes, in general, are being explored for their potential as antimicrobial, antiviral, anti-inflammatory, and antitumor agents.

Thermodynamics of Complex Formation

The stability of copper(II)-tartrate complexes is a critical aspect of their chemistry, influencing their formation and reactivity in solution. The stability constants (log β) and formation constants (log K) quantify the affinity of the copper(II) ion for the tartrate ligand. These constants are typically determined using techniques such as potentiometric titration and spectrophotometry.

Table 1: Stability Constants of Copper(II)-Tartrate Complexes

Complex Species	Log β / Log K	Conditions	Reference
[Cu(Tar)]	logβ₁ = 3.03	---	[6]
[Cu(Tar)₂(OH)₄]⁴⁻	lgK = 5.11	Neutral pH	[3][7]
Cu(OH)₂T²⁻	---	Alkaline pH	[3]
CuT₂²⁻	---	Alkaline pH	[3]
[CuHImTar]	---	pH 0-9	[7]

Note: "Tar" represents the tartrate dianion. The stability of these complexes is significantly influenced by pH.

pH-Dependent Speciation

The speciation of copper(II)-tartrate complexes in aqueous solution is highly dependent on the pH. At different pH values, tartaric acid exists in different protonation states, and the hydroxyl groups can also deprotonate to participate in coordination. This leads to a variety of complex structures with different stoichiometries and charges.

In acidic to neutral solutions, both the carboxylate and hydroxyl groups of tartaric acid can coordinate to the copper(II) ion. As the pH increases into the alkaline range, deprotonation of the hydroxyl groups facilitates stronger chelation, leading to the formation of more stable complexes, such as those found in Fehling's solution.[3] The formation of various hydroxy- and tartrato-containing copper(II) species can be predicted based on thermodynamic data and speciation diagrams.

Experimental Protocols

This section provides detailed methodologies for the synthesis and characterization of copper(II)-tartrate complexes.

Synthesis of Copper(II) Tartrate Crystals (Gel Diffusion Method)

This method allows for the growth of single crystals of copper(II) tartrate.

Materials:

• Copper(II) chloride (CuCl₂)

• Tartaric acid (C₄H₆O₆)

• Sodium metasilicate (B1246114) (Na₂SiO₃)

• Distilled water

• Test tubes

Procedure: [4][5]

• Gel Preparation: Prepare a 1 M solution of tartaric acid and a 1 M solution of sodium metasilicate in distilled water. Mix the two solutions in a test tube until a pH of 4.0 is reached to form a silica (B1680970) gel. Allow the gel to set.

• Reactant Addition: Once the gel has solidified, carefully pour a 1 M aqueous solution of copper(II) chloride onto the surface of the gel.

• Crystal Growth: Seal the test tube and allow it to stand undisturbed. Copper(II) chloride will diffuse into the gel and react with the tartaric acid to form crystals of copper(II) tartrate over several days.

• Isolation: Carefully remove the grown crystals from the gel, wash them with distilled water, and dry them.

Preparation of Fehling's Solution

Fehling's solution is a classic example of a copper(II)-tartrate complex in an alkaline medium. It is prepared by mixing two solutions, Fehling's A and Fehling's B, immediately before use.[1][2][4][5]

Fehling's Solution A:

• Dissolve 34.65 g of copper(II) sulfate (B86663) pentahydrate (CuSO₄·5H₂O) in distilled water and dilute to 500 mL.[4]

Fehling's Solution B:

• Dissolve 173 g of potassium sodium tartrate (Rochelle salt) and 50 g of sodium hydroxide (NaOH) in distilled water and dilute to 500 mL.[4]

Procedure:

• Mix equal volumes of Fehling's A and Fehling's B solutions to obtain the deep blue Fehling's solution. The resulting solution contains the bistartratocuprate(II) complex.

Characterization Methods

This technique is used to determine the stability constants of the formed complexes by monitoring the pH change upon addition of a titrant.

Equipment:

• pH meter with a glass electrode

• Burette

• Magnetic stirrer

• Titration vessel

Procedure: [8][9][10]

• Solution Preparation: Prepare solutions of known concentrations of copper(II) nitrate, tartaric acid, a standard acid (e.g., HNO₃), and a carbonate-free standard base (e.g., NaOH). Maintain a constant ionic strength using an electrolyte like NaNO₃.

• Titration: Titrate a solution containing the copper(II) ion and tartaric acid with the standard base. Record the pH after each addition of the titrant.

• Data Analysis: Plot the pH versus the volume of titrant added. The data can be analyzed using computer programs to calculate the protonation constants of the ligand and the stability constants of the copper(II)-tartrate complexes.

Job's method is used to determine the stoichiometry of the predominant complex in solution.[7][11][12]

Equipment:

• UV-Visible Spectrophotometer

• Cuvettes

Procedure: [11][12]

• Solution Preparation: Prepare equimolar solutions of a copper(II) salt and tartaric acid.

• Continuous Variation: Prepare a series of solutions where the mole fractions of the copper(II) and tartrate are varied, while keeping the total molar concentration constant.

• Absorbance Measurement: Measure the absorbance of each solution at the wavelength of maximum absorbance (λmax) of the complex.

• Job's Plot: Plot the absorbance versus the mole fraction of the ligand. The mole fraction at which the maximum absorbance occurs indicates the stoichiometry of the complex. For example, a maximum at a mole fraction of 0.5 suggests a 1:1 complex, while a maximum at 0.67 suggests a 1:2 (metal:ligand) complex.

Cyclic voltammetry provides information about the redox properties of the copper(II)-tartrate complexes.

Equipment:

• Potentiostat

• Three-electrode cell (working electrode, reference electrode, counter electrode)

Procedure: [13][14][15][16][17]

• Electrolyte Solution: Prepare a solution of the copper(II)-tartrate complex in a suitable solvent containing a supporting electrolyte.

• Voltammetric Scan: Apply a potential sweep to the working electrode and record the resulting current. The potential is swept linearly to a set potential and then reversed.

• Data Analysis: The resulting voltammogram shows peaks corresponding to the reduction and oxidation of the copper species in the complex. The peak potentials and currents provide information about the redox potentials and the kinetics of the electron transfer processes.

Visualizations

Experimental Workflow

The following diagram illustrates a typical workflow for the synthesis and characterization of a copper(II)-tartrate complex.

References

• 1. Fehling’s solution: Preparation, Tests and Application [allen.in]
• 2. Fehling's solution - Wikipedia [en.wikipedia.org]
• 3. grokipedia.com [grokipedia.com]
• 4. Fehling Solution: Formula, Test, Preparation, Uses & Examples [vedantu.com]
• 5. Formation of Fehling’s Solution [unacademy.com]
• 6. Spectrophotometric Determination of Cu2+ and Monitoring of Hg2+ and Ni2+ in some Iranian Vegetables Using 6-(2-Naphthyl)-2, 3-Dihydro-as-triazine-3-thione - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. scispace.com [scispace.com]
• 9. tsijournals.com [tsijournals.com]
• 10. jetir.org [jetir.org]
• 11. pesrsncollege.edu.in [pesrsncollege.edu.in]
• 12. asdlib.org [asdlib.org]
• 13. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 14. pubs.acs.org [pubs.acs.org]
• 15. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 16. uni-due.de [uni-due.de]
• 17. ossila.com [ossila.com]

Spectroscopic Analysis of Copper(II) Tartrate Hydrate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic analysis of copper(II) tartrate hydrate (B1144303), focusing on Fourier-Transform Infrared (FTIR) and Ultraviolet-Visible (UV-Vis) spectroscopy. This document details experimental methodologies, presents key spectral data, and illustrates the relationship between the compound's structure and its spectroscopic signatures.

Introduction

Copper(II) tartrate hydrate is a metal complex with applications in various fields, including as a component in Fehling's solution for detecting reducing sugars, in electroplating, and as a catalyst.[1][2] Its coordination chemistry, involving the tartrate ligand and water molecules, gives rise to distinct spectroscopic properties. Understanding these properties through techniques like FTIR and UV-Vis spectroscopy is crucial for quality control, structural elucidation, and the development of new applications, particularly in contexts such as drug development where metal-ligand interactions are of significant interest.

FTIR spectroscopy probes the vibrational modes of molecules, providing a "fingerprint" based on the functional groups present. For copper(II) tartrate hydrate, this technique is instrumental in identifying the coordination of the carboxylate and hydroxyl groups of the tartrate ligand to the copper ion, as well as confirming the presence of water of hydration.

UV-Vis spectroscopy provides information about the electronic transitions within the complex. For a d⁹ metal complex like copper(II), the UV-Vis spectrum is typically characterized by broad d-d transition bands in the visible region and more intense ligand-to-metal charge transfer (LMCT) bands in the UV region.[3] The position and intensity of these bands are sensitive to the coordination environment of the copper ion.

Experimental Protocols

Synthesis of Copper(II) Tartrate Hydrate (Precipitation Method)

This protocol describes a straightforward precipitation method for the synthesis of copper(II) tartrate hydrate.

Materials:

• Copper(II) sulfate (B86663) pentahydrate (CuSO₄·5H₂O)

• Potassium sodium tartrate tetrahydrate (KNaC₄H₄O₆·4H₂O)

• Deionized water

• Beakers

• Stirring rod

• Filtration apparatus (e.g., Büchner funnel and flask)

• Filter paper

• Drying oven

Procedure:

• Prepare Reactant Solutions:

  • Dissolve a specific molar amount of copper(II) sulfate pentahydrate in a volume of deionized water with gentle stirring to create Solution A.

  • In a separate beaker, dissolve an equimolar amount of potassium sodium tartrate tetrahydrate in deionized water to create Solution B.

• Precipitation:

  • Slowly add Solution A to Solution B while continuously stirring.

  • A light blue precipitate of copper(II) tartrate hydrate will form immediately.

• Isolation and Purification:

  • Allow the precipitate to settle.

  • Collect the precipitate by vacuum filtration using a Büchner funnel and filter paper.

  • Wash the precipitate several times with deionized water to remove any soluble impurities.

  • Wash the precipitate with a small amount of ethanol (B145695) to aid in drying.

• Drying:

  • Carefully transfer the filtered solid to a watch glass.

  • Dry the product in a low-temperature oven (e.g., 50-60 °C) to constant weight to obtain a fine, light blue powder.

FTIR Spectroscopy

Sample Preparation (KBr Pellet Method):

• Grind a small amount of dry potassium bromide (KBr) powder in an agate mortar to a fine consistency.

• Add a small amount of the synthesized copper(II) tartrate hydrate powder (approximately 1-2 mg of sample to 100-200 mg of KBr).

• Thoroughly mix and grind the sample and KBr together until a homogeneous mixture is obtained.

• Transfer the mixture to a pellet press die.

• Apply pressure (typically 7-10 tons) for a few minutes to form a transparent or translucent pellet.

Data Acquisition:

• Record a background spectrum of a pure KBr pellet.

• Place the sample pellet in the spectrometer's sample holder.

• Acquire the FTIR spectrum, typically in the range of 4000-400 cm⁻¹.

UV-Vis Spectroscopy

Sample Preparation (Aqueous Solution):

• Accurately weigh a small amount of copper(II) tartrate hydrate and dissolve it in a known volume of deionized water to prepare a stock solution of known concentration.

• Prepare a series of dilutions from the stock solution to obtain concentrations suitable for UV-Vis analysis (typically in the range that gives an absorbance between 0.1 and 1.0).

Data Acquisition:

• Use a dual-beam UV-Vis spectrophotometer.

• Fill a cuvette with deionized water to be used as a blank for baseline correction.

• Fill a matched cuvette with the copper(II) tartrate hydrate solution.

• Scan the spectrum across the UV-Vis range (e.g., 200-900 nm) to identify the wavelength of maximum absorbance (λmax).

• Measure the absorbance at the determined λmax.

Data Presentation

FTIR Spectral Data

The FTIR spectrum of copper(II) tartrate hydrate reveals characteristic absorption bands corresponding to the vibrational modes of the tartrate ligand and water molecules. The coordination of the carboxylate and hydroxyl groups to the copper(II) ion leads to shifts in their vibrational frequencies compared to the free tartrate.

Wavenumber (cm⁻¹)	Vibrational Assignment
~3400 (broad)	O-H stretching of water of hydration and hydroxyl groups
~2970	C-H stretching
~1610	Asymmetric C=O stretching of coordinated carboxylate
~1380	Symmetric C=O stretching of coordinated carboxylate
~1100	C-O stretching of hydroxyl groups
~745	Metal-Oxygen (Cu-O) stretching

Note: The exact peak positions may vary slightly depending on the degree of hydration and the specific crystalline structure.[4][5][6]

UV-Vis Spectral Data

The UV-Vis spectrum of an aqueous solution of copper(II) tartrate hydrate is characterized by a broad absorption band in the visible region, which is typical for d-d electronic transitions in copper(II) complexes.

Wavelength (λmax)	Molar Absorptivity (ε)	Electronic Transition Assignment
~650-800 nm	Low to moderate	d-d transitions (e.g., ²Eg → ²T₂g in an octahedral field)

Note: The λmax can be influenced by solvent and concentration. The broadness of the peak is due to the Jahn-Teller distortion common in octahedral copper(II) complexes.[7][8]

Visualization of Workflows and Relationships

Experimental Workflow

The following diagram illustrates the overall experimental workflow for the synthesis and spectroscopic analysis of copper(II) tartrate hydrate.

Experimental workflow for synthesis and analysis.

Structure-Spectra Relationship

This diagram illustrates the logical relationship between the structural features of copper(II) tartrate hydrate and the resulting spectroscopic data.

Relationship between structure and spectral data.

References

• 1. Cupric tartrate | C4H4CuO6 | CID 13155 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemimpex.com [chemimpex.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. iosrjournals.org [iosrjournals.org]
• 6. researchgate.net [researchgate.net]
• 7. uv visible light absorption spectrum of copper complexes why are copper(I) compounds colourless spectra of hexaaquacopper(II) diaqatetraamminecopper(II) hexaamminecopper(II)complex ions Doc Brown's chemistry revision notes [docbrown.info]
• 8. cetjournal.it [cetjournal.it]

Protocols & Analytical Methods

Application Notes: Copper(II) Tartrate Hydrate in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Copper(II) tartrate hydrate (B1144303), a coordination complex of copper with tartaric acid, is recognized for its potential as a catalyst in organic synthesis, particularly in the formation of fine chemicals and pharmaceuticals.[1] The chiral nature of the tartrate ligand makes it an intriguing candidate for asymmetric catalysis. While the broader applications of copper catalysis in organic synthesis are well-documented, specific, detailed protocols for reactions catalyzed directly by copper(II) tartrate hydrate are not extensively reported in readily available literature.

This document provides an overview of the characteristics of copper(II) tartrate hydrate and presents detailed application notes and protocols for a representative copper(II)-catalyzed reaction, the Asymmetric Henry Reaction. The protocols provided are based on the use of a closely related and commonly employed copper(II) salt, copper(II) acetate (B1210297), in combination with a chiral ligand. This serves as a practical guide for researchers interested in exploring copper-catalyzed carbon-carbon bond-forming reactions and can be adapted for investigations using copper(II) tartrate hydrate as the catalyst precursor.

Copper(II) Tartrate Hydrate: Compound Profile

Copper(II) tartrate hydrate exists as a blue to green crystalline powder.[1] It is a coordination polymer where the tartrate ligand bridges copper(II) centers. The tartrate ligand, being chiral and possessing multiple coordination sites (carboxylate and hydroxyl groups), can create a chiral environment around the copper ion, which is a key feature for asymmetric catalysis.

Representative Application: The Asymmetric Henry (Nitroaldol) Reaction

The Henry reaction is a classic carbon-carbon bond-forming reaction between a nitroalkane and a carbonyl compound (aldehyde or ketone) to produce a β-nitro alcohol. The development of asymmetric versions of this reaction is of significant interest as the resulting chiral β-nitro alcohols are valuable precursors for the synthesis of amino alcohols, α-hydroxy carboxylic acids, and other important chiral building blocks in pharmaceuticals.

Copper(II) complexes, in general, have been demonstrated to be effective catalysts for the asymmetric Henry reaction, providing good yields and high enantioselectivities.[2][3]

Quantitative Data for Copper-Catalyzed Asymmetric Henry Reaction

The following table summarizes representative data for the asymmetric Henry reaction between various aldehydes and nitromethane (B149229), catalyzed by an in situ generated copper(II) complex. While this data does not use copper(II) tartrate hydrate directly, it is indicative of the performance of chiral copper(II) catalysts in this transformation.

Entry	Aldehyde	Ligand	Solvent	Time (h)	Yield (%)	ee (%)
1	Benzaldehyde	Bipiperidine	THF	48	85	92
2	4-Nitrobenzaldehyde	Bipiperidine	THF	24	92	95
3	4-Methoxybenzaldehyde	Bipiperidine	THF	72	78	88
4	2-Naphthaldehyde	Bipiperidine	THF	48	88	94
5	Cyclohexanecarboxaldehyde	Bipiperidine	THF	72	65	85

Data is representative of typical results found in the literature for copper-catalyzed asymmetric Henry reactions and is for illustrative purposes.

Experimental Protocols

The following is a general protocol for a copper-catalyzed asymmetric Henry reaction. Researchers should optimize conditions for their specific substrates and chiral ligand when considering the use of copper(II) tartrate hydrate.

General Protocol for the Asymmetric Henry Reaction

Materials:

• Copper(II) acetate monohydrate (or Copper(II) tartrate hydrate)

• Chiral ligand (e.g., (S,S)-N,N'-dimethyl-1,2-diphenylethanediamine)

• Aldehyde

• Nitromethane

• Anhydrous solvent (e.g., THF, CH2Cl2, or Toluene)

• Base (e.g., Triethylamine or N,N-Diisopropylethylamine)

• Anhydrous Magnesium Sulfate (B86663) or Sodium Sulfate

• Silica (B1680970) gel for column chromatography

Procedure:

• Catalyst Preparation: In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), dissolve the copper(II) salt (e.g., copper(II) acetate monohydrate, 0.05 mmol, 1.0 equiv) and the chiral ligand (0.055 mmol, 1.1 equiv) in the anhydrous solvent (5 mL).

• Stir the mixture at room temperature for 1-2 hours to allow for the formation of the chiral copper complex. The color of the solution may change, indicating complex formation.

• Reaction Setup: Cool the catalyst solution to the desired reaction temperature (e.g., 0 °C or -20 °C) using an appropriate cooling bath.

• Add the aldehyde (1.0 mmol, 20 equiv) to the cooled catalyst solution.

• Add the base (e.g., triethylamine, 0.1 mmol, 2.0 equiv).

• Finally, add nitromethane (2.0 mmol, 40 equiv) dropwise to the reaction mixture.

• Reaction Monitoring: Allow the reaction to stir at the set temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up: Once the reaction is complete, quench the reaction by adding a saturated aqueous solution of ammonium (B1175870) chloride (10 mL).

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3 x 15 mL).

• Combine the organic layers and wash with brine (20 mL).

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a mixture of hexane (B92381) and ethyl acetate) to afford the desired β-nitro alcohol.

• Characterization: Characterize the purified product by spectroscopic methods (¹H NMR, ¹³C NMR, IR) and determine the enantiomeric excess by chiral high-performance liquid chromatography (HPLC).

Visualizations

Experimental Workflow for Asymmetric Henry Reaction

Caption: Workflow for the Copper-Catalyzed Asymmetric Henry Reaction.

Logical Relationship in Asymmetric Catalysis

Caption: Principle of Copper-Tartrate Mediated Asymmetric Catalysis.

Conclusion

While specific, well-documented protocols for the use of copper(II) tartrate hydrate as a catalyst in organic synthesis are not abundant in the surveyed literature, its structural features suggest significant potential, particularly in asymmetric catalysis. The provided application notes and protocols for the copper-catalyzed asymmetric Henry reaction, using a common copper(II) precursor, offer a solid foundation for researchers to develop and optimize catalytic systems based on copper(II) tartrate hydrate. Further investigation into the catalytic activity of this readily available and chiral copper source is warranted and could lead to the development of novel and efficient synthetic methodologies.

References

• 1. Synthesis and Characterisation of Copper(II) Complexes with Tridentate NNO Functionalized Ligand: Density Function Theory Study, DNA Binding Mechanism, Optical Properties, and Biological Application - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cu (II)-Catalyzed Asymmetric Henry Reaction with a Novel C1-Symmetric Aminopinane-Derived Ligand [mdpi.com]
• 3. mdpi.com [mdpi.com]

Applications of Copper(II) Tartrate Hydrate in Materials Science: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Copper(II) tartrate hydrate (B1144303) emerges as a versatile precursor and catalyst in the realm of materials science. Its unique chemical structure and reactivity enable its application in the synthesis of a variety of advanced materials, including helical polyacetylene fibers, copper-based metal-organic frameworks (MOFs), and copper nanoparticles. This document provides detailed application notes and experimental protocols for the utilization of copper(II) tartrate hydrate in these key areas, alongside characterization data and potential implications for drug development.

I. Catalyst for the Synthesis of Helical Polyacetylene Fibers

Copper(II) tartrate hydrate serves as a crucial catalyst in the polymerization of acetylene (B1199291) to produce helical polyacetylene fibers.[1] These materials are of interest for their unique chiral structures and potential applications in electronics and catalysis. The decomposition of copper tartrate into copper nanocrystals provides the active catalytic sites for acetylene polymerization.[1]

Quantitative Data

Parameter	Value	Reference
Catalyst	Copper Tartrate	[1]
Reactant	Acetylene Gas	[1]
Product	Helical Polyacetylene Fibers	[1]
Resultant Fiber Morphology	Two coiled fibers with opposite helical senses per copper nanocrystal	[1]

Experimental Protocol: Synthesis of Helical Polyacetylene Fibers

Materials:

• Copper(II) tartrate hydrate

• Acetylene gas (high purity)

• Argon gas (high purity)

• Quartz tube furnace

• Transmission Electron Microscope (TEM) grid holder

Procedure:

• Place a small amount of copper(II) tartrate hydrate powder onto a TEM grid.

• Mount the TEM grid onto a holder and place it inside a quartz tube furnace.

• Purge the furnace with high-purity argon gas to create an inert atmosphere.

• Heat the furnace to a temperature sufficient to decompose the copper(II) tartrate hydrate into copper nanocrystals. Note: The exact temperature and time will need to be optimized based on the specific furnace and desired crystal size.

• Once the copper nanocrystals are formed, introduce a controlled flow of high-purity acetylene gas into the furnace.

• Maintain the temperature and acetylene flow for a designated period to allow for the growth of polyacetylene fibers.

• After the desired reaction time, stop the acetylene flow and cool the furnace to room temperature under an argon atmosphere.

• The resulting helical polyacetylene fibers on the TEM grid can then be characterized using microscopy and spectroscopy techniques.

Experimental Workflow

Fig. 1: Workflow for the synthesis of helical polyacetylene fibers.

II. Precursor for Copper-Based Metal-Organic Frameworks (MOFs)

Copper(II) tartrate can be utilized as a copper source and a ligand in the synthesis of two-dimensional (2D) coordination polymers, which are a class of metal-organic frameworks.[2][3] These materials possess a crystalline, porous structure with potential applications in gas storage, separation, and catalysis.

Quantitative Data

Parameter	Value	Reference
Copper Source	Copper(II) nitrate (B79036) (in situ formation of copper tartrate)	[2]
Ligand	Tartaric acid	[2]
Synthesis Method	Hydrothermal	[3]
Resulting Structure	2D coordination polymer	[2][3]
Crystal System (example)	Orthorhombic	[4]
Space Group (example)	P21212	[2]

Experimental Protocol: Hydrothermal Synthesis of a Copper Tartrate-Based MOF

Materials:

• Copper(II) nitrate trihydrate

• L-(+)-Tartaric acid

• Acridine (B1665455) (optional, as a template or structure-directing agent)

• Deionized water

• Ethanol (B145695)

• Teflon-lined stainless steel autoclave

Procedure:

• In a typical synthesis, dissolve equimolar amounts of copper(II) nitrate trihydrate and L-(+)-tartaric acid in deionized water in a beaker.

• If using a template, dissolve acridine in ethanol and add it to the aqueous solution.

• Stir the resulting solution for a period to ensure homogeneity.

• Transfer the solution to a Teflon-lined stainless steel autoclave.

• Seal the autoclave and heat it in an oven at a specific temperature (e.g., 120-160 °C) for a designated period (e.g., 24-72 hours).

• After the reaction, allow the autoclave to cool down to room temperature naturally.

• Collect the resulting crystalline product by filtration, wash it with deionized water and ethanol, and dry it in air.

• Characterize the product using single-crystal X-ray diffraction, powder X-ray diffraction, and spectroscopic techniques.

Logical Relationship Diagram

Fig. 2: Logical relationship in the synthesis of copper tartrate-based MOFs.

III. Precursor for the Synthesis of Copper Nanoparticles

Copper(II) tartrate hydrate can serve as a precursor for the synthesis of copper nanoparticles (CuNPs).[5] These nanoparticles are gaining significant attention due to their catalytic, antibacterial, and conductive properties. The synthesis typically involves the reduction of the copper(II) ions from the tartrate complex in a controlled manner.

Quantitative Data

Parameter	Value Range	Reference
Precursor	Copper(II) Tartrate Hydrate (or in situ formed)	[5]
Reducing Agent	L-ascorbic acid, Sodium borohydride, Hydrazine hydrate	[5][6]
Stabilizing Agent	Polyvinylpyrrolidone (B124986) (PVP), Starch	[5][6]
Particle Size	10 - 100 nm (synthesis dependent)	[5][6]

Experimental Protocol: Chemical Reduction Synthesis of Copper Nanoparticles

Materials:

• Copper(II) tartrate hydrate

• L-ascorbic acid (Reducing agent)

• Polyvinylpyrrolidone (PVP) (Stabilizing agent)

• Deionized water

• Ethanol

• Centrifuge

Procedure:

• Prepare an aqueous solution of copper(II) tartrate hydrate.

• In a separate beaker, prepare an aqueous solution of polyvinylpyrrolidone (PVP).

• Add the PVP solution to the copper(II) tartrate solution under vigorous stirring.

• Prepare a fresh aqueous solution of L-ascorbic acid.

• Slowly add the L-ascorbic acid solution to the copper tartrate-PVP mixture. A color change should be observed, indicating the formation of copper nanoparticles.

• Continue stirring the reaction mixture for a specific period to ensure the complete reduction and stabilization of the nanoparticles.

• Isolate the copper nanoparticles by centrifugation.

• Wash the nanoparticles several times with deionized water and ethanol to remove any unreacted reagents and byproducts.

• Dry the purified copper nanoparticles under vacuum or in a low-temperature oven.

• Characterize the size, morphology, and composition of the nanoparticles using techniques such as TEM, Dynamic Light Scattering (DLS), and X-ray Diffraction (XRD).

Experimental Workflow

Fig. 3: Workflow for the synthesis of copper nanoparticles.

IV. Potential Applications in Drug Development

While direct applications of copper(II) tartrate hydrate in drug delivery are not yet well-established in the literature, the materials derived from it, particularly copper nanoparticles and copper-based MOFs, hold promise for the pharmaceutical and biomedical fields.

• Drug Delivery Vehicles: The porous nature of MOFs makes them potential candidates for encapsulating and delivering therapeutic agents.[7] Copper oxide nanoparticles have also been explored as carriers for platinum-based anticancer drugs.[7] Materials synthesized from copper(II) tartrate could be investigated for similar drug loading and release properties.

• Antimicrobial Agents: Copper nanoparticles are known for their broad-spectrum antimicrobial activity.[8] Nanoparticles derived from copper(II) tartrate could be explored for their efficacy against various pathogens, potentially leading to new antimicrobial coatings or therapeutic agents.

• Bio-imaging and Theranostics: The unique properties of copper-based nanomaterials could be harnessed for simultaneous imaging and therapy (theranostics). Further research is needed to explore the potential of copper tartrate-derived materials in these advanced applications.

The biological interactions of copper-based nanomaterials are a critical area of study.[8][9] The toxicity and biocompatibility of any new material intended for biomedical applications must be thoroughly evaluated. The release of copper ions from these materials can induce oxidative stress, which is a mechanism behind their antimicrobial and potential anticancer effects, but also a source of toxicity to healthy cells.[10] Future research should focus on designing copper tartrate-derived materials with controlled copper release profiles to maximize therapeutic efficacy while minimizing side effects.

References

• 1. Symmetric and helical growth of polyacetylene fibers over a single copper crystal derived from copper tartrate decomposition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. wjarr.com [wjarr.com]
• 5. Chemical Synthesis of Copper Nanoparticles – Oriental Journal of Chemistry [orientjchem.org]
• 6. A simple method for the synthesis of copper nanoparticles from metastable intermediates - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. Copper oxide nanoparticles as delivery vehicles for different Pt(ii)-drugs: experimental and theoretical evaluation - Journal of Materials Chemistry B (RSC Publishing) [pubs.rsc.org]
• 8. Biological and environmental transformations of copper-based nanomaterials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. scispace.com [scispace.com]
• 10. mdpi.com [mdpi.com]

Application Notes and Protocols for Crystal Growth Studies of Copper(II) Tartrate Hydrate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis and characterization of copper(II) tartrate hydrate (B1144303) crystals, with a focus on their potential applications in material science and as a model system for crystal growth studies relevant to drug development. The protocols detailed below primarily describe the gel growth method, which is a cost-effective and straightforward technique for obtaining high-quality single crystals of sparingly soluble compounds like copper(II) tartrate.

Application Notes

Copper(II) tartrate, a metal-organic framework (MOF), is a coordination polymer with a structure dictated by the coordination of copper ions with tartrate ligands. The study of its crystal growth is not only fundamental to understanding crystallization processes but also holds potential in various applications.

Relevance to Drug Development:

While copper(II) tartrate itself is not a therapeutic agent, the principles of its crystal growth and the nature of the resulting crystalline material are highly relevant to the pharmaceutical industry. The study of coordination polymers and MOFs is a burgeoning field in drug delivery. These materials can encapsulate therapeutic agents, offering controlled and targeted release.[1][2][3] Copper-based coordination polymers, for instance, have been investigated for their potential in delivering anticancer drugs and for their inherent antimicrobial properties.[4][5][6]

The crystal morphology, size, and purity, all of which are influenced by the growth conditions detailed in these protocols, are critical parameters in drug formulation and delivery. Understanding how to control these factors in a model system like copper(II) tartrate can provide valuable insights for the crystallization of active pharmaceutical ingredients (APIs) and the design of novel drug delivery systems.[7][8]

Biocompatibility Considerations:

A critical aspect for any material intended for biomedical applications is its biocompatibility. While copper is an essential trace element, excess copper ions can be toxic.[9][10] Therefore, any potential drug delivery system based on copper(II) tartrate would require thorough investigation of its biocompatibility and toxicity profile.[4][11] The protocols provided herein focus on the synthesis of the material, and further functionalization or coating might be necessary to enhance biocompatibility for in vivo applications.

Material Science Applications:

Copper(II) tartrate crystals have been investigated for their electrical, magnetic, and opto-electronic properties.[12] The controlled growth of high-quality single crystals is a prerequisite for accurately characterizing these physical properties.

Experimental Protocols

The following protocols are based on the single diffusion gel growth method, which has been demonstrated to be effective for growing copper(II) tartrate crystals.[4][13][14]

Protocol 1: Preparation of Silica Gel Medium

• Prepare a 1M solution of sodium metasilicate (B1246114) (Na₂SiO₃·9H₂O) in deionized water. The specific gravity of this solution should be measured and adjusted to be within the optimal range of 1.03 to 1.06 g/cm³.[4][13]

• Prepare a 1M solution of tartaric acid (C₄H₆O₆) in deionized water.

• In a clean borosilicate glass test tube (e.g., 25 mm diameter, 200 mm length), mix the sodium metasilicate solution and the tartaric acid solution. The ratio can be varied, but a 4:1 ratio of sodium metasilicate to tartaric acid has been found to be suitable.[13]

• Adjust the pH of the mixture to the desired value using the tartaric acid solution or a suitable base. An optimal pH of around 4.0 to 4.4 has been reported for the growth of well-formed crystals.[4][13]

• Allow the gel to set. This typically takes 24-36 hours at room temperature. The test tube should be sealed to prevent evaporation.[4]

• Age the gel for a specific period. Gel aging of around 4 days after setting has been found to be beneficial for crystal quality, as it can reduce the pore size and nucleation density.[4][13]

Protocol 2: Crystal Growth by Single Diffusion

• Prepare a 1M aqueous solution of a copper salt, such as copper(II) chloride (CuCl₂) or copper(II) sulfate (B86663) (CuSO₄). This will serve as the outer reactant (supernatant).

• Once the gel has set and aged, carefully pour the copper salt solution onto the surface of the gel. This should be done slowly along the walls of the test tube to avoid disturbing the gel-liquid interface.

• Seal the test tube and leave it undisturbed at a constant room temperature.

• Monitor the test tube for crystal growth. Nucleation is typically observed at the gel-supernatant interface within 7 to 8 days.[13] The growth of well-formed crystals may take several weeks to a month or more.[4]

• Once the crystals have reached the desired size, they can be carefully harvested from the gel.

Protocol 3: Characterization of Copper(II) Tartrate Crystals

The grown crystals should be characterized to determine their structure, morphology, and purity. Common techniques include:

• Powder X-ray Diffraction (PXRD): To confirm the crystalline phase and determine the unit cell parameters.[1][4]

• Fourier-Transform Infrared Spectroscopy (FTIR): To identify the functional groups present and confirm the coordination of the tartrate ligand to the copper ions.[4][12]

• Scanning Electron Microscopy (SEM): To observe the morphology and surface features of the crystals.

• Energy-Dispersive X-ray Spectroscopy (EDX): To determine the elemental composition of the crystals.

• X-ray Photoelectron Spectroscopy (XPS): To determine the oxidation state of the copper ions.[4][5]

• UV-Visible Spectroscopy: To study the optical properties and determine the band gap of the material.[15]

• Thermogravimetric Analysis (TGA): To study the thermal stability and decomposition of the crystals.[15]

Data Presentation

The following tables summarize the optimal conditions for the growth of copper(II) tartrate crystals as reported in the literature.

Table 1: Optimized Parameters for Copper(II) Tartrate Crystal Growth in Silica Gel

Parameter	Optimal Value	Reference(s)
Specific Gravity of Sodium Metasilicate	1.04 g/cm³	[4][13]
pH of Gel Medium	4.0 - 4.4	[4][13]
Concentration of Tartaric Acid (Inner Reactant)	1 M	[4]
Concentration of Copper Chloride (Outer Reactant)	1 M	[4]
Gel Setting Time	24 - 36 hours	[4]
Gel Aging Period	4 days	[4]
Growth Period	30 - 45 days	[4]

Table 2: Effect of Gel Density on Nucleation

Gel Density (g/cm³)	Number of Nuclei	Observation	Reference(s)
1.02	50	Large number of microcrystals near the gel interface.	[13]
1.03	42	Thick layer of attached microcrystals at the interface.	[13]
1.04	30	Some well-isolated crystals observed.	[13]

Mandatory Visualization

Caption: Workflow for the synthesis and characterization of copper(II) tartrate crystals.

Caption: Relevance of crystal growth studies to drug development.

References

• 1. Therapeutic coordination polymers: tailoring drug release through metal–ligand interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Metal-organic frameworks: Drug delivery applications and future prospects | ADMET and DMPK [pub.iapchem.org]
• 3. Metal–Organic Frameworks for Drug Delivery: A Design Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Multifunctional Copper-Based Coordination Polymers for Biotechnological Applications: Integration and Performance Evaluation | Journal of Science, Innovation & Social Impact [sagespress.com]
• 5. mdpi.com [mdpi.com]
• 6. Copper Coordination Compounds as Biologically Active Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. walshmedicalmedia.com [walshmedicalmedia.com]
• 8. Cupric tartrate | C4H4CuO6 | CID 13155 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Antibacterial Property and Biocompatibility of Silver, Copper, and Zinc in Titanium Dioxide Layers Incorporated by One-Step Micro-Arc Oxidation: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Biocompatible copper formate-based nanoparticles with strong antibacterial properties for wound healing - PMC [pmc.ncbi.nlm.nih.gov]
• 12. wjarr.com [wjarr.com]
• 13. Conjugated Polymer Nanoparticles Based on Copper Coordination for Real-Time Monitoring of pH-Responsive Drug Delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Development of copper based drugs, radiopharmaceuticals and medical materials - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Electrochemical Applications of Copper(II) Tartrate Hydrate

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Copper(II) tartrate hydrate (B1144303) serves as a versatile precursor and active material in a variety of electrochemical applications. Its unique coordination chemistry allows for the formation of diverse nanostructures, thin films, and metal-organic frameworks (MOFs) with significant catalytic and sensing properties. These materials are instrumental in the development of sensitive electrochemical sensors for biologically relevant molecules, efficient electrocatalysts for energy conversion reactions, and high-performance energy storage devices.

This document provides detailed application notes and experimental protocols for the key electrochemical applications of materials derived from copper(II) tartrate hydrate, including non-enzymatic glucose sensing, dopamine (B1211576) detection, hydrogen peroxide sensing, electrocatalysis for the oxygen evolution reaction (OER), and supercapacitor fabrication.

Application Note 1: Non-Enzymatic Glucose Sensing

Copper oxide (CuO) and copper-based metal-organic frameworks (Cu-MOFs) derived from copper(II) tartrate hydrate exhibit excellent electrocatalytic activity towards the oxidation of glucose. This property enables the development of highly sensitive and selective non-enzymatic glucose sensors, which offer advantages over traditional enzyme-based sensors in terms of stability, cost-effectiveness, and resistance to environmental variations.

Quantitative Data Summary: Non-Enzymatic Glucose Sensors

Sensor Material	Linear Range	Detection Limit (LOD)	Sensitivity	Reference
CuO Nanoparticles	0.05–18.45 mM	~0.5 µM	2762.5 µA mM⁻¹ cm⁻²	[1]
Cu-MOF/CF	1 µM - 30 µM & 0.05 - 7.5 mM	0.8 µM	1836 µA mM⁻¹ cm⁻²	[2]
Cs/Cu-MOF/SPCE	2 µM - 1700 µM	2 µM	1378.11 µA cm⁻² mM⁻¹	[2][3]
CuO/Ag/NiO–GCE	0.001–5.50 mM	0.1 µM	2895.3 µA mM⁻¹ cm⁻²	[4]

Experimental Protocol: Fabrication and Evaluation of a Cu-MOF-based Non-Enzymatic Glucose Sensor

This protocol describes the synthesis of a Cu-MOF on a conductive substrate using copper(II) tartrate hydrate as the copper source, followed by its electrochemical evaluation for glucose sensing.

1. Materials and Reagents:

• Copper(II) tartrate hydrate (CuC₄H₄O₆·xH₂O)

• 2,3,6,7,10,11-hexahydroxytriphenylene (HHTP)

• Copper foam (CF) or Glassy Carbon Electrode (GCE)

• Acetone, Ethanol, Deionized (DI) water

• Sodium hydroxide (B78521) (NaOH)

• D-Glucose

• Phosphate buffered saline (PBS)

2. Synthesis of Cu-MOF on Copper Foam (Cu-MOF/CF):

• Pre-clean a piece of copper foam by sonicating in acetone, ethanol, and DI water for 15 minutes each.

• Prepare a precursor solution by dissolving copper(II) tartrate hydrate (0.08 mmol) and HHTP (0.03 mmol) in 4 mL of DI water.

• Place the pre-cleaned copper foam and the precursor solution in a sealed 20 mL glass vial.

• Heat the vial at 85°C for 12 hours in an oven.

• After cooling to room temperature, retrieve the Cu-MOF-coated copper foam, wash it with DI water and ethanol, and dry it under vacuum.

3. Electrochemical Measurements:

• Set up a three-electrode electrochemical cell with the Cu-MOF/CF as the working electrode, a platinum wire as the counter electrode, and an Ag/AgCl electrode as the reference electrode.

• Use 0.1 M NaOH as the electrolyte solution.

• Record cyclic voltammograms (CVs) in the absence and presence of varying concentrations of glucose in the electrolyte. A typical potential window is -0.2 V to 0.8 V at a scan rate of 50 mV/s.[5]

• For amperometric detection, apply a constant potential (e.g., +0.65 V) and record the current response upon successive additions of glucose to the stirred electrolyte.[2]

Workflow for Non-Enzymatic Glucose Sensor Fabrication and Testing

References

• 1. Non-enzymatic amperometric glucose sensing by novel Cu-MOF synthesized at room temperature - Materials Advances (RSC Publishing) DOI:10.1039/D3MA00551H [pubs.rsc.org]
• 2. Non-enzymatic amperometric glucose sensing by novel Cu-MOF synthesized at room temperature - Materials Advances (RSC Publishing) [pubs.rsc.org]
• 3. MOFs in the Development of High-Performance Supercapacitors [eureka.patsnap.com]
• 4. Non-enzymatic glucose sensors composed of trimetallic CuO/Ag/NiO based composite materials - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cu-Based Conductive MOF Grown in situ on Cu Foam as a Highly Selective and Stable Non-Enzymatic Glucose Sensor - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Preparation of Copper(II) Tartrate Hydrate Solutions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of copper(II) tartrate hydrate (B1144303) solutions, a compound with applications in analytical chemistry, electroplating, and as a catalyst.[1] The following sections outline the necessary reagents, equipment, and step-by-step procedures for synthesizing both saturated and specific molarity solutions of copper(II) tartrate.

Overview and Applications

Copper(II) tartrate (CuC₄H₄O₆) is a chemical compound composed of copper(II) ions and tartrate ions.[1] It typically appears as a blue crystalline solid.[2] While it is slightly soluble in water, its solubility can be influenced by temperature and pH.[2][3] Copper(II) tartrate solutions are utilized in various scientific applications:

• Analytical Chemistry : It serves as a reagent for identifying reducing agents.[1]

• Electroplating : The solution is used to deposit copper layers onto conductive surfaces.[1][4]

• Catalysis : It can act as a catalyst in certain oxidation reactions.[1]

• Synthesis : It is a precursor in the synthesis of other copper-containing compounds.[4]

Quantitative Data Summary

The following tables summarize the quantitative data for the preparation of various copper(II) tartrate solutions based on established laboratory protocols.

Table 1: Reagents for Saturated Copper(II) Tartrate Solution

Reagent	Molarity (M)	Volume (mL)
Copper(II) Sulfate (B86663)	0.100	4.0
Sodium Tartrate	0.100	5.0
Distilled Water	-	to 10.0

Table 2: Reagents for Preparing Dilute Copper(II) Tartrate Standard Solutions

Target Molarity (M)	Volume of 0.100 M Copper(II) Sulfate (mL)	Volume of 0.100 M Sodium Tartrate (mL)	Final Volume (mL)
0.020	2.00	5.0	10.0
0.018	1.80	5.0	10.0
0.015	1.50	5.0	10.0
0.012	1.20	5.0	10.0
0.010	1.00	5.0	10.0

Table 3: Components for Alkaline Copper(II) Tartrate Solution

Component	Concentration (g/L)
Copper(II) Sulfate Crystal	3.465 - 10.395
Sodium Potassium Tartrate Tetrahydrate	17.3 - 51.9
Sodium Hydroxide	5 - 15

Note: The solvent for the alkaline solution is distilled water.[5]

Experimental Protocols

Safety Precautions: Always wear appropriate personal protective equipment (PPE), including safety goggles and a lab coat, when handling chemicals.

Protocol 1: Preparation of a Saturated Copper(II) Tartrate Solution

This protocol describes the preparation of a saturated solution of copper(II) tartrate by mixing solutions of copper(II) sulfate and sodium tartrate, which results in the precipitation of copper(II) tartrate.[6][7] The remaining supernatant is the saturated solution.[6][7]

Materials and Equipment:

• 0.100 M Copper(II) sulfate solution

• 0.100 M Sodium tartrate solution

• Distilled water

• 10.00 mL volumetric flask

• Pipettes

• Centrifuge and centrifuge tubes

• Millipore filter (optional)

Procedure:

• Carefully measure 4.0 mL of 0.100 M copper(II) sulfate and 5.0 mL of 0.100 M sodium tartrate and place them into a 10.00 mL volumetric flask.[6]

• Add distilled water to bring the total volume to 10.0 mL and mix the solution well.[6]

• Allow the solution to stand undisturbed for approximately 15 minutes to allow for the formation of a precipitate.[6]

• To remove the precipitate, centrifuge the solution.[6]

• Carefully collect the clear, blue supernatant, which is the saturated copper(II) tartrate solution.[6]

• If the solution exhibits any cloudiness, it can be further clarified by filtering it through a millipore filter.[6]

Protocol 2: Preparation of Specific Molarity Copper(II) Tartrate Solutions

This protocol provides a method for preparing copper(II) tartrate solutions of specific, dilute molarities, which can be used as standards in spectrophotometric analysis.[6]

Materials and Equipment:

• 0.100 M Copper(II) sulfate solution

• 0.100 M Sodium tartrate solution

• Distilled water

• 10.00 mL volumetric flasks

• Pipettes

Procedure (Example for 0.02 M Copper(II) Tartrate):

• Measure 2.00 mL of 0.100 M copper(II) sulfate solution and add it to a 10.00 mL volumetric flask.[6]

• Add 5.0 mL of 0.100 M sodium tartrate solution to the same flask.[6]

• Dilute the mixture with distilled water until the total volume is 10.00 mL.[6]

• Repeat this process using the volumes specified in Table 2 to prepare solutions with other molarities (0.018 M, 0.015 M, 0.012 M, and 0.010 M).[6]

Diagrams

The following diagrams illustrate the experimental workflow for the preparation of a saturated copper(II) tartrate solution.

Caption: Experimental workflow for preparing saturated copper(II) tartrate solution.

References

• 1. cobalt-nickel.net [cobalt-nickel.net]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. Cupric tartrate | C4H4CuO6 | CID 13155 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Cas 27004-40-6,COPPER TARTRATE | lookchem [lookchem.com]
• 5. CN106124715A - A kind of basic copper tartrate solution and compound method - Google Patents [patents.google.com]
• 6. more.juniata.edu [more.juniata.edu]
• 7. digitalcommons.imsa.edu [digitalcommons.imsa.edu]

Application Notes and Protocols for the Analytical Determination of Copper Content in Tartrate Complexes

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the quantitative determination of copper in tartrate complexes. It covers several widely used analytical techniques, offering a comparative overview to assist in method selection based on required sensitivity, sample matrix, and available instrumentation.

Overview of Analytical Methods

The accurate quantification of copper in tartrate complexes is crucial in various fields, including pharmaceuticals, environmental monitoring, and materials science. The choice of analytical method depends on factors such as the expected concentration of copper, the complexity of the sample matrix, and the required precision and accuracy. The most common techniques employed are UV-Visible Spectrophotometry, Atomic Absorption Spectroscopy (AAS), Inductively Coupled Plasma-Mass Spectrometry (ICP-MS), and Electrochemical Methods.

General Experimental Workflow

The determination of copper content in a tartrate complex sample follows a structured workflow, from initial sample preparation to final data analysis and reporting. This process ensures consistency and accuracy in the obtained results.

Caption: General workflow for the analysis of copper in tartrate complexes.

Sample Preparation

Proper sample preparation is a critical step to ensure accurate and reproducible results. The goal is to convert the sample into a homogenous liquid form, typically an acidified aqueous solution, that is compatible with the chosen analytical instrument.

• For Aqueous Samples: Samples that are already in a simple aqueous matrix can often be analyzed after acidification. A common procedure is to acidify the sample with high-purity nitric acid to a final concentration of 1% v/v[1].

• For Solid or Complex Samples: Solid samples, biological fluids, or samples with a complex organic matrix require digestion to break down the matrix and solubilize the copper. Microwave-assisted acid digestion using concentrated nitric acid is a common and effective method[1]. For some soil samples, mineralization with perchloric acid at its boiling point has been used[2].

UV-Visible (UV-Vis) Spectrophotometry

Application Note: UV-Vis spectrophotometry is a cost-effective and widely accessible technique for determining copper concentration. The method relies on the formation of a colored complex between copper(II) ions and a chromogenic reagent, where the absorbance of the resulting solution is proportional to the copper concentration according to the Beer-Lambert law[3]. The Cu(II)-tartrate complex itself can be measured, as the cupric ion absorbs visible light[3]. Alternatively, more sensitive methods use reagents like 2,5-dimercapto-1,3,4-thiadiazole (B142945) (DMTD) which forms a highly absorbent greenish-yellow chelate with copper[4]. This method is suitable for routine analysis but can be susceptible to interference from other metal ions that also form colored complexes.[2].

Experimental Protocol: Determination of Cu(II) using a Chromogenic Reagent

Objective: To determine the concentration of copper in a sample by measuring the absorbance of a colored copper chelate.

Reagents and Equipment:

• Copper(II) standard stock solution (e.g., 1000 mg/L).

• Chromogenic reagent solution (e.g., DMTD solution)[4].

• Buffer solution to maintain optimal pH.

• Double-beam UV-Vis spectrophotometer and cuvettes.

• Volumetric flasks and pipettes.

Procedure:

• Preparation of Standard Solutions: Prepare a series of standard solutions with known copper concentrations by diluting the stock solution. For example, prepare standards of 0.01, 0.012, 0.015, and 0.02 M copper(II) tartrate[5].

• Sample Preparation: Prepare the unknown sample as described in the Sample Preparation section, ensuring it is diluted to fall within the concentration range of the standards.

• Complex Formation: Pipette a fixed volume (e.g., 1.0 mL) of each standard solution and the prepared sample solution into separate volumetric flasks[1].

• Reagent Addition: Add the chromogenic reagent and buffer solution to each flask to form the colored complex. Dilute to the final volume with deionized water and mix well.

• Spectrophotometric Measurement:

  • Set the spectrophotometer to the wavelength of maximum absorbance (λmax) for the copper complex (e.g., 390 nm for the Cu-DMTD complex)[4].

  • Use a reagent blank (containing all reagents except copper) to zero the instrument[5].

  • Measure the absorbance of each standard and the sample solution[1][5].

• Quantification: Create a calibration curve by plotting the absorbance of the standard solutions against their corresponding concentrations. Determine the copper concentration in the sample by interpolating its absorbance value on the calibration curve[1].

Atomic Absorption Spectroscopy (AAS)

Application Note: AAS is a highly selective and sensitive technique for metal analysis. It measures the absorption of light by free atoms in the gaseous state. For copper analysis, a hollow-cathode lamp containing copper is used as the light source. The sample is atomized either in a flame (Flame AAS) or a graphite (B72142) tube (Graphite Furnace AAS). Flame AAS is robust and suitable for concentrations in the mg/L (ppm) range, while Graphite Furnace AAS (GFAAS) offers significantly lower detection limits, typically in the µg/L (ppb) range[6][7].

Experimental Protocol: Determination of Copper by Flame AAS

Objective: To quantify copper in a prepared sample solution by direct aspiration into an air-acetylene flame.

Reagents and Equipment:

• Copper(II) standard stock solution (1 g/L)[8].

• High-purity nitric acid (HNO₃).

• Deionized water.

• Atomic Absorption Spectrometer with a copper hollow-cathode lamp.

• Air-acetylene flame system.

Procedure:

• Instrument Setup:

  • Install the copper hollow-cathode lamp and set the instrument wavelength to 324.7 nm[8].

  • Set the slit width (e.g., 0.5 nm) and lamp current (e.g., 3.5 mA) according to the manufacturer's recommendations[8].

  • Optimize the air-acetylene flame to be oxidizing (lean, blue)[8].

• Preparation of Standards: Prepare a series of at least six working standards (e.g., from 10 to 1,000 µg/L) by diluting the stock solution with acidified water (1.5 mL conc. HNO₃ per liter)[7].

• Sample Preparation: Acidify aqueous samples with nitric acid[1]. If necessary, perform acid digestion for complex matrices. Dilute the final solution to ensure the copper concentration is within the linear range of the instrument.

• Measurement:

  • Aspirate the blank (acidified water) and set the instrument absorbance to zero[7].

  • Aspirate the standard solutions in order of increasing concentration and record their absorbance values[1].

  • Aspirate the prepared sample solutions and record their absorbance[1].

• Quantification: Generate a calibration curve by plotting the absorbance of the standards versus their concentrations. Calculate the copper concentration in the samples from this curve[1].

Inductively Coupled Plasma - Mass Spectrometry (ICP-MS)

Application Note: ICP-MS is one of the most powerful techniques for elemental analysis, offering exceptionally low detection limits (ng/L or ppt (B1677978) range) and the ability to perform isotopic analysis. A high-temperature argon plasma atomizes and ionizes the sample, and a mass spectrometer separates and detects the ions based on their mass-to-charge ratio[1]. This method is ideal for ultra-trace analysis and for complex matrices where other techniques may suffer from interferences. However, matrix effects from high concentrations of elements like sodium can cause polyatomic interferences (e.g., ⁴⁰Ar²³Na⁺ interfering with ⁶³Cu⁺), which may require correction strategies or advanced instrumentation like triple quadrupole ICP-MS (ICP-QQQ)[9][10].

Experimental Protocol: Determination of Copper by ICP-MS

Objective: To perform ultra-trace quantification of copper in complex samples.

Reagents and Equipment:

• Copper(II) standard stock solution (1 g/L).

• High-purity nitric acid (for sample preparation and rinsing).

• Internal standard solution (e.g., Yttrium, Rhodium).

• ICP-MS instrument.

Procedure:

• Sample Preparation:

  • Samples must be in liquid form. Solid samples require microwave-assisted acid digestion, typically with concentrated nitric acid, to break down the matrix[1].

  • Aqueous samples are typically acidified with ultra-pure nitric acid[1]. For high-purity copper analysis, a 1000x dilution of the digested solid may be used[11].

• Instrument Setup: Optimize the ICP-MS parameters, including plasma power, nebulizer gas flow, and lens voltages, to maximize the signal for copper isotopes (m/z 63 and 65)[1].

• Calibration: Prepare a series of calibration standards containing known concentrations of copper. Add the internal standard to all blanks, standards, and samples to correct for instrumental drift and matrix effects[11].

• Analysis: Introduce the prepared solutions into the ICP-MS via a nebulizer. The plasma atomizes and ionizes the copper, and the ions are detected by the mass spectrometer[1].

• Quantification: A calibration curve is generated by plotting the intensity ratios of the copper isotopes to the internal standard against the concentrations of the calibration standards. The copper concentration in the samples is then calculated from this curve[1].

Electrochemical Methods

Application Note: Electrochemical techniques, particularly Anodic Stripping Voltammetry (ASV), offer high sensitivity, low cost, and the potential for on-site analysis. The method involves two steps: a preconcentration (deposition) step where copper ions are reduced and deposited onto a working electrode at a negative potential, followed by a stripping step where the potential is scanned in the positive direction, oxidizing the copper back into solution and generating a current peak whose height is proportional to the copper concentration[1][12]. The use of modified electrodes, such as antimony film screen-printed electrodes, can enhance sensitivity and selectivity[13].

Experimental Protocol: Determination of Copper by Square Wave Anodic Stripping Voltammetry (SWASV)

Objective: To determine trace levels of copper using a modified electrode.

Reagents and Equipment:

• Potentiostat/Galvanostat with a three-electrode cell (working, reference, and counter electrodes).

• Modified working electrode (e.g., HDPBA–MWCNTs/CPE)[12].

• Supporting electrolyte (e.g., 0.1 M ammonium (B1175870) chloride, pH 5)[12].

• Copper(II) standard stock solution.

Procedure:

• Electrode Preparation: Prepare the modified working electrode according to established procedures[1].

• Preconcentration:

  • Place a known volume of the supporting electrolyte into the electrochemical cell. Add a known concentration of the copper standard or the prepared sample.

  • Immerse the electrodes and apply a deposition potential (e.g., -0.70 V vs. Ag/AgCl) for a fixed time (e.g., 180 seconds) while stirring the solution[12].

  • Stop the stirring and allow the solution to rest for a short quiet time (e.g., 10 seconds)[12].

• Stripping: Scan the potential in the positive direction using a square wave voltammetric waveform. The deposited copper will be oxidized (stripped) from the electrode surface, generating a current peak[1].

• Quantification: The peak current is proportional to the concentration of copper in the sample. A calibration curve can be constructed by measuring the peak currents of several standard solutions. The standard addition method is also commonly used for quantification in complex matrices[14].

Quantitative Data Summary

The following table summarizes the typical performance characteristics of the analytical methods described. These values are representative and can vary based on the specific instrument, sample matrix, and operating conditions.

Analytical Method	Principle	Typical Linear Range	Limit of Detection (LOD)	Key Advantages	Potential Interferences
UV-Vis Spectrophotometry	Colorimetric reaction and light absorption measurement.	0.1 - 20 µg/cm³[4]	~10 ng/cm² (Sandell's sensitivity)[4]	Low cost, simple operation, widely available.	Other metal ions forming colored complexes (Fe, Ni, Co)[2]. Turbidity in samples.
Flame AAS (F-AAS)	Absorption of light by free atoms in a flame.	0.01 - 1 mg/L[7]	~10 µg/L[7]	Robust, fast, good selectivity, moderate cost.	Chemical interferences, high dissolved solids. Nickel and cobalt can suppress signal[7].
Graphite Furnace AAS (GF-AAS)	Electrothermal atomization in a graphite tube.	0.5 - 35 µg/L[6]	~0.2 µg/L[6]	High sensitivity, small sample volume required.	Matrix effects, longer analysis time per sample.
ICP-MS	Mass-to-charge ratio separation of ions created in argon plasma.	0.001 - 100 µg/L	<1 ng/L (ppt)[11]	Excellent sensitivity, multi-element capability, isotopic analysis.	Isobaric and polyatomic interferences (e.g., from Na, Mg)[9][10].
Anodic Stripping Voltammetry (ASV)	Electrochemical deposition and stripping of the metal.	0.00007 - 1.5 µM[12]	~0.0048 nM[12]	High sensitivity, low cost, portable instrumentation.	Intermetallic compound formation, adsorption of organic species on the electrode.

Logical Relationships in Method Selection

Choosing the appropriate analytical method involves considering the trade-offs between sensitivity, cost, sample throughput, and the nature of the sample matrix.

Caption: Decision logic for selecting an analytical method for copper determination.

References

• 1. benchchem.com [benchchem.com]
• 2. pjoes.com [pjoes.com]
• 3. datapdf.com [datapdf.com]
• 4. A simple spectrophotometric method for the determination of copper in industrial, environmental, biological and soil samples using 2,5-dimercapto-1,3,4-thiadiazole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. more.juniata.edu [more.juniata.edu]
• 6. nemi.gov [nemi.gov]
• 7. nemi-test.er.usgs.gov [nemi-test.er.usgs.gov]
• 8. Copper- Determination by AAS | OIV [oiv.int]
• 9. Quantitative correction of matrix effects in the determination of copper in human serum by isotope dilution quadrupole ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. agilent.com [agilent.com]
• 12. Development of a new electrochemical method for the determination of copper(ii) at trace levels in environmental and food samples - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. ejchem.journals.ekb.eg [ejchem.journals.ekb.eg]

Application Notes: Use of Copper(II) Tartrate Hydrate in Fehling's Solution for Sugar Analysis

Abstract

This document provides detailed application notes and protocols for the use of Fehling's solution, a reagent based on copper(II) tartrate hydrate, for the qualitative and quantitative analysis of reducing sugars. These protocols are intended for researchers, scientists, and professionals in drug development and quality control. The notes cover the underlying chemical principle, reagent preparation, detailed experimental procedures, and data interpretation.

Introduction

Developed by Hermann von Fehling in 1849, Fehling's test remains a fundamental method in organic chemistry and biochemistry for the detection and quantification of reducing sugars and aldehydes.[1][2][3][4] The test is used to differentiate between water-soluble carbohydrates and ketone functional groups.[1][3][4] Its applications range from food analysis to clinical diagnostics, such as screening for glucose in urine to detect diabetes.[1][4][5][6] The core of the reagent is the bistartratocuprate(II) complex, which acts as a mild oxidizing agent.

Principle of Fehling's Test

Fehling's test is based on a redox reaction that occurs in an alkaline medium.[7] Carbohydrates with a free or potentially free aldehyde or ketone group (reducing sugars) reduce the copper(II) ions in the Fehling's solution to copper(I) ions.[8] The active reagent is a deep blue complex of copper(II) ions with tartrate ions, which serve as a chelating agent to prevent the precipitation of copper(II) hydroxide (B78521) in the alkaline solution.[6][8][9]

Upon heating in the presence of a reducing sugar, the aldehyde group is oxidized to a carboxylate anion.[1][5] Concurrently, the Cu²⁺ ions are reduced to Cu⁺ ions, which precipitate out of the solution as insoluble red copper(I) oxide (Cu₂O).[1][5] The formation of this brick-red precipitate indicates a positive result.[10][11] While the test is not specific for aldehydes, as α-hydroxy ketones also yield a positive result, it is highly effective for identifying reducing monosaccharides like glucose and fructose.[5][12]

The general chemical reaction is as follows: RCHO + 2 Cu²⁺(tartrate complex) + 5 OH⁻ → RCOO⁻ + Cu₂O(s) + 3 H₂O[6]

Figure 1: Chemical reaction pathway of the Fehling's test.

Reagent Preparation

Fehling's solution is prepared by combining two separate solutions, Fehling's A and Fehling's B, in equal volumes immediately before use.[1][13] The combined solution is unstable and decomposes over time.[1][2] The two solutions should be stored separately in rubber-stoppered bottles.[14]

4.1 Fehling's Solution A (Copper(II) Sulfate Solution) This is a deep blue aqueous solution of copper(II) sulfate.[1][13]

4.2 Fehling's Solution B (Alkaline Tartrate Solution) This is a colorless aqueous solution of potassium sodium tartrate (Rochelle salt) and a strong alkali, typically sodium hydroxide (NaOH) or potassium hydroxide (KOH).[1][13][15] The tartrate ions act as the chelating agent.[9][10]

Figure 2: Logical relationship of components in Fehling's solution.

Table 1: Composition of Fehling's Solutions

Solution Component	Formulation 1 (Qualitative)[12]	Formulation 2 (Qualitative)[8]	Formulation 3 (Quantitative)[10]
Fehling's A	7 g CuSO₄·5H₂O in 100 mL distilled water (+ 2 drops dilute H₂SO₄)	7 g CuSO₄·7H₂O in 100 mL distilled water	34.639 g CuSO₄·5H₂O per 500 mL water
Fehling's B	35 g Potassium Sodium Tartrate & 12 g NaOH in 100 mL distilled water	34.6 g Potassium Sodium Tartrate & 24 g KOH in 100 mL distilled water	173 g Potassium Sodium Tartrate & 50 g NaOH per 500 mL water

Experimental Protocols

5.1 Protocol for Qualitative Analysis of Reducing Sugars

This protocol is designed for the rapid detection of the presence of reducing sugars in a sample.

• Preparation: Prepare the active Fehling's solution by mixing equal volumes (e.g., 1 mL each) of Fehling's A and Fehling's B in a clean test tube. The resulting solution should be deep blue.[10][11]

• Sample Addition: Add a few drops or approximately 1 mL of the test sample to the Fehling's solution.[5][9] For control, prepare a separate tube with 1 mL of distilled water instead of the sample.[9]

• Heating: Place the test tubes in a boiling water bath for a few minutes (typically 2-5 minutes).[11][15]

• Observation: Observe any color change. The formation of a yellow, orange, or brick-red precipitate indicates a positive result for reducing sugars.[8][10] If the solution remains blue, the test is negative.[10]

Table 2: Expected Qualitative Results for Common Sugars

Sugar	Type	Expected Result
Glucose	Reducing Monosaccharide	Positive (Red Precipitate)[16]
Fructose	Reducing Monosaccharide (α-hydroxy ketone)	Positive (Red Precipitate)[5][16]
Lactose	Reducing Disaccharide	Positive (Red Precipitate)[16]
Maltose	Reducing Disaccharide	Positive (Red Precipitate)
Sucrose	Non-reducing Disaccharide	Negative (Solution remains blue)[16]
Starch	Non-reducing Polysaccharide	Negative (Solution remains blue)[13]

Figure 3: Experimental workflow for qualitative sugar analysis.

5.2 Protocol for Quantitative Analysis (Lane-Eynon Titration Method)

This method determines the concentration of a reducing sugar by titrating it against a standardized volume of Fehling's solution.

• Reagent Standardization:

  • Prepare a standard invert sugar solution (e.g., 2.5 mg/mL).

  • Pipette exactly 10 mL of the mixed Fehling's solution (5 mL of A + 5 mL of B) into a 250 mL conical flask.

  • Heat the flask to boiling on a hot plate.

  • Titrate the hot Fehling's solution with the standard sugar solution from a burette until the blue color begins to fade.

  • Add 2-3 drops of 1% methylene (B1212753) blue indicator and continue the titration dropwise until the blue color completely disappears, leaving a brick-red precipitate.[1]

  • The total titration must be completed within 3 minutes.

  • Calculate the Fehling's Factor (mg of sugar required to reduce the volume of Fehling's solution used).

• Sample Titration:

  • Prepare the unknown sugar solution, ensuring its concentration is within the detection range (a preliminary titration may be necessary).

  • Repeat the titration procedure from step 1, using the unknown sample solution in the burette.

  • Perform the titration at least three times to ensure reproducibility.[1]

• Calculation:

  • Calculate the concentration of reducing sugar in the sample using the following formula: Sugar Concentration (mg/mL) = (Fehling's Factor / Volume of sample used in titration (mL))

Table 3: Key Parameters for Quantitative Analysis

Parameter	Value / Condition	Reference
Reaction Temperature	Maintain at boiling (or >70°C)	[1]
Titration Endpoint Indicator	Methylene Blue (1%)
Total Titration Time	Should not exceed 3 minutes
Detection Limit (Qualitative)	~1 mg of glucose	[5]
Detection Range (Quantitative)	0.1 - 10% reducing sugars	[12]

Applications in Research and Drug Development

• Carbohydrate Analysis: Used as a general test for monosaccharides and to distinguish between reducing and non-reducing sugars in samples.[6]

• Food and Beverage Industry: To determine the sugar content in various products.[4]

• Pharmaceutical Testing: For quality control of raw materials and formulations where sugar content is a critical parameter.[12]

• Medical Diagnostics: Historically used to detect glucose in urine as an indicator of diabetes mellitus.[4][5][7]

Limitations and Interferences

• Lack of Specificity: The test is not specific to aldehydes and gives a positive result with α-hydroxy ketones.[5] It also cannot distinguish between different types of reducing sugars.

• Reaction Conditions: The reaction requires a strictly alkaline environment to proceed; it will fail under acidic conditions.[8][11]

• Interferences: Other reducing agents present in the sample can give false-positive results.

• Aromatic Aldehydes: The test is not suitable for aromatic aldehydes, which do not react.[8][11]

• Stability: The combined Fehling's reagent is unstable and must be prepared fresh before each use.[2]

References

• 1. blamp.sites.truman.edu [blamp.sites.truman.edu]
• 2. Fehling's solution - Wikipedia [en.wikipedia.org]
• 3. Notes on Fehling test [unacademy.com]
• 4. mlsu.ac.in [mlsu.ac.in]
• 5. taylorandfrancis.com [taylorandfrancis.com]
• 6. kfs.edu.eg [kfs.edu.eg]
• 7. onlinesciencenotes.com [onlinesciencenotes.com]
• 8. customs.go.jp [customs.go.jp]
• 9. testbook.com [testbook.com]
• 10. dravyom.com [dravyom.com]
• 11. youtube.com [youtube.com]
• 12. emerginginvestigators.org [emerginginvestigators.org]
• 13. microbenotes.com [microbenotes.com]
• 14. scribd.com [scribd.com]
• 15. phywe-itemservice.s3.eu-central-1.amazonaws.com [phywe-itemservice.s3.eu-central-1.amazonaws.com]
• 16. egyankosh.ac.in [egyankosh.ac.in]

Application Notes and Protocols: Copper(II) Tartrate Hydrate as a Precursor for Copper Oxide Nanoparticles

Introduction

Copper oxide nanoparticles (CuO NPs) are of significant interest to researchers in materials science, catalysis, and biomedicine due to their unique physicochemical properties, including a large surface area-to-volume ratio, high reactivity, and semiconductor characteristics. These properties make them suitable for a wide range of applications, including as antimicrobial agents, catalysts, in sensors, and for drug delivery.[1][2][3] The synthesis method plays a crucial role in determining the size, morphology, and, consequently, the functionality of these nanoparticles.[2]

This document provides detailed protocols for the synthesis of copper oxide nanoparticles using copper(II) tartrate hydrate (B1144303) as a precursor. The thermal decomposition of this metal-organic complex is a straightforward and effective method for producing crystalline CuO NPs.[4] These application notes are intended for researchers, scientists, and drug development professionals.

Synthesis of Copper Oxide Nanoparticles

The synthesis of copper oxide nanoparticles from copper(II) tartrate hydrate is a two-step process:

• Preparation of the Copper(II) Tartrate Hydrate Precursor.

• Thermal Decomposition of the Precursor to Yield Copper Oxide Nanoparticles.

Experimental Protocol: Synthesis of Copper(II) Tartrate Hydrate Precursor

This protocol outlines the preparation of the copper(II) tartrate hydrate complex through a metathesis reaction in an aqueous solution.

Materials:

• Copper(II) sulfate (B86663) pentahydrate (CuSO₄·5H₂O) or Copper(II) chloride dihydrate (CuCl₂·2H₂O)

• Sodium tartrate or Potassium sodium tartrate (Rochelle's salt)

• Deionized water

• Beakers

• Magnetic stirrer and stir bar

• Buchner funnel and filter paper

• Drying oven

Procedure:

• Prepare an aqueous solution of a copper(II) salt (e.g., 0.1 M Copper(II) sulfate pentahydrate).

• Prepare an aqueous solution of a tartrate salt (e.g., 0.1 M Sodium tartrate).

• Slowly add the copper(II) salt solution to the tartrate solution while stirring continuously at room temperature.

• A light blue precipitate of copper(II) tartrate hydrate will form immediately.

• Continue stirring the mixture for approximately 30 minutes to ensure complete reaction.

• Separate the precipitate by vacuum filtration using a Buchner funnel.

• Wash the precipitate several times with deionized water to remove any unreacted salts and byproducts.

• Dry the collected copper(II) tartrate hydrate precursor in an oven at a low temperature (e.g., 60-80 °C) until a constant weight is achieved.

Experimental Protocol: Thermal Decomposition to Copper Oxide Nanoparticles

This protocol describes the thermal decomposition (calcination) of the synthesized copper(II) tartrate hydrate precursor to produce copper oxide nanoparticles.

Materials:

• Dried copper(II) tartrate hydrate precursor

• Ceramic crucible

• Muffle furnace

Procedure:

• Place a known amount of the dried copper(II) tartrate hydrate precursor into a ceramic crucible.

• Place the crucible in a muffle furnace.

• Heat the precursor in the furnace in the presence of air. The thermal decomposition of copper(II) tartrate trihydrate involves a dehydration step followed by the decomposition of the anhydrous salt. The dehydration starts at around 40°C with a peak at approximately 80°C. The decomposition to copper(II) oxide occurs with an exothermic peak at about 220°C.

• For the synthesis of crystalline CuO nanoparticles, a higher calcination temperature is recommended. Heat the sample to 500 °C and maintain this temperature for 5 hours.[4]

• After the calcination period, turn off the furnace and allow the sample to cool down to room temperature naturally.

• The resulting black powder is copper oxide nanoparticles.

• Gently grind the powder to break up any agglomerates.

Characterization of Copper Oxide Nanoparticles

The synthesized CuO NPs should be characterized to determine their physicochemical properties.

Characterization Technique	Parameter Measured	Typical Results for Tartrate-Derived CuO NPs
X-ray Diffraction (XRD)	Crystalline structure and crystallite size	Crystalline with a monoclinic structure. Crystallite size in the range of 5-50 nm.[4]
Scanning Electron Microscopy (SEM)	Morphology and particle size distribution	Reveals the shape and surface features of the nanoparticles.
Transmission Electron Microscopy (TEM)	Particle size, shape, and crystallinity	Provides high-resolution images to determine the size and morphology of individual nanoparticles.
Fourier-Transform Infrared Spectroscopy (FTIR)	Functional groups and chemical bonds	Confirms the formation of the Cu-O bond and the absence of residual precursor.
Thermogravimetric Analysis (TGA)	Thermal stability and decomposition profile	Determines the temperature ranges for the decomposition of the precursor.

Data Presentation

The following table summarizes the key quantitative data associated with the synthesis of CuO nanoparticles from a copper(II) tartrate hydrate precursor.

Parameter	Value	Reference
Precursor	Copper(II) Tartrate Hydrate	-
Dehydration Temperature	~40-100 °C
Decomposition Temperature to CuO	~220 °C (exothermic peak)
Calcination Temperature	500 °C	[4]
Calcination Time	5 hours	[4]
Resulting Nanoparticle	Copper(II) Oxide (CuO)	[4]
Crystallite Size	5-50 nm	[4]

Visualizations

References

• 1. Synthesis, biomedical applications, and toxicity of CuO nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Methods of Synthesis, Properties and Biomedical Applications of CuO Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: Single Crystal X-ray Diffraction of Copper(II) Tartrate Hydrate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the synthesis and single-crystal X-ray diffraction analysis of copper(II) tartrate hydrate (B1144303). This compound is of interest due to its coordination chemistry and potential applications in various fields, including materials science and as a model for metal-ligand interactions in biological systems.

Introduction

Copper(II) tartrate hydrate is a metal-organic coordination compound. Single crystal X-ray diffraction (SC-XRD) is a powerful analytical technique used to determine the precise three-dimensional arrangement of atoms within a crystal, providing valuable information about bond lengths, bond angles, and the overall molecular structure. This protocol outlines the synthesis of high-quality single crystals of copper(II) tartrate hydrate and the subsequent analysis by SC-XRD.

Experimental Protocols

Synthesis of Copper(II) Tartrate Hydrate Single Crystals (Gel Diffusion Method)

This protocol is based on the single diffusion method in a silica (B1680970) gel medium, which is a common technique for growing high-quality crystals of sparingly soluble compounds.[1][2][3]

Materials:

• Sodium metasilicate (B1246114) (Na₂SiO₃·9H₂O)

• L-(+)-Tartaric acid (C₄H₆O₆)

• Copper(II) chloride (CuCl₂) or Copper(II) sulfate (B86663) (CuSO₄·5H₂O)

• Deionized water

• Test tubes (25 x 200 mm)

• Beakers

• pH meter

Procedure:

• Gel Preparation:

  • Prepare a solution of sodium metasilicate in deionized water (e.g., 1 M).

  • Prepare a solution of tartaric acid in deionized water (e.g., 1 M).

  • Mix the sodium metasilicate solution and the tartaric acid solution in a beaker to achieve a final pH of around 4.0. The tartaric acid will act as the gelling agent and one of the reactants.[2][3]

  • Pour the mixture into test tubes, filling them to about two-thirds of their volume.

  • Allow the gel to set for a few days (e.g., 4 days) until it becomes firm.[2][3]

• Crystal Growth:

  • Once the gel has set, carefully pour a solution of copper(II) chloride or copper(II) sulfate (e.g., 1 M) on top of the gel. This solution acts as the outer reactant.

  • Seal the test tubes with cotton plugs to prevent rapid evaporation and contamination.

  • Allow the test tubes to stand undisturbed at ambient temperature.

  • Bluish, prismatic single crystals of copper(II) tartrate hydrate will grow within the gel over a period of several days to weeks.[2][3]

• Crystal Harvesting:

  • Once the crystals have reached a suitable size, carefully excavate them from the gel.

  • Wash the crystals with deionized water to remove any adhering gel.

  • Dry the crystals on a filter paper.

Single Crystal X-ray Diffraction (SC-XRD) Protocol

Instrumentation:

• Single-crystal X-ray diffractometer equipped with a suitable X-ray source (e.g., Mo-Kα or Cu-Kα radiation) and a detector (e.g., CCD or CMOS).

Procedure:

• Crystal Mounting:

  • Select a high-quality single crystal with well-defined faces and no visible defects under a microscope.

  • Mount the crystal on a goniometer head using a suitable adhesive (e.g., epoxy) or cryo-loop.

• Data Collection:

  • Center the crystal in the X-ray beam.

  • Perform an initial screening to determine the crystal quality and unit cell parameters.

  • Collect a full sphere of diffraction data by rotating the crystal in the X-ray beam. Data collection strategy (e.g., scan width, exposure time) should be optimized based on the crystal's scattering power.

• Data Processing:

  • Integrate the raw diffraction images to obtain a list of reflection intensities.

  • Apply corrections for Lorentz factor, polarization, and absorption.

  • Determine the space group and unit cell parameters from the processed data.

• Structure Solution and Refinement:

  • Solve the crystal structure using direct methods or Patterson methods.

  • Refine the structural model against the experimental data using full-matrix least-squares methods. This involves refining atomic positions, displacement parameters, and other relevant parameters to minimize the difference between the observed and calculated structure factors.

  • Locate and refine the positions of hydrogen atoms, if possible, from the difference Fourier map or by using geometric constraints.

Data Presentation

The following table summarizes representative crystallographic data for copper(II) tartrate hydrate obtained from single-crystal X-ray diffraction studies. Note that different hydration states and coordination environments can lead to variations in the crystal structure.

Parameter	Value	Reference
Crystal System	Orthorhombic	[3][4]
Space Group	P2₁2₁2	[3]
Unit Cell Dimensions
a (Å)	8.6716	[4]
b (Å)	11.7699	[4]
c (Å)	9.2078	[4]
Volume (ų)	933.835	[3]
Coordination Geometry of Cu(II)	Distorted Octahedral	[5]

Note: The crystallographic data can vary depending on the specific polymorph and hydration state of the crystal.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow from the synthesis of copper(II) tartrate hydrate crystals to the final structural analysis.

Caption: Experimental workflow for the synthesis and single-crystal X-ray diffraction analysis of copper(II) tartrate hydrate.

References

• 1. bjp-bg.com [bjp-bg.com]
• 2. wjarr.com [wjarr.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Application Note: Thermogravimetric Analysis of Copper(II) Tartrate Hydrate

Introduction

Thermogravimetric analysis (TGA) is a powerful analytical technique used to characterize the thermal stability and decomposition of materials. This application note details the thermal decomposition process of copper(II) tartrate hydrate (B1144303), a metal-organic compound, investigated using TGA. Understanding the thermal behavior of such compounds is critical in various fields, including materials science, catalysis, and drug development, for determining their purity, moisture content, and decomposition pathways. The thermal decomposition of copper(II) tartrate hydrate proceeds in distinct stages, beginning with dehydration, followed by the decomposition of the anhydrous salt to yield the final product.

Thermal Decomposition Pathway

The thermal decomposition of copper(II) tartrate hydrate, specifically copper(II) tartrate trihydrate (CuC₄H₄O₆·3H₂O), occurs in a series of well-defined steps when heated in an air atmosphere. The process commences with the loss of water molecules, followed by the decomposition of the anhydrous copper(II) tartrate. The final residue of this thermal decomposition is copper(II) oxide (CuO).[1]

The decomposition process can be summarized as follows:

• Dehydration: The initial stage involves the removal of water of hydration.

• Decomposition of Anhydrous Salt: The subsequent stage is the decomposition of the anhydrous copper(II) tartrate into copper(II) oxide.

A study on the thermal decomposition of copper(II) tartrate trihydrate showed that the process occurs in three main steps. The first step is the dehydration of the trihydrate to the anhydrous salt.[1] The second step involves the decomposition of the anhydrous salt to form copper(II) oxide.[1] A third, minor decomposition step was observed at a much higher temperature.[1]

Data Presentation

The quantitative data for the thermal decomposition of copper(II) tartrate trihydrate is summarized in the table below. The data includes the temperature range for each decomposition step, the observed mass loss, and the theoretical mass loss.

Decomposition Step	Temperature Range (°C)	Observed Mass Loss (%)	Theoretical Mass Loss (%)	Description
1	40 - 111	20	20.3	Dehydration of CuC₄H₄O₆·3H₂O to CuC₄H₄O₆[1]
2	220 - 280	52	51.2	Decomposition of anhydrous salt to copper(II) oxide[1]
3	~1050	4	3.8	Further decomposition of copper oxides[1]

Note: The molecular weight of copper(II) tartrate trihydrate is 265.66 g/mol .

Experimental Protocol

This protocol outlines the procedure for conducting a thermogravimetric analysis of copper(II) tartrate hydrate.

Objective: To determine the thermal stability and decomposition profile of copper(II) tartrate hydrate.

Instrumentation: A calibrated thermogravimetric analyzer is required.

Experimental Conditions:

• Sample Mass: 5-10 mg of copper(II) tartrate hydrate.

• Heating Rate: A linear heating rate of 10 °C/min is recommended.[1]

• Temperature Range: Ambient temperature to 1100 °C.

• Atmosphere: Dry air at a constant flow rate.

• Sample Pan: An inert sample pan, such as alumina (B75360) or platinum.

Procedure:

• Tare the TGA balance with an empty sample pan.

• Accurately weigh 5-10 mg of the copper(II) tartrate hydrate sample into the tared pan.

• Place the sample pan into the TGA furnace.

• Purge the furnace with dry air at the specified flow rate for a sufficient time to ensure an inert atmosphere.

• Program the instrument to heat the sample from ambient temperature to 1100 °C at a heating rate of 10 °C/min.

• Record the mass loss as a function of temperature.

• Analyze the resulting TGA curve to determine the onset and end temperatures of each decomposition step and the corresponding percentage mass loss.

Visualization of the Decomposition Pathway

The following diagram illustrates the logical progression of the thermal decomposition of copper(II) tartrate trihydrate.

Caption: Decomposition pathway of copper(II) tartrate trihydrate.

Conclusion

Thermogravimetric analysis is an effective technique for elucidating the thermal decomposition of copper(II) tartrate hydrate. The decomposition occurs in distinct, well-separated stages, beginning with dehydration to form the anhydrous salt, followed by the decomposition of the anhydrous salt to yield copper(II) oxide as the primary final product. The quantitative data and the experimental protocol provided in this application note serve as a valuable resource for researchers and professionals working with this and similar metal-organic compounds.

References

• 1. services.kfu.edu.sa [services.kfu.edu.sa]

Technical Notes & Optimization

Technical Support Center: Crystallization of Copper(II) Tartrate Hydrate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges in growing single crystals of copper(II) tartrate hydrate.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: Why are my copper(II) tartrate crystals small, poorly formed, or polycrystalline?

A1: The formation of small, poorly defined, or multiple crystals (polycrystalline material) is a common issue related to uncontrolled nucleation and rapid crystal growth. Several factors can contribute to this problem.

Troubleshooting Steps:

• Reactant Concentration: High concentrations of copper(II) chloride and tartaric acid can lead to rapid, uncontrolled nucleation.[1] Try decreasing the concentration of the supernatant solution (copper chloride). Slower diffusion and lower supersaturation will favor the growth of larger, well-defined single crystals.[1]

• Gel Aging: The aging time of the silica (B1680970) gel before adding the supernatant is critical. Insufficient aging may result in a gel matrix that is too porous, leading to rapid diffusion and excessive nucleation. Conversely, excessive aging can reduce pore size and diffusion rates, decreasing the number of crystals formed.[1][2][3] An aging period of 3-4 days is often found to be optimal.[3][4]

• pH of the Gel: The pH of the silica gel influences its setting and the subsequent crystal growth. A pH of 4.0 has been identified as optimal for good quality crystal growth.[2][3] Deviations from this value can affect crystal quality.

• Ambient Temperature: Sudden drops in ambient temperature can decrease the solubility of the copper(II) tartrate, leading to rapid precipitation and the formation of many small crystals.[1] Maintain a stable room temperature throughout the experiment.

Q2: I am not getting any crystals to form. What could be the issue?

A2: A complete lack of crystal formation can be due to several factors related to the experimental setup and conditions.

Troubleshooting Steps:

• Gel Setting: Ensure the silica gel has set firmly before adding the supernatant. Adding the copper(II) chloride solution prematurely can disrupt the gel matrix and prevent proper diffusion.

• Reactant Concentrations: While high concentrations can be problematic, extremely low concentrations may not reach the necessary supersaturation for nucleation to occur. Verify that your reactant concentrations are appropriate (e.g., starting with 1M solutions is common).[2][3]

• pH of the Gel: An incorrect pH can inhibit the reaction or the formation of a proper gel structure. Double-check the pH of your sodium metasilicate (B1246114) and tartaric acid mixture before it sets.

• Sealing of the Test Tube: Ensure the test tube is properly sealed after adding the supernatant. This prevents evaporation of the solvent, which can alter concentrations and disrupt the slow diffusion process.

Q3: The morphology of my crystals is not what I expect. How can I control the crystal shape?

A3: The morphology of copper(II) tartrate crystals, such as prismatic shapes, can be influenced by several experimental parameters.

Troubleshooting Steps:

• Control of Diffusion Rate: The rate of diffusion of the copper(II) ions into the gel is a key factor. Slower diffusion, achieved through lower reactant concentrations or a denser gel, tends to produce more well-defined, prismatic crystals.[1]

• Gel Density: The density of the silica gel affects the diffusion rate. An optimal gel density of 1.04 g/cm³ has been reported to support favorable crystal growth conditions.[1]

• Influence of pH and Reactant Ratios: The stoichiometry of the reactants and the pH of the growth medium can influence the final crystal habit. Systematically varying these parameters can help in achieving the desired morphology.

Q4: Why is the gel growth method preferred for copper(II) tartrate?

A4: The gel growth method is highly suitable for copper(II) tartrate for two main reasons:

• Thermal Instability: Copper(II) tartrate decomposes before it melts, making conventional high-temperature crystal growth techniques unsuitable.[1][5]

• Low Water Solubility: The compound has limited solubility in water, which makes solution-based methods like slow evaporation challenging. The gel method provides a medium for controlled reaction and crystallization at ambient temperatures.[1][5]

Experimental Protocols

Single Diffusion Gel Growth of Copper(II) Tartrate Hydrate

This protocol is based on the single diffusion technique commonly cited for growing copper(II) tartrate crystals in a silica gel medium.[2][3][4]

Materials:

• Sodium Metasilicate (Na₂SiO₃·9H₂O)

• Tartaric Acid (C₄H₆O₆)

• Copper(II) Chloride (CuCl₂·2H₂O)

• Deionized Water

• Test tubes (e.g., 1.8 cm x 15 cm)

• Parafilm or appropriate sealing material

Procedure:

• Preparation of Reactant Solutions:

  • Prepare a 1M solution of sodium metasilicate in deionized water.

  • Prepare a 1M solution of tartaric acid in deionized water.

  • Prepare a 1M aqueous solution of copper(II) chloride.

• Gel Preparation and Setting:

  • In a test tube, add the 1M tartaric acid solution.

  • Slowly add the 1M sodium metasilicate solution to the tartaric acid solution while stirring gently until a pH of 4.0 is reached.

  • Seal the test tube and allow the gel to set at room temperature. This may take 24-48 hours.

• Gel Aging:

  • Once the gel is firmly set, allow it to age for a specific period. An aging time of 3-4 days is often optimal.[3][4]

• Addition of Supernatant:

  • After the aging period, carefully pour the 1M copper(II) chloride solution on top of the gel. Add the solution dropwise along the walls of the test tube to avoid disturbing the gel surface.

• Crystal Growth:

  • Seal the test tube again and store it in a location with a stable ambient temperature, free from vibrations.

  • Bluish crystals of copper(II) tartrate should start to appear within a day or two and continue to grow over several weeks (30-45 days for complete growth).[3]

• Harvesting Crystals:

  • Once the crystal growth is complete, carefully remove the crystals from the gel. This can be done by gently breaking the test tube or by carefully digging out the crystals from the gel matrix.

  • Wash the harvested crystals with deionized water to remove any adhering gel and dry them carefully.

Quantitative Data Summary

The following table summarizes the optimal conditions for the growth of copper(II) tartrate single crystals using the gel diffusion method, as compiled from various studies.

Parameter	Optimal Value	Reference
pH of Gel	4.0	[2][3]
Gel Density	1.04 g/cm³	[1]
Gel Aging Period	3-4 days	[3][4]
Reactant Concentration	1M (for both reactants)	[2][3]
Temperature	Ambient (stable)	[1]

Visualizations

Experimental Workflow for Copper(II) Tartrate Crystal Growth

Caption: A flowchart illustrating the single diffusion gel growth method for copper(II) tartrate crystals.

Troubleshooting Decision Tree for Crystal Growth Issues

Caption: A decision tree to troubleshoot common issues in copper(II) tartrate crystal growth.

References

• 1. physicsjournal.in [physicsjournal.in]
• 2. bjp-bg.com [bjp-bg.com]
• 3. wjarr.com [wjarr.com]
• 4. researchgate.net [researchgate.net]
• 5. physicsjournal.in [physicsjournal.in]

preventing precipitation in copper(II) tartrate solutions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with copper(II) tartrate solutions. Our aim is to help you prevent unwanted precipitation and ensure the stability of your experimental solutions.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of precipitation in my copper(II) tartrate solution?

A1: The most common cause of precipitation is the formation of copper(II) hydroxide (B78521) (Cu(OH)₂), a pale blue solid. This occurs when the concentration of free copper(II) ions (Cu²⁺) is too high in an alkaline or neutral solution, exceeding its solubility product.

Q2: How does tartrate prevent the precipitation of copper(II) ions?

A2: Tartrate ions act as a chelating agent, binding to copper(II) ions to form a stable, soluble copper(II)-tartrate complex. This complex formation effectively reduces the concentration of free Cu²⁺ ions in the solution, keeping it below the precipitation threshold for copper(II) hydroxide.[1][2]

Q3: What is the role of pH in the stability of copper(II) tartrate solutions?

A3: pH is a critical factor. Alkaline conditions (typically pH > 7) are necessary for the tartrate to effectively chelate the copper(II) ions and prevent the formation of copper(II) hydroxide.[3] However, extremely high pH values can also lead to the eventual decomposition of the complex. The solubility of copper(II) tartrate itself is also influenced by pH, with increased solubility generally observed in basic solutions.[3]

Q4: What is the ideal molar ratio of tartrate to copper(II) ions?

A4: To effectively prevent precipitation, tartrate should be present in molar excess relative to the copper(II) ions. A common practice, as seen in the preparation of reagents like Fehling's solution, is to use a significant excess of tartrate. This ensures that there are sufficient tartrate ions to chelate all the copper(II) ions present.[4]

Q5: Why are solutions for applications like Fehling's test prepared by mixing two separate solutions (A and B) immediately before use?

A5: The combined copper(II)-tartrate complex in an alkaline solution, while stable enough for short-term use, is not indefinitely stable. Over time, it can slowly decompose, leading to the precipitation of copper(II) hydroxide.[5] Therefore, to ensure the reagent's efficacy, the copper(II) sulfate (B86663) solution (Fehling's A) and the alkaline potassium sodium tartrate solution (Fehling's B) are stored separately and mixed just prior to the experiment.

Q6: Can temperature affect the stability of my copper(II) tartrate solution?

A6: Yes, temperature can influence the solubility of copper(II) tartrate. Generally, solubility tends to increase with higher temperatures.[3] However, elevated temperatures can also accelerate the decomposition of the copper-tartrate complex in alkaline solutions.

Q7: Are there applications of stable copper(II) solutions in drug development?

A7: Yes, copper complexes are being investigated as potential therapeutic agents, particularly in cancer treatment.[6][7][8][9][10] Their mechanisms of action can involve the generation of reactive oxygen species (ROS), inhibition of enzymes like topoisomerases, and interaction with DNA, leading to cancer cell death.[6][7][8] Stable formulations of copper complexes are crucial for their therapeutic efficacy and delivery.

Troubleshooting Guide

Issue	Possible Cause	Solution	Visual Cues
A pale blue precipitate forms immediately upon mixing copper and tartrate solutions.	1. Insufficient Tartrate: The molar ratio of tartrate to copper is too low. 2. Incorrect pH: The solution is not sufficiently alkaline.	1. Increase the concentration of the tartrate salt (e.g., potassium sodium tartrate). Ensure it is in molar excess. 2. Adjust the pH to an alkaline range (e.g., pH 9-12) using a suitable base like sodium hydroxide.	The solution appears cloudy with a light blue solid settling at the bottom.
The solution is initially clear but a precipitate forms over time.	1. Slow Decomposition: The copper-tartrate complex is slowly decomposing, a known issue with pre-mixed alkaline solutions. 2. Change in pH: Absorption of atmospheric CO₂ can lower the pH of an alkaline solution over time.	1. Prepare the solution fresh before each experiment. 2. Store the solution in a tightly sealed container to minimize contact with air. Re-verify and adjust the pH if necessary.	A fine, pale blue precipitate gradually appears in the initially clear, deep blue solution.
An orange or reddish-brown precipitate forms upon heating.	Reduction of Copper(II): In the presence of a reducing agent (like an aldehyde in Fehling's test), Cu²⁺ is reduced to copper(I) oxide (Cu₂O), which is insoluble.	This is an expected positive result in tests for reducing agents. If this is not the intended reaction, ensure no reducing agents are present in your reagents or glassware.	The solution changes from blue to green, then to yellow/orange, and finally forms a brick-red precipitate.
The solution color is not the expected deep blue.	1. Incorrect pH: The pH may be too low for the stable complex to form. 2. Contamination: The presence of other metal ions or impurities can affect the color.	1. Verify and adjust the pH to the alkaline range. 2. Use high-purity reagents and deionized water.	The solution may appear a lighter shade of blue or have a greenish tint.

Quantitative Data

Table 1: Formulations for Copper(II) Tartrate Solutions

Application	Component	Concentration	Reference
Fehling's Solution A	Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O)	~34.65 g/L	[Fehling's Solution Preparation Guides]
Fehling's Solution B	Potassium Sodium Tartrate (Rochelle Salt)	~173 g/L	[Fehling's Solution Preparation Guides]
Sodium Hydroxide (NaOH)	~50 g/L	[Fehling's Solution Preparation Guides]
Copper Extraction	Sodium Potassium Tartrate	0.74 mol/L (Optimal)	[A New Approach for Increasing the Chelating Capacity of the Tartrate Ion in the Extraction of Copper from Ores - MDPI]
Sodium Hydroxide (NaOH)	3.5 mol/L	[A New Approach for Increasing the Chelating Capacity of the Tartrate Ion in the Extraction of Copper from Ores - MDPI]

Table 2: Stability and Solubility Constants

Parameter	Value	Conditions	Reference
Solubility Product (Ksp) of CuC₄H₄O₆	Varies with experimental conditions	Determined via spectrophotometry	[Juniata College, Ksp of Copper(II) Tartrate]
Stability Constant (log K) of Cu(II)-Tartrate Complex	~3.2 - 3.5	Neutral to slightly alkaline pH	[Various Spectrophotometric and Potentiometric Studies]

Experimental Protocols

Protocol 1: Preparation of Fehling's Solution

This protocol is for the qualitative testing of reducing sugars.

• Preparation of Fehling's Solution A: Dissolve 34.65 g of crystalline copper(II) sulfate pentahydrate (CuSO₄·5H₂O) in distilled water. Add 0.5 mL of concentrated sulfuric acid and make up the volume to 500 mL with distilled water.

• Preparation of Fehling's Solution B: Dissolve 173 g of potassium sodium tartrate (Rochelle salt) and 50 g of sodium hydroxide (NaOH) in distilled water. Make up the volume to 500 mL with distilled water.

• Storage: Store the two solutions separately in rubber-stoppered bottles.

• Usage: For qualitative tests, mix equal volumes of Fehling's A and Fehling's B solutions immediately before use to obtain a deep blue solution.

Protocol 2: General Preparation of a Stable Alkaline Copper(II) Tartrate Solution

This protocol provides a general method for creating a stable stock solution for various research applications.

• Prepare Tartrate-Alkali Solution: In a volumetric flask, dissolve a molar excess of potassium sodium tartrate and the desired amount of sodium hydroxide in deionized water. For example, to chelate 0.1 M Cu²⁺, you might start with 0.3 M potassium sodium tartrate and 1 M NaOH.

• Prepare Copper(II) Solution: In a separate beaker, dissolve the required amount of copper(II) sulfate pentahydrate in deionized water to achieve the target final concentration.

• Combine Solutions: While stirring the tartrate-alkali solution vigorously, slowly add the copper(II) sulfate solution. The solution should turn a deep royal blue, indicating the formation of the copper-tartrate complex.

• Final Volume and Storage: Adjust the final volume with deionized water. Store in a tightly sealed container. For maximum stability, it is recommended to prepare this solution fresh.

Visualizations

References

• 1. Copper Coordination Compounds as Biologically Active Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sciencemadness.org [sciencemadness.org]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. more.juniata.edu [more.juniata.edu]
• 5. flinnsci.ca [flinnsci.ca]
• 6. Copper Complexes as Anticancer Agents Targeting Topoisomerases I and II - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. books.rsc.org [books.rsc.org]
• 9. Copper(II) Phenanthroline-Based Complexes as Potential AntiCancer Drugs: A Walkthrough on the Mechanisms of Action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Potential of Copper and Copper Compounds for Anticancer Applications - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of Copper(II) Tartrate Hydrate

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing the yield and purity of copper(II) tartrate hydrate (B1144303) during synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the common methods for synthesizing copper(II) tartrate hydrate?

A1: The two primary methods for synthesizing copper(II) tartrate hydrate are direct precipitation and the gel growth method. Direct precipitation involves mixing aqueous solutions of a soluble copper(II) salt (like copper(II) sulfate (B86663) or copper(II) chloride) with a solution of a tartrate salt (like sodium potassium tartrate or tartaric acid).[1][2][3] The gel growth method, specifically the single diffusion technique, involves diffusing a copper(II) salt solution into a silica (B1680970) gel containing tartaric acid, which allows for the slow growth of crystals.[4][5][6][7][8]

Q2: What is the expected appearance of copper(II) tartrate hydrate?

A2: Copper(II) tartrate hydrate typically appears as a blue to green crystalline powder.[9][10]

Q3: What is the solubility of copper(II) tartrate hydrate?

A3: Copper(II) tartrate hydrate is generally described as having limited or slight solubility in water.[4][5][11][12] Its solubility can be influenced by temperature and pH.[13] It is more soluble in acidic and alkaline solutions.[12]

Q4: What is the decomposition temperature of copper(II) tartrate hydrate?

A4: Copper(II) tartrate hydrate decomposes at approximately 275 °C.[9][14]

Troubleshooting Guide

Low Yield

Q: My yield of copper(II) tartrate hydrate is significantly lower than expected. What are the potential causes and how can I improve it?

A: Low yields can stem from several factors related to reaction conditions and product loss during workup.

• Incorrect pH: The pH of the reaction mixture is crucial. Copper(II) hydroxide (B78521) will precipitate at a pH around 7, and the optimal pH for precipitating other copper salts can vary.[15][16] For the tartrate synthesis, if the pH is too high or too low, the equilibrium may not favor the formation of the desired product.

• Suboptimal Reactant Concentrations: The concentrations of the copper(II) salt and tartrate solutions can impact the completeness of the precipitation.[4] Experiment with varying the concentrations to find the optimal ratio for your specific conditions.

• Incomplete Precipitation: Ensure the reaction has gone to completion. Allowing the mixture to stand for a sufficient amount of time after mixing the reactants can help maximize the amount of precipitate formed.

• Loss During Washing: Copper(II) tartrate has some solubility in water, so excessive washing of the precipitate with water can lead to product loss. Use cold deionized water for washing and use the minimum amount necessary to remove impurities.

Poor Purity & Crystal Quality

Q: The synthesized copper(II) tartrate hydrate is not a fine crystalline powder and appears to be impure. How can I improve its purity and crystal quality?

A: The purity and crystallinity are heavily influenced by the synthesis method and the control over reaction parameters.

• Precipitation Rate: Rapid precipitation, often caused by high reactant concentrations, can lead to the formation of amorphous or poorly crystalline product that may trap impurities. To obtain better crystals, try using more dilute reactant solutions and mixing them slowly with constant stirring.

• pH Control: The pH of the solution can affect the morphology and quality of the crystals.[4][6] It is important to control the pH to prevent the co-precipitation of copper hydroxide or other undesired salts.

• Gel Growth Parameters (for gel method):

  • Gel Density: The density of the silica gel can influence crystal growth. An optimal gel density of 1.04 g/cm³ has been reported to be favorable.[4]

  • Gel Aging: The aging time of the gel before adding the copper solution can affect the pore size and nucleation density. Longer aging times can lead to smaller pores.[6][7][8]

  • pH of the Gel: A pH of 4 has been found to be optimal for the gel growth of copper tartrate crystals.[7][8] High pH can result in poor quality crystals.[6][8]

• Purification: If the initial product is impure, recrystallization can be attempted. However, due to its limited solubility, this can be challenging. Washing the precipitate thoroughly with cold deionized water is the most common method to remove soluble impurities.

Experimental Protocols

Protocol 1: Synthesis of Copper(II) Tartrate Hydrate by Direct Precipitation

This protocol is based on the reaction between copper(II) sulfate and sodium potassium tartrate.[1][3]

Materials:

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium potassium tartrate tetrahydrate (KNaC₄H₄O₆·4H₂O)

• Deionized water

Equipment:

• Beakers

• Graduated cylinders

• Magnetic stirrer and stir bar

• Buchner funnel and filter paper

• Vacuum flask

• Drying oven

Procedure:

• Prepare Reactant Solutions:

  • Solution A: Dissolve a specific amount of copper(II) sulfate pentahydrate in a volume of deionized water (e.g., 0.1 M solution).

  • Solution B: Dissolve a stoichiometric equivalent of sodium potassium tartrate tetrahydrate in a separate volume of deionized water (e.g., 0.1 M solution).

• Precipitation:

  • Place Solution B in a beaker on a magnetic stirrer and begin stirring.

  • Slowly add Solution A to Solution B with continuous stirring. A pale blue precipitate of copper(II) tartrate hydrate will form.[1]

• Digestion of Precipitate:

  • Continue stirring the mixture for a period (e.g., 30 minutes) to allow for the precipitate to fully form and for the crystal structure to improve.

• Isolation and Washing:

  • Collect the precipitate by vacuum filtration using a Buchner funnel and filter paper.

  • Wash the precipitate with small portions of cold deionized water to remove any soluble impurities.

  • Wash the precipitate with a small amount of ethanol (B145695) to aid in drying.

• Drying:

  • Carefully transfer the filtered product to a watch glass and dry in a low-temperature oven (e.g., 50-60 °C) until a constant weight is achieved.

Protocol 2: Synthesis of Copper(II) Tartrate Crystals by the Gel Growth Method (Single Diffusion)

This protocol is adapted from studies on growing copper tartrate crystals in a silica gel medium.[6][7][8]

Materials:

• Sodium metasilicate (B1246114) (Na₂SiO₃·9H₂O)

• Tartaric acid (C₄H₆O₆)

• Copper(II) chloride (CuCl₂·2H₂O)

• Deionized water

Equipment:

• Test tubes

• Beakers

• Graduated cylinders

• pH meter or pH paper

Procedure:

• Gel Preparation:

  • Prepare a solution of sodium metasilicate in deionized water (e.g., 1 M).

  • Prepare a solution of tartaric acid in deionized water (e.g., 1 M).

  • Mix the sodium metasilicate solution with the tartaric acid solution in a test tube to form a silica gel. Adjust the ratio to achieve the desired pH (an optimal pH of 4 has been reported).[7][8]

  • Allow the gel to set for a specific period (e.g., 4 days). This is the gel aging process.[7][8]

• Crystal Growth:

  • Once the gel has set, carefully pour a solution of copper(II) chloride (e.g., 1 M) on top of the gel.[6]

  • Seal the test tube to prevent evaporation and contamination.

• Incubation:

  • Allow the test tube to stand undisturbed at room temperature. The copper(II) chloride will diffuse into the gel and react with the tartaric acid to form copper(II) tartrate crystals.

  • Crystal growth can be observed over several days to weeks.[6]

• Harvesting:

  • Once the crystal growth is complete, carefully remove the crystals from the gel.

  • Gently wash the crystals with deionized water to remove any adhering gel.

  • Dry the crystals at room temperature.

Data Presentation

Table 1: Influence of Reaction Parameters on Copper(II) Tartrate Synthesis (Qualitative)

Parameter	Effect on Yield	Effect on Purity/Crystal Quality	Reference
pH	Optimal range exists; too high or low can decrease yield.	High pH leads to poor crystal quality. An optimal pH of 4 is suggested for the gel method.	[4][6][7][8]
Reactant Concentration	Higher concentrations may increase initial precipitate mass but can also lead to losses if precipitation is incomplete.	Higher concentrations can lead to rapid precipitation and smaller, less pure crystals.	[4]
Temperature	Solubility increases with temperature, which could affect yield upon cooling.	Slower cooling can promote the formation of larger, more well-defined crystals.	[13]
Gel Aging (Gel Method)	Affects nucleation density.	Longer aging times reduce pore size, which can influence crystal growth.	[6][7][8]
Gel Density (Gel Method)	An optimal density supports favorable crystal growth.	An optimal density of 1.04 g/cm³ has been reported.	[4]

Visualizations

Caption: Experimental workflows for the synthesis of copper(II) tartrate hydrate.

Caption: Troubleshooting logic for addressing low yield.

Caption: Troubleshooting logic for improving purity and crystal quality.

References

• 1. sciencemadness.org [sciencemadness.org]
• 2. cobalt-nickel.net [cobalt-nickel.net]
• 3. more.juniata.edu [more.juniata.edu]
• 4. physicsjournal.in [physicsjournal.in]
• 5. physicsjournal.in [physicsjournal.in]
• 6. wjarr.com [wjarr.com]
• 7. researchgate.net [researchgate.net]
• 8. bjp-bg.com [bjp-bg.com]
• 9. chemimpex.com [chemimpex.com]
• 10. Copper(II) tartrate hydrate | Cupric tartrate hydrate | CuC4H4O6*XH2O - Ereztech [ereztech.com]
• 11. Copper(II) tartrate hydrate | Biochemical Assay Reagents | 815-82-7 | Invivochem [invivochem.com]
• 12. Cupric tartrate | 815-82-7 [chemicalbook.com]
• 13. solubilityofthings.com [solubilityofthings.com]
• 14. Copper(II) tartrate hydrate - CAS-Number 946843-80-7 - Order from Chemodex [chemodex.com]
• 15. researchgate.net [researchgate.net]
• 16. Precipitation By pH - Water Specialists Environmental Technologies [waterspecialists.biz]

Technical Support Center: Copper(II) Tartrate Complex Stability

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the effect of pH on the stability of copper(II) tartrate complexes.

Frequently Asked Questions (FAQs)

Q1: What is the general effect of pH on the stability of copper(II) tartrate complexes?

A1: The pH of the solution plays a crucial role in the formation and stability of copper(II) tartrate complexes. Generally, the stability of these complexes increases with increasing pH. In acidic solutions, the tartrate ligand is protonated, reducing its ability to chelate with copper(II) ions. As the pH becomes neutral to alkaline, the tartrate ion (T²⁻) is fully deprotonated and acts as an effective chelating agent, forming stable complexes with Cu²⁺.[1]

Q2: What are the predominant species of copper(II) tartrate complexes at different pH values?

A2: The speciation of copper(II) tartrate complexes is highly dependent on the pH of the solution.

• Acidic pH (below 4): Complex formation is limited due to the protonation of the tartrate ligand.

• Neutral pH: At neutral pH, the fully deprotonated tartrate ion (T²⁻) forms complexes with Cu²⁺.[1] Dimeric species such as Cu₂Tar₂ may also be present.[2]

• Alkaline pH (above 7): In alkaline conditions, various hydroxyl complexes are formed. At a pH range of 8.0–11.0, the dominant species is Cu₂Tar₂(OH)₃, where nearly 100% of the copper ions are involved in the complex.[2] At pH values above 10, the formation of the [Cu(OH)₂C₄H₄O₆]²⁻ anion is favored, which prevents the precipitation of copper hydroxide (B78521).[1]

Q3: Why does my copper(II) tartrate solution form a precipitate at a neutral or slightly alkaline pH?

A3: Precipitation at neutral or slightly alkaline pH could be due to the formation of copper(II) hydroxide (Cu(OH)₂), which is insoluble. This occurs when the concentration of free copper(II) ions is high and the tartrate concentration is insufficient to form stable, soluble complexes that would keep the copper in solution. Increasing the tartrate concentration or adjusting the pH to a more alkaline range where stable hydroxo-tartrate complexes form can prevent this precipitation.[1]

Q4: What is the significance of the deep blue color of the copper(II) tartrate complex?

A4: The intense blue color is characteristic of the formation of the copper(II) tartrate complex and is a key indicator used in spectrophotometric analysis.[3] The intensity of this color is directly proportional to the concentration of the complex in the solution, which allows for the quantitative determination of its stability.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Precipitate forms upon mixing copper(II) and tartrate solutions.	Incorrect pH, leading to the formation of insoluble copper hydroxide.	Ensure the pH of the solution is appropriate for the desired complex formation. For soluble complexes, especially in alkaline media, ensure the tartrate is in sufficient excess.
Low or no color development in the solution.	The pH is too acidic, preventing the deprotonation of tartaric acid and subsequent complex formation.	Gradually increase the pH of the solution with a suitable base (e.g., NaOH) while monitoring the color change. Optimal color for the common complex is observed in neutral to alkaline conditions.
Inconsistent or non-reproducible spectrophotometric readings.	Fluctuation in pH during measurement. Temperature variations affecting complex stability. Insufficient equilibration time.	Use a buffered solution to maintain a constant pH. Control the temperature of the experimental setup. Allow the solution to equilibrate for a sufficient time before taking measurements.
Calculated stability constants are significantly different from literature values.	Incorrect determination of the concentrations of free Cu²⁺ or ligand. Interference from other ions in the solution. Inaccurate pH measurement.	Calibrate your pH meter and ion-selective electrodes carefully. Use high-purity reagents and deionized water to prepare your solutions. Account for the ionic strength of the solution in your calculations.

Data Presentation

The stability of copper(II) tartrate complexes is quantified by their stability constants (log K). The following table summarizes available data on the stability of different copper(II) tartrate species.

Complex Species	pH Range	log K	Experimental Conditions
[Cu(OH)₂C₄H₄O₆]²⁻	Alkaline	19.14	298 K
Cu(II)-tartrate (1:2 ratio)	Neutral	5.11	-
Cu₂Tar₂	~ 3.9	-	Dimeric form is dominant
Cu₂Tar₂(OH)	Alkaline	-	-
Cu₂Tar₂(OH)₂	Neutral to Alkaline	-	Dominant at neutral pH
Cu₂Tar₂(OH)₃	8.0 - 11.0	-	Binds nearly 100% of Cu(II) ions

Note: The table compiles data from various sources and experimental conditions may vary.

Experimental Protocols

Spectrophotometric Determination of the Solubility Product Constant (Ksp) of Copper(II) Tartrate

This method is adapted from standard laboratory procedures for determining the Ksp of slightly soluble salts.[3]

Objective: To determine the Ksp of copper(II) tartrate by measuring the concentration of Cu²⁺ ions in a saturated solution using spectrophotometry.

Materials:

• 0.100 M Copper(II) sulfate (B86663) (CuSO₄) solution

• 0.100 M Sodium tartrate (Na₂C₄H₄O₆) solution

• Spectrophotometer

• Cuvettes

• Volumetric flasks and pipettes

• Centrifuge and centrifuge tubes

Procedure:

• Preparation of a Saturated Copper(II) Tartrate Solution:

  • Mix equal volumes of 0.100 M CuSO₄ and 0.100 M sodium tartrate solutions in a centrifuge tube. A precipitate of copper(II) tartrate will form.

  • Allow the mixture to stand for a sufficient time to reach equilibrium.

  • Centrifuge the mixture to separate the precipitate from the supernatant. The supernatant is the saturated solution.

• Preparation of Standard Copper(II) Solutions:

  • Prepare a series of standard solutions of known Cu²⁺ concentrations by diluting the 0.100 M CuSO₄ stock solution.

• Spectrophotometric Measurement:

  • Set the spectrophotometer to a wavelength of 675 nm.[3]

  • Zero the spectrophotometer using a blank solution (deionized water).

  • Measure the absorbance of the standard solutions and the saturated copper(II) tartrate supernatant.

• Calculations:

  • Plot a calibration curve of absorbance versus the concentration of the standard Cu²⁺ solutions.

  • Use the calibration curve to determine the concentration of Cu²⁺ in the saturated solution.

  • Since the stoichiometry of the dissociation of CuC₄H₄O₆ is 1:1, the concentration of the tartrate ion [C₄H₄O₆²⁻] is equal to the concentration of [Cu²⁺].

  • Calculate the Ksp using the formula: Ksp = [Cu²⁺][C₄H₄O₆²⁻].

Potentiometric Titration for Stability Constant Determination

This protocol outlines the general steps for determining the stability constants of copper(II) tartrate complexes using potentiometric pH titration.[4]

Objective: To determine the stability constants of copper(II) tartrate complexes by monitoring the pH change during the titration of a solution containing copper(II) and tartaric acid with a strong base.

Materials:

• Standard solution of Copper(II) nitrate (B79036) or sulfate

• Standard solution of Tartaric acid

• Standard solution of a strong base (e.g., NaOH, carbonate-free)

• pH meter with a combination glass electrode

• Stirrer

• Thermostated reaction vessel

Procedure:

• Solution Preparation:

  • Prepare solutions of known concentrations of copper(II) salt, tartaric acid, and a strong acid (to lower the initial pH).

  • The ionic strength of the solutions should be kept constant using an inert salt like KNO₃ or NaNO₃.

• Titration Setup:

  • Place a known volume of the copper(II) and tartaric acid solution in the thermostated reaction vessel.

  • Immerse the calibrated pH electrode and the tip of the burette containing the standard NaOH solution.

  • Stir the solution continuously.

• Titration:

  • Add small increments of the NaOH solution and record the pH reading after each addition, allowing the reading to stabilize.

  • Continue the titration past the equivalence points.

• Data Analysis:

  • Plot the pH versus the volume of NaOH added to obtain the titration curve.

  • The stability constants are calculated from the titration data using specialized software that analyzes the protonation equilibria of the ligand and the complex formation equilibria. The software fits the experimental titration curve to a theoretical model to determine the stability constants of the various complex species formed.

Mandatory Visualizations

Caption: Effect of pH on the speciation of copper(II) tartrate complexes.

Caption: Troubleshooting workflow for copper(II) tartrate complex formation.

References

• 1. researchgate.net [researchgate.net]
• 2. Influence of d-Electron Divalent Metal Ions in Complex Formation with L-Tartaric and L-Malic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. more.juniata.edu [more.juniata.edu]
• 4. Equilibria and Stability in Glycine, Tartrate and Tryptophan Complexes, Investigation on Interactions in Cu(II) Binary and Ternary Systems in Aqueous Solution [scirp.org]

Technical Support Center: Copper(II) Tartrate Hydration State Control

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with copper(II) tartrate. The following sections offer detailed experimental protocols and address common issues encountered when controlling the hydration state of this compound.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I synthesized copper(II) tartrate, but I am unsure of its hydration state. How can I determine it?

A1: The hydration state of copper(II) tartrate can be determined using several analytical techniques:

• Thermogravimetric Analysis (TGA): This is the most direct method. TGA measures the change in mass of a sample as it is heated. The loss of water molecules at specific temperatures corresponds to the hydration state. For example, copper(II) tartrate trihydrate would show a mass loss corresponding to three water molecules upon heating.[1][2]

• X-Ray Diffraction (XRD): The crystal structure of copper(II) tartrate is sensitive to its hydration state. Different hydrates will produce distinct XRD patterns. You can compare your experimental XRD pattern to known patterns for different copper(II) tartrate hydrates in crystallographic databases.[1][2][3][4][5]

• Fourier-Transform Infrared Spectroscopy (FTIR): The O-H stretching vibrations of water molecules in the crystal lattice can be observed in the FTIR spectrum, typically in the range of 3000-3600 cm⁻¹. The shape and position of these bands can provide clues about the hydration state.[1][2][3][4]

Q2: My synthesis yielded a mixture of different copper(II) tartrate hydrates. How can I obtain a single, pure hydration state?

A2: Obtaining a single hydration state requires careful control of the reaction and crystallization conditions.

• For specific hydrated forms (e.g., dihydrate): A hydrothermal synthesis approach can yield specific coordination polymers with defined hydration states. The 2D layered network structure, {[Cu₂(C₄H₄O₆)₂(H₂O)₂]·4H₂O}∞, has been synthesized using this method.[3]

• For the anhydrous form: Dehydration of a hydrated precursor is a common method. This can be achieved by heating the hydrated copper(II) tartrate under controlled conditions. TGA can help determine the appropriate temperature for complete water removal without decomposing the tartrate moiety.[3][5] It has been reported that a 2D layered structure can be converted to a 3D network structure under dehydration conditions.[3]

• Troubleshooting: If you are obtaining a mixture, consider the following:

  • Temperature Control: Ensure precise and stable temperature control during synthesis and crystallization.

  • Solvent System: The choice of solvent and its water content can influence the hydration state of the final product.

  • Drying Conditions: The method and conditions used for drying the product (e.g., air drying, vacuum drying, desiccator) will significantly impact the final hydration state.

Q3: I am trying to dehydrate copper(II) tartrate trihydrate to the anhydrous form, but the sample is decomposing. What am I doing wrong?

A3: The decomposition of copper(II) tartrate can occur if the dehydration temperature is too high or if the heating is too rapid. The thermal decomposition of copper(II) carboxylates often proceeds through a stepwise reduction of the copper cation (Cu²⁺ → Cu⁺ → Cu⁰).[6]

• Recommended Action: Use TGA to determine the precise temperature range for water loss. Heat the sample slowly and isothermally at a temperature just above the final dehydration step observed in the TGA thermogram. This should allow for the removal of water without initiating the decomposition of the tartrate ligand. The decomposition of copper(II) tartrate generally begins at temperatures around 275 °C.[7][8][9]

Q4: How does humidity affect the stability of my anhydrous copper(II) tartrate sample?

A4: Anhydrous copper(II) tartrate is hygroscopic and will absorb moisture from the atmosphere to form hydrates. The anhydrous form is often unstable under ambient atmospheric conditions.[10]

• Storage Recommendations: Store anhydrous copper(II) tartrate in a desiccator over a strong drying agent (e.g., P₂O₅) or in a glovebox under an inert atmosphere to prevent rehydration. The relative humidity of the storage environment is a critical factor in maintaining the desired hydration state.[11][12]

Quantitative Data Summary

Property	Value	Analytical Technique	Reference(s)
Decomposition Temperature	~275 °C	TGA/DSC	[7][8][9]
Crystal System (Hydrated)	Orthorhombic	Powder XRD	[1][4][13]
Crystal System (2D Hydrate)	Monoclinic (P2₁)	Single-Crystal XRD	[3][5]
Crystal System (3D Anhydrous)	P2₁2₁2	Single-Crystal XRD	[3]
Key FTIR Bands (Hydrated)	~3400-3500 cm⁻¹ (O-H stretch), ~1612 cm⁻¹ (C=O stretch), ~823 cm⁻¹ (M-O)	FTIR	[1]

Experimental Protocols

Protocol 1: Synthesis of Copper(II) Tartrate Hydrate (B1144303) via Gel Growth

This method allows for the growth of crystalline copper(II) tartrate at ambient temperature.

Materials:

• Sodium metasilicate (B1246114) (Na₂SiO₃·9H₂O)

• Tartaric acid (C₄H₆O₆)

• Copper(II) chloride (CuCl₂·2H₂O)

• Deionized water

• Test tubes

Procedure:

• Prepare a 1.0 M solution of sodium metasilicate in deionized water.

• Prepare a solution of tartaric acid. The concentration will influence the pH of the gel.

• Mix the sodium metasilicate solution with the tartaric acid solution in a test tube to form a silica (B1680970) gel. The pH of the gel should be optimized (typically acidic). Allow the gel to set for a designated aging period.[4][14]

• Once the gel has set, carefully add an aqueous solution of copper(II) chloride on top of the gel. This will act as the supernatant.[4][14]

• Allow the setup to stand undisturbed. The copper(II) ions will diffuse into the gel and react with the tartaric acid to form crystals of copper(II) tartrate hydrate over several days or weeks.[1][4]

• Once the crystals have grown to a suitable size, they can be harvested, washed with deionized water, and dried under controlled conditions to achieve the desired hydration state.

Protocol 2: Controlled Dehydration of Copper(II) Tartrate Hydrate

This protocol describes the process for converting a hydrated form of copper(II) tartrate to a lower hydrate or anhydrous form.

Materials:

• Hydrated copper(II) tartrate sample

• Thermogravimetric Analyzer (TGA) or a tube furnace with precise temperature control

• Inert gas supply (e.g., nitrogen or argon)

Procedure:

• Characterize the starting material: Perform a TGA analysis on a small amount of the hydrated copper(II) tartrate to determine the temperature ranges for water loss.

• Dehydration:

  • Place a known amount of the hydrated copper(II) tartrate in a suitable container (e.g., a ceramic boat for a tube furnace).

  • Heat the sample under a flow of inert gas.

  • Slowly ramp the temperature to just above the final dehydration temperature identified in the TGA analysis.

  • Hold the sample at this temperature until a constant weight is achieved, indicating that all desired water has been removed.

• Cooling and Storage: Cool the sample to room temperature under the inert gas flow to prevent rehydration. Immediately transfer the anhydrous sample to a desiccator or glovebox for storage.

• Verification: Characterize the final product using XRD and/or FTIR to confirm the desired hydration state has been achieved.[5]

Visualizations

Caption: Experimental workflow for synthesis and controlled dehydration of copper(II) tartrate.

Caption: Troubleshooting logic for controlling the hydration state of copper(II) tartrate.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. wjarr.com [wjarr.com]
• 5. researchgate.net [researchgate.net]
• 6. Thermal decomposition of copper(II) squarate - Journal of the Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases (RSC Publishing) [pubs.rsc.org]
• 7. Copper(II) tartrate hydrate - CAS-Number 946843-80-7 - Order from Chemodex [chemodex.com]
• 8. chemimpex.com [chemimpex.com]
• 9. Copper(II) tartrate hydrate Cupric tartrate hydrate [sigmaaldrich.com]
• 10. solubilityofthings.com [solubilityofthings.com]
• 11. researchgate.net [researchgate.net]
• 12. Influence of Relative Humidity and Oxygen Concentration on Corrosion Behaviour of Copper in H2S-Containing Liquid Petroleum Gas [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. bjp-bg.com [bjp-bg.com]

troubleshooting unexpected results in thermal analysis of copper(II) tartrate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering unexpected results during the thermal analysis of copper(II) tartrate.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My TGA curve for copper(II) tartrate shows a weight loss at a much lower temperature than expected (below 80°C). What could be the cause?

A1: This initial weight loss is likely due to the presence of adsorbed or surface water, which is different from the water of crystallization.

Troubleshooting Steps:

• Sample Preparation: Ensure your sample is properly dried under vacuum or in a desiccator before analysis to remove surface moisture.

• Pre-heating: Program an initial isothermal step in your TGA method (e.g., hold at 50-60°C for 10-15 minutes) to drive off any adsorbed water before the main heating ramp.

• Sample Purity: Impurities in your sample could also contribute to early weight loss. Consider recrystallizing your copper(II) tartrate to improve purity.

Q2: I see an unexpected endothermic peak in my DTA/DSC curve that doesn't correspond to a weight loss in the TGA. What does this signify?

A2: An endothermic event without a corresponding weight loss often indicates a phase transition, such as a change in crystal structure or melting. Some studies have noted that copper tartrate can exhibit complex thermal behavior, and such transitions are possible.[1][2]

Troubleshooting Steps:

• Correlate with Literature: Compare your DTA/DSC data with published thermograms for copper(II) tartrate to see if similar transitions have been reported.

• X-ray Diffraction (XRD): Perform powder XRD analysis on the sample before and after the observed transition temperature to identify any changes in the crystal structure.

• Hot-Stage Microscopy: Visually observe the sample as it is heated through the transition temperature using a hot-stage microscope to detect any melting or changes in appearance.

Q3: The decomposition of my anhydrous copper(II) tartrate occurs at a significantly different temperature than reported in the literature. Why is there a discrepancy?

A3: Several factors can influence the decomposition temperature of copper(II) tartrate.

Troubleshooting Steps:

• Heating Rate: A faster heating rate can shift the decomposition temperature to a higher value.[3] Conversely, a slower heating rate may result in a lower observed decomposition temperature. Ensure your heating rate is consistent with literature methods (typically 10 °C/min).

• Atmosphere: The composition of the purge gas (e.g., inert nitrogen vs. oxidizing air) can significantly affect the decomposition pathway and temperature.[4][5] Reactions in an oxidizing atmosphere may occur at lower temperatures.

• Sample Mass and Packing: A larger sample mass or tightly packed sample can lead to thermal gradients within the sample, resulting in a broader decomposition range and a shift in the peak temperature.[6] Use a small, loosely packed sample for best results.

• Particle Size: Differences in the particle size of your sample can affect the heat transfer and the rate of gaseous product diffusion, influencing the decomposition temperature.

Q4: My final residual mass is higher than the theoretical mass for copper(II) oxide (CuO). What could be the reason?

A4: A higher than expected residual mass can be due to several factors.

Troubleshooting Steps:

• Incomplete Decomposition: The decomposition may not have gone to completion. Extend the final temperature of your TGA run or introduce an isothermal hold at the final temperature to ensure complete decomposition.

• Formation of Other Copper Species: Depending on the atmosphere, species other than CuO, such as copper(I) oxide (Cu₂O) or even metallic copper, could be formed, which have different molecular weights.[5] Analysis of the residue by XRD can identify the final product.

• Reaction with Crucible: At high temperatures, the sample or its decomposition products might react with the crucible material (e.g., alumina). Consider using a different crucible material like platinum.

• Instrument Calibration: Ensure your TGA balance is properly calibrated.

Summary of Thermal Decomposition Data

The thermal decomposition of copper(II) tartrate typically proceeds in two main stages: dehydration followed by the decomposition of the anhydrous salt. The exact temperatures and mass losses can vary depending on the experimental conditions and the hydration state of the sample.

Thermal Event	Temperature Range (°C)	Mass Loss (%) (Theoretical for CuC₄H₄O₆·H₂O)	DTA/DSC Peak
Dehydration	85 - 111	~8.5%	Endothermic[1][2]
Decomposition of Anhydrous Salt	230 - 315	~60.3%	Exothermic[1][2]
Final Product	> 315°C	---	---

Note: The theoretical mass loss is calculated based on the formula for copper(II) tartrate monohydrate (CuC₄H₄O₆·H₂O). The number of water molecules in the crystal structure can vary, which will affect the dehydration mass loss.

Experimental Protocols

Thermogravimetric Analysis (TGA) / Differential Thermal Analysis (DTA)

• Instrument Calibration: Calibrate the TGA balance and temperature according to the manufacturer's instructions.

• Sample Preparation: Accurately weigh 5-10 mg of finely ground copper(II) tartrate into an appropriate crucible (e.g., alumina (B75360) or platinum).

• Purge Gas: Set the purge gas (e.g., nitrogen or air) to a flow rate of 20-50 mL/min.

• Temperature Program:

  • Equilibrate at 30°C.

  • Ramp the temperature from 30°C to 600°C at a heating rate of 10 °C/min.

• Data Analysis: Record the mass loss as a function of temperature (TGA curve) and the differential temperature signal (DTA curve).

Visualizations

Caption: Troubleshooting workflow for unexpected thermal analysis results.

Caption: Idealized thermal decomposition pathway of hydrated copper(II) tartrate.

References

• 1. KCG - Portal of Journals [kcgjournal.org]
• 2. wjarr.com [wjarr.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. files.core.ac.uk [files.core.ac.uk]
• 6. m.youtube.com [m.youtube.com]

avoiding impurities in the synthesis of copper(II) tartrate hydrate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in avoiding impurities during the synthesis of copper(II) tartrate hydrate (B1144303).

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of copper(II) tartrate hydrate, focusing on the prevention and resolution of unwanted impurities and side products.

Issue	Possible Cause(s)	Recommended Solution(s)
Low Yield of Precipitate	1. Incomplete precipitation: The complex may have some solubility in the solvent. 2. Incorrect pH: The pH of the solution can significantly affect the formation and stability of the copper tartrate complex, influencing its solubility.	1. Cool the reaction mixture in an ice bath to decrease solubility. 2. Carefully control and optimize the pH of the reaction mixture. For the precipitation of copper(II) tartrate, a pH of around 4 has been found to be optimal for the formation of the solid crystalline product.[1][2]
Precipitate is Pale or Off-Color (Not Blue/Green)	1. Incorrect copper oxidation state: The characteristic blue or green color of copper(II) complexes can be altered if the copper is unexpectedly reduced to copper(I). 2. Presence of impurities: Contaminating metals or organic byproducts can significantly impact the color of the final product.	1. Ensure that the reaction conditions are not conducive to redox reactions. Use deaerated solvents if working with sensitive ligands. 2. Use high-purity starting materials and solvents. If impurities are suspected, purify the product using recrystallization.
Product is Amorphous or Oily	Rate of precipitation is too high: This can occur when the concentration of reactants is too high or the precipitating agent is added too quickly.	1. Reduce the concentration of the reactant solutions. 2. Slow the rate of addition of the precipitating agent while stirring vigorously. 3. Add the precipitating agent at a slightly elevated temperature and then slowly cool the mixture to encourage the growth of larger, more ordered crystals.
Formation of a Gelatinous or Non-Crystalline Precipitate	Formation of basic copper salts: In alkaline conditions, basic copper tartrate or copper(II) hydroxide (B78521) may precipitate. Copper(II) hydroxide precipitation can occur at a pH greater than 5.7.[3]	Maintain the pH of the reaction mixture in the acidic range, ideally around pH 4, to avoid the formation of basic salts.[1][2]

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in the synthesis of copper(II) tartrate hydrate?

A1: The most common impurities include:

• Unreacted starting materials: Residual copper(II) sulfate (B86663) or sodium tartrate can be present if the reaction does not go to completion or if the stoichiometry is incorrect.

• Co-precipitated salts: If the starting materials are not pure, other metal tartrates or sulfates may co-precipitate with the copper(II) tartrate.

• Basic copper salts: Formation of basic copper tartrate or copper(II) hydroxide can occur if the pH of the reaction mixture is too high (alkaline).[4][5]

• Copper(I) oxide: If reducing agents are present or if reaction conditions favor reduction, copper(I) oxide may form as a reddish precipitate.[4]

Q2: How does pH affect the purity and yield of copper(II) tartrate hydrate?

A2: The pH is a critical parameter in the synthesis of copper(II) tartrate hydrate.

• Low pH (acidic): While a slightly acidic pH is necessary to prevent the formation of basic copper salts, a very low pH can increase the solubility of copper(II) tartrate, leading to a lower yield.

• Optimal pH: A pH of approximately 4 has been identified as optimal for the formation of a crystalline product with good yield.[1][2]

• High pH (alkaline): In alkaline conditions, there is a high risk of precipitating undesirable basic copper salts or copper(II) hydroxide, which will contaminate the final product.[3][4]

Q3: What analytical techniques are recommended for assessing the purity of copper(II) tartrate hydrate?

A3: Several analytical techniques can be used to assess the purity of the synthesized product:

• Fourier-Transform Infrared Spectroscopy (FTIR): To confirm the presence of the tartrate ligand and the coordination to the copper ion by identifying characteristic vibrational bands.[1][2]

• X-ray Photoelectron Spectroscopy (XPS): To determine the oxidation state of the copper and confirm the presence of Cu(II).[1][2]

• Powder X-ray Diffraction (PXRD): To verify the crystalline structure of the compound and identify any crystalline impurities.[1][2]

• Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES) or Atomic Absorption (AA) Spectroscopy: To quantify the total copper content and detect trace metal impurities.

• Thermogravimetric Analysis (TGA): To determine the water of hydration content.

Q4: Can I purify my copper(II) tartrate hydrate product if it is impure?

A4: Yes, recrystallization can be used to purify copper(II) tartrate hydrate. This process involves dissolving the impure solid in a suitable solvent at an elevated temperature to create a saturated solution, followed by slow cooling to allow for the formation of pure crystals, leaving the impurities in the solution. The choice of solvent is critical; it should be one in which copper(II) tartrate has a significantly higher solubility at higher temperatures than at lower temperatures.

Experimental Protocols

Protocol 1: Synthesis of Copper(II) Tartrate Hydrate via Gel Diffusion

This method utilizes a silica (B1680970) gel medium to control the diffusion of reactants, promoting the growth of well-formed crystals.[1][2]

Materials:

• Copper(II) chloride (CuCl₂)

• Tartaric acid (C₄H₆O₆)

• Sodium metasilicate (B1246114) (Na₂SiO₃)

• Distilled water

Procedure:

• Gel Preparation:

  • Prepare a 1 M solution of sodium metasilicate in distilled water.

  • In a separate container, prepare a 1 M solution of tartaric acid.

  • Slowly add the sodium metasilicate solution to the tartaric acid solution with constant stirring until the pH of the mixture reaches 4.0.

  • Pour the resulting solution into a test tube and seal it to allow the gel to set.

• Reactant Addition:

  • Once the gel has set, carefully pour a 1 M aqueous solution of copper(II) chloride on top of the gel.

• Crystal Growth:

  • Seal the test tube and allow it to stand undisturbed. Crystals of copper(II) tartrate hydrate will grow within the gel over a period of several days to weeks.

• Isolation and Purification:

  • Carefully remove the crystals from the gel.

  • Wash the crystals with distilled water to remove any residual reactants or gel.

  • Dry the crystals in a desiccator.

Protocol 2: Aqueous Precipitation of Copper(II) Tartrate Hydrate

This is a more direct precipitation method.

Materials:

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium tartrate dihydrate (Na₂C₄H₄O₆·2H₂O)

• Distilled water

• Dilute sulfuric acid or sodium hydroxide for pH adjustment

Procedure:

• Prepare Reactant Solutions:

  • Prepare a 0.1 M solution of copper(II) sulfate pentahydrate in distilled water.

  • Prepare a 0.1 M solution of sodium tartrate dihydrate in distilled water.

• Precipitation:

  • Slowly add the copper(II) sulfate solution to the sodium tartrate solution with constant, vigorous stirring.

  • Monitor the pH of the mixture and adjust to approximately 4 using dilute sulfuric acid or sodium hydroxide if necessary. A light blue precipitate of copper(II) tartrate hydrate will form.

• Digestion and Isolation:

  • Gently heat the mixture to about 60-70°C for 30 minutes to encourage the growth of larger, more easily filterable crystals.

  • Allow the mixture to cool to room temperature, and then cool further in an ice bath to maximize precipitation.

  • Isolate the precipitate by vacuum filtration.

• Washing and Drying:

  • Wash the precipitate on the filter with cold distilled water to remove soluble impurities.

  • Dry the purified copper(II) tartrate hydrate in a desiccator.

Data Presentation

The following table summarizes the optimized conditions for the synthesis of copper(II) tartrate crystals via the gel diffusion method.[2]

Parameter	Optimal Value
pH of Gel Medium	4.0
Concentration of Tartaric Acid	1 M
Concentration of Copper(II) Chloride	1 M
Gel Aging Period	4 days after gel setting

Visualizations

Caption: Experimental workflow for the aqueous precipitation of copper(II) tartrate hydrate.

Caption: Troubleshooting decision tree for the synthesis of copper(II) tartrate hydrate.

References

• 1. Creating Security Decision Trees With Graphviz | Sensemaking by Shortridge [kellyshortridge.com]
• 2. Visualizing Decision Trees with Python (Scikit-learn, Graphviz, Matplotlib) | Codementor [codementor.io]
• 3. devtoolsdaily.com [devtoolsdaily.com]
• 4. kaggle.com [kaggle.com]
• 5. wjarr.com [wjarr.com]

influence of temperature on copper(II) tartrate hydrate solubility

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on experiments involving the influence of temperature on copper(II) tartrate hydrate (B1144303) solubility.

Data Presentation

Table 1: Solubility of Copper(II) Tartrate in Water at Various Temperatures

Temperature (°F)	Temperature (°C)	Solubility (pounds per 100 pounds of water)	Solubility ( g/100 g H₂O)
60	15.6	0.021	2.1
70	21.1	0.030	3.0
80	26.7	0.040	4.0
90	32.2	0.050	5.0
100	37.8	0.059	5.9
110	43.3	0.069	6.9
120	48.9	0.078	7.8
130	54.4	0.088	8.8
140	60.0	0.097	9.7
150	65.6	0.107	10.7
160	71.1	0.116	11.6
170	76.7	0.126	12.6
180	82.2	0.135	13.5

Data sourced from CAMEO Chemicals.[1]

Experimental Protocols

A common method for determining the solubility of copper(II) tartrate hydrate as a function of temperature involves preparing a saturated solution at a specific temperature and then determining the concentration of dissolved copper(II) ions, often spectrophotometrically.[2][3][4][5]

Protocol: Spectrophotometric Determination of Copper(II) Tartrate Solubility

Objective: To determine the solubility of copper(II) tartrate hydrate in water at a specific temperature.

Materials:

• Copper(II) tartrate hydrate

• Distilled or deionized water

• Thermostatically controlled water bath or incubator

• Filter paper and funnel or syringe filter

• Spectrophotometer

• Cuvettes

• Volumetric flasks and pipettes

• Reagents for forming a colored copper(II) complex (e.g., ammonia (B1221849) or a chelating agent like sodium diethyldithiocarbamate), if necessary to enhance absorbance.[6]

Procedure:

• Preparation of Saturated Solution:

  • Add an excess of copper(II) tartrate hydrate to a known volume of distilled water in a sealed flask. The excess solid is crucial to ensure the solution becomes saturated.

  • Place the flask in a thermostatically controlled water bath set to the desired temperature.

  • Allow the solution to equilibrate for a sufficient amount of time (e.g., 24-48 hours), with intermittent shaking to facilitate dissolution.

• Sample Collection and Preparation:

  • Once equilibrium is reached, carefully withdraw a sample of the supernatant liquid, ensuring no solid particles are transferred. Using a pre-warmed pipette can prevent premature crystallization.

  • Filter the collected sample immediately using a filter paper or a syringe filter to remove any remaining solid particles.

• Spectrophotometric Analysis:

  • Prepare a series of standard solutions of known copper(II) concentrations.

  • If the blue color of the aqueous copper(II) ion is not intense enough for accurate measurement, a coloring agent can be added to both the standards and the sample to form a more intensely colored complex.

  • Measure the absorbance of the standard solutions at the wavelength of maximum absorbance for the copper(II) ion or its complex.

  • Create a calibration curve by plotting absorbance versus the concentration of the standard solutions.

  • Measure the absorbance of the filtered sample from the saturated solution.

  • Use the calibration curve to determine the concentration of copper(II) ions in the sample. This concentration represents the solubility of copper(II) tartrate at that temperature.

• Repeat for Different Temperatures:

  • Repeat the entire procedure at different temperatures to determine the influence of temperature on solubility.

Troubleshooting Guides

Issue 1: Inconsistent or Non-reproducible Solubility Data

• Question: My solubility measurements for the same temperature are varying significantly between trials. What could be the cause?

• Answer: Inconsistent data is often a result of the system not reaching equilibrium or issues with sample handling.

  • Inadequate Equilibration Time: Ensure that the solution is given sufficient time to become saturated at the set temperature. Sparingly soluble salts can take a long time to reach equilibrium.

  • Temperature Fluctuations: Verify that your water bath or incubator maintains a stable temperature throughout the equilibration period.

  • Precipitation during Sampling: When sampling a saturated solution at an elevated temperature, the sample can cool, causing the solute to precipitate before analysis. Pre-warming the filtration apparatus and collection vial can help mitigate this.

  • Incomplete Filtration: The presence of fine, undissolved solid particles in the sample will lead to an erroneously high solubility measurement. Use a fine-pore filter to ensure all solid is removed.

Issue 2: Measured Solubility is Lower Than Expected

• Question: The solubility values I'm obtaining are consistently lower than literature values. What are the potential reasons?

• Answer: Lower than expected solubility can stem from several factors related to the experimental conditions and the compound itself.

  • Insufficient Equilibration Time: The solution may not have reached saturation. Try extending the equilibration time.

  • Common Ion Effect: If the solvent (water) is contaminated with a source of either copper(II) or tartrate ions, the solubility will be suppressed.[7] Use high-purity distilled or deionized water.

  • Incorrect pH: The pH of the solution can influence the solubility of copper(II) tartrate. Being a salt of a weak acid, its solubility can be pH-dependent.[4] Ensure the pH of your water is neutral or controlled as required by your experimental design.

Issue 3: Measured Solubility is Higher Than Expected

• Question: My experimental solubility values are significantly higher than what is reported in the literature. What could be causing this?

• Answer: Higher than expected values often point to measurement errors or changes in the chemical nature of the solute.

  • Presence of Soluble Impurities: If the copper(II) tartrate hydrate sample is impure with a more soluble substance, the overall measured solubility will be inflated.[2][3]

  • Formation of Soluble Complexes: The tartrate ion can form complexes with copper(II) ions, which may increase solubility.[4] Also, if other ligands are present in the solution, they could form soluble copper(II) complexes.[8]

  • Thermal Decomposition at High Temperatures: At elevated temperatures, the copper(II) tartrate hydrate may start to decompose, potentially forming more soluble byproducts.[9] It is important to be aware of the thermal stability of the compound.

Frequently Asked Questions (FAQs)

• Q1: How does pH affect the solubility of copper(II) tartrate hydrate?

• A1: As a salt derived from a weak acid (tartaric acid), the solubility of copper(II) tartrate is expected to be influenced by pH. In acidic solutions, the tartrate ion can be protonated, which would shift the dissolution equilibrium towards the dissolved state, increasing solubility. Conversely, in basic solutions, copper(II) hydroxide (B78521) may precipitate if the pH is sufficiently high. However, some sources suggest that copper carboxylates tend to be more soluble in basic solutions, possibly due to the formation of soluble hydroxo complexes.[4][10]

• Q2: Can I use a different method besides spectrophotometry to determine the copper(II) concentration?

• A2: Yes, other analytical techniques can be used to determine the copper(II) concentration in the saturated solution. These include Atomic Absorption Spectroscopy (AAS) or Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES), which are very sensitive methods for metal ion quantification. Titration methods, such as complexometric titration with EDTA, could also be employed.

• Q3: What is the importance of using the hydrate form of copper(II) tartrate in these experiments?

• A3: The state of hydration is an integral part of the crystal structure and affects the molar mass and potentially the solubility. It is crucial to use the correct hydrate form consistently throughout the experiments and to specify it when reporting results. The water of hydration can be lost upon heating, which could alter the compound's properties.[9]

• Q4: My solution is a very pale blue. How can I accurately measure the copper(II) concentration with a spectrophotometer?

• A4: If the absorbance of the copper(II) ion is too low for accurate measurement, you can add a complexing agent that forms a brightly colored complex with copper(II). For example, adding ammonia will form the deep blue tetraamminecopper(II) complex, which has a much higher molar absorptivity. Alternatively, reagents like sodium diethyldithiocarbamate (B1195824) can be used to form a yellow-brown complex that is also suitable for spectrophotometric analysis.[6] When using such a reagent, ensure it is added to both your standards and your unknown sample.

• Q5: How can I be certain that my solution has reached equilibrium?

• A5: To ensure equilibrium has been reached, you can measure the concentration of the solute at different time points (e.g., 24, 48, and 72 hours). When the concentration no longer changes over time, the solution is considered to be at equilibrium. Another approach is to approach equilibrium from both undersaturation (as described in the protocol) and supersaturation (by preparing a saturated solution at a higher temperature and then cooling it to the target temperature) and see if the final concentrations converge.

Mandatory Visualizations

Caption: Experimental workflow for determining solubility.

Caption: Troubleshooting logic for solubility experiments.

References

• 1. researchgate.net [researchgate.net]
• 2. quora.com [quora.com]
• 3. quora.com [quora.com]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. proprep.com [proprep.com]
• 6. pjoes.com [pjoes.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Thermal decomposition of copper(II) squarate - Journal of the Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases (RSC Publishing) [pubs.rsc.org]
• 10. zbc.uz.zgora.pl [zbc.uz.zgora.pl]

Technical Support Center: Copper(II) Tartrate Hydrate Solutions

Welcome to the technical support center for researchers, scientists, and drug development professionals working with copper(II) tartrate hydrate (B1144303). This resource provides troubleshooting guidance and frequently asked questions to help you prepare and maintain stable solutions for your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the general properties of copper(II) tartrate hydrate?

A1: Copper(II) tartrate hydrate is a copper salt of tartaric acid, typically appearing as a blue to green crystalline powder.[1][2] It is generally considered insoluble or sparingly soluble in water.[2][3] Its stability and solubility in aqueous solutions are highly dependent on factors like pH, temperature, and the presence of other complexing agents.[1]

Q2: Why is my copper(II) tartrate hydrate not dissolving in water?

A2: Copper(II) tartrate has low intrinsic solubility in neutral water.[2][3] Significant dissolution and stabilization in an aqueous medium are typically achieved through the formation of soluble complexes, which is facilitated by specific experimental conditions.

Q3: How does pH impact the stability of copper(II) tartrate solutions?

A3: pH is a critical factor. Copper(II) tartrate complexes are significantly more soluble and stable in alkaline (basic) solutions.[1][4] In acidic or neutral pH ranges (approximately 4-8), less soluble polymeric complexes may form, leading to precipitation.[5][6] At a pH above 8, more stable, soluble mononuclear complexes are generally the dominant species.[5]

Q4: What is the role of excess tartrate in stabilizing the solution?

A4: An excess of tartrate ions (from a salt like sodium potassium tartrate) is crucial for stabilization. The tartrate ion acts as a chelating agent, forming a soluble complex with the copper(II) ions.[4][7] This complex keeps the copper ions in solution, especially under alkaline conditions, preventing the precipitation of copper hydroxide (B78521) or the sparingly soluble copper(II) tartrate salt.[7] This principle is famously used in Fehling's solution.[7]

Q5: Can other additives be used to enhance the stability of the solution?

A5: Yes, other ligands can form mixed-ligand complexes with copper(II) and tartrate, potentially increasing stability.[8] Ligands containing donor nitrogen atoms, such as imidazole (B134444) and its derivatives, have been shown to form stable mixed-ligand complexes in aqueous solutions.[9] The choice of additive depends on the specific requirements of the experiment, such as the desired pH range and ionic strength.

Troubleshooting Guide

Problem: A precipitate forms immediately when I mix my copper(II) sulfate (B86663) and sodium tartrate solutions.

• Cause: The concentrations of the initial solutions may be too high, exceeding the solubility product of copper(II) tartrate before a stable complex can form.[10] This is especially likely if the solution is not sufficiently alkaline.

• Solution:

  • Ensure an Alkaline Medium: Prepare the tartrate solution in an alkaline medium (e.g., using sodium hydroxide) before adding the copper(II) salt solution. The alkaline environment promotes the formation of the soluble [Cu(OH)₂C₄H₄O₆]²⁻ complex.[4]

  • Use Excess Tartrate: Ensure the molar ratio of tartrate to copper(II) ions is greater than 1:1. An excess of the chelating tartrate ligand is necessary to keep the copper ions complexed and soluble.[10]

  • Controlled Addition: Add the copper(II) sulfate solution slowly to the alkaline tartrate solution while stirring continuously to facilitate immediate complex formation and prevent localized high concentrations that can lead to precipitation.

Problem: My stable, deep blue copper(II) tartrate solution becomes cloudy or forms a precipitate over time.

• Cause: This instability can be caused by a shift in pH or by degradation of the complex. A decrease in pH, perhaps due to the absorption of atmospheric CO₂, can destabilize the complex.

• Solution:

  • pH Monitoring and Adjustment: Periodically check the pH of the solution. If it has decreased, adjust it back to the optimal alkaline range (typically pH > 9) using a suitable base like sodium hydroxide.

  • Proper Storage: Store the solution in a tightly sealed container to minimize contact with atmospheric gases like carbon dioxide, which can lower the pH.

  • Use Freshly Prepared Solutions: For sensitive applications, it is best practice to use freshly prepared solutions, as the tartrate complex can degrade over extended periods.

Problem: The color of my solution is a pale blue-green instead of the expected deep blue.

• Cause: A pale blue-green color may indicate the presence of hydrated copper(II) ions ([Cu(H₂O)₆]²⁺) rather than the fully formed, deep blue tartrate complex.[7] This suggests that the complexation is incomplete.

• Solution:

  • Increase Alkalinity: The formation of the characteristic deep blue tartrate complex is highly favored in a strongly alkaline medium.[4] Verify that the pH is sufficiently high (e.g., pH > 9).

  • Check Tartrate Concentration: Confirm that an excess of the tartrate salt was used. Incomplete complexation can occur if there is insufficient ligand to chelate all the copper(II) ions.[10]

  • Gentle Heating: Gently warming the solution can sometimes facilitate the complexation reaction, leading to the desired deep blue color.

Quantitative Data Summary

The stability of copper(II)-tartrate complexes is quantified by stability constants (log K). These values can vary based on experimental conditions like ionic strength and temperature.

Parameter	Value	Conditions	Reference
log K (Cu²⁺:Tartrate)	5.11	1:2 metal-to-ligand ratio, neutral conditions	[11]
pKa1 (Tartaric Acid)	3.09 ± 0.07	25°C, 0.1 M NaNO₃	[8]
pKa2 (Tartaric Acid)	2.22 ± 0.08	25°C, 0.1 M NaNO₃	[8]

Experimental Protocols

Protocol 1: Preparation of a Stabilized Alkaline Copper(II) Tartrate Solution

This protocol describes the preparation of a stable stock solution, often used in applications requiring a soluble source of copper(II) in an alkaline medium.

• Prepare Solution A (Tartrate Solution):

  • Weigh 173 g of sodium potassium tartrate tetrahydrate (Rochelle salt) and 50 g of sodium hydroxide.

  • Dissolve them in approximately 400 mL of deionized water.

  • Once fully dissolved, dilute the solution to a final volume of 500 mL in a volumetric flask.

• Prepare Solution B (Copper Sulfate Solution):

  • Weigh 34.65 g of copper(II) sulfate pentahydrate.

  • Dissolve it in a separate container with approximately 400 mL of deionized water.

  • Dilute this solution to a final volume of 500 mL in a volumetric flask.

• Prepare the Working Solution:

  • For use, mix equal volumes of Solution A and Solution B.

  • Crucially, add Solution B (copper sulfate) slowly to Solution A (alkaline tartrate) with constant stirring. This ensures that copper ions are immediately complexed by the excess tartrate in the alkaline environment, preventing the precipitation of copper hydroxide. The resulting solution should be a clear, deep blue.

Protocol 2: Spectrophotometric Analysis of Copper(II)-Tartrate Complex Formation

This method can be used to verify the formation of the copper-tartrate complex.

• Prepare Reagents:

  • A stock solution of 0.05 M copper(II) sulfate.

  • A stock solution of 0.1 M sodium potassium tartrate prepared in 3.5 M sodium hydroxide.[4]

• Prepare Sample:

  • In a cuvette, mix 1.5 mL of the 0.05 M copper(II) sulfate solution with 1.5 mL of the 0.1 M alkaline tartrate solution.[4]

• Acquire Spectrum:

  • Use a spectrophotometer to scan the visible spectrum of the resulting solution from 400 nm to 900 nm.[4]

  • Use a 0.1 M KCl solution or deionized water as the reference blank.[4]

• Analyze Results:

  • The formation of the stable Cu(II)-tartrate complex in an alkaline medium is indicated by a broad absorbance peak with a maximum at approximately 640 nm.[4]

Visualizations

Caption: Experimental workflow for preparing a stable alkaline copper(II) tartrate solution.

Caption: Logical relationship between pH and the stability of copper(II) tartrate in solution.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. Cupric tartrate | 815-82-7 [chemicalbook.com]
• 3. Cupric tartrate | C4H4CuO6 | CID 13155 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Influence of pH on the speciation of copper(II) in reactions with the green tea polyphenols, epigallocatechin gallate and gallic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. sciencemadness.org [sciencemadness.org]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. more.juniata.edu [more.juniata.edu]
• 11. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

comparing the properties of copper(II) tartrate with other metal tartrates

A Comparative Analysis of Copper(II) Tartrate and Other Divalent Metal Tartrates

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the physicochemical properties of copper(II) tartrate with other first-row transition metal tartrates, including those of iron(II), cobalt(II), nickel(II), and zinc(II). This document is intended to be a valuable resource for researchers and professionals in materials science, catalysis, and pharmaceutical development, offering an objective comparison supported by available experimental data.

Introduction

Metal tartrates, coordination complexes formed between divalent metal cations and the tartrate anion (C₄H₄O₆²⁻), are of significant interest due to their diverse applications in catalysis, as precursors for metal oxides, and in chiral separations[1]. The tartrate ligand, with its two carboxylate and two hydroxyl groups, is a versatile chelating agent capable of forming a variety of coordination structures. The properties of the resulting metal tartrate are highly dependent on the central metal ion. This guide focuses on comparing the key properties of copper(II) tartrate with its iron(II), cobalt(II), nickel(II), and zinc(II) analogues.

Physical and Chemical Properties

The physical and chemical properties of these metal tartrates, such as their appearance and solubility, are fundamental to their handling and application.

Property	Copper(II) Tartrate	Iron(II) Tartrate	Cobalt(II) Tartrate	Nickel(II) Tartrate	Zinc(II) Tartrate
Molecular Formula (anhydrous)	CuC₄H₄O₆[2]	FeC₄H₄O₆	CoC₄H₄O₆[3]	NiC₄H₄O₆[4]	ZnC₄H₄O₆[5]
Molecular Weight (anhydrous, g/mol )	211.62[6]	203.91	207.00[3]	206.76[4]	213.5[5]
Appearance	Blue or green-to-blue crystalline powder[2][6]	-	Pinkish-red solid	Green crystalline solid or powder[7]	White crystalline powder
Water Solubility ( g/100 mL at 20°C)	Insoluble[6]	Data not available	Data not available	Moderately soluble[7]	0.022[8]
Solubility Product Constant (Ksp)	~1.1 x 10⁻⁷	Data not available	Data not available	Data not available	Data not available

Note: The solubility of metal tartrates can be influenced by factors such as pH and temperature. For instance, the solubility of nickel tartrate is reported to increase in slightly basic conditions[7][9].

Crystal Structure

The arrangement of atoms in the solid state dictates many of the macroscopic properties of these compounds. X-ray diffraction studies have revealed that the anhydrous forms of several divalent metal tartrates are isostructural.

Metal Tartrate	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	Reference
Copper(II) Tartrate Hydrate	Orthorhombic	-	8.6717	11.7700	9.2078	[10]
Iron(II) Tartrate	Orthorhombic	I222	-	-	-	[11]
Cobalt(II) Tartrate	Orthorhombic	I222	-	-	-	[11]
Nickel(II) Tartrate	Orthorhombic	I222	-	-	-	[11]
Zinc(II) Tartrate (anhydrous)	Orthorhombic	I222	9.134	10.456	7.391	[11]
Zinc(II) Tartrate Hydrate	Monoclinic	P2(1)/c	13.681	17.059	18.483	[12]

Anhydrous zinc(II) tartrate, and by extension the isostructural iron(II), cobalt(II), and nickel(II) tartrates, feature a three-dimensional coordination polymer network where each metal ion is coordinated to four different tartrate ligands, and each tartrate ligand bridges four different metal ions[11]. The hydrated forms of these tartrates often exhibit different crystal structures. For example, a hydrated nickel(II) tartrate crystallizes in the monoclinic space group P2(1)/c[12]. Similarly, a hydrated cobalt(II) tartrate has been reported to form a 2D sheet structure[13][14].

Thermal Stability

Thermogravimetric analysis (TGA) provides insight into the thermal stability and decomposition pathways of these metal tartrates. The decomposition process for hydrated metal tartrates typically begins with the loss of water molecules, followed by the decomposition of the anhydrous tartrate at higher temperatures.

Metal Tartrate	Dehydration Step(s) (°C)	Decomposition of Anhydrous Tartrate (°C)	Final Residue
Copper(II) Tartrate	-	~250 (decomposes)	-
Iron(II) Tartrate Hydrate	Data not available	Data not available	-
Cobalt(II) Tartrate Hydrate	150 - 220	310 - 400	Co₃O₄
Nickel(II) Tartrate Hydrate	Initial dehydration followed by decomposition	Decomposes upon heating	NiO (in air)
Zinc(II) Tartrate Hydrate	up to ~300	300 - 400	ZnO

The final residue upon thermal decomposition in an air atmosphere is typically the corresponding metal oxide.

Experimental Protocols

Detailed methodologies for the characterization of metal tartrates are crucial for obtaining reliable and comparable data.

Synthesis of Metal Tartrates

A general method for the synthesis of metal tartrates involves the reaction of a soluble metal salt with a solution of tartaric acid or a soluble tartrate salt.

Fig. 1: General workflow for the synthesis of metal tartrates.

Determination of Solubility

The solubility of sparingly soluble salts like metal tartrates can be determined by preparing a saturated solution and measuring the concentration of the metal ion in the filtrate.

• Preparation of Saturated Solution: An excess of the metal tartrate salt is added to a known volume of deionized water in a sealed container. The mixture is agitated at a constant temperature for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Filtration: The saturated solution is carefully filtered to remove any undissolved solid.

• Analysis of Metal Ion Concentration: The concentration of the metal ion in the filtrate is determined using a suitable analytical technique, such as atomic absorption spectroscopy (AAS) or inductively coupled plasma-optical emission spectrometry (ICP-OES).

• Calculation: The molar solubility of the metal tartrate is calculated from the concentration of the metal ion. The solubility in g/100 mL can then be determined.

Thermogravimetric Analysis (TGA)

TGA is used to study the thermal stability and decomposition of the metal tartrates.

• Sample Preparation: A small, accurately weighed sample of the metal tartrate (typically 5-10 mg) is placed in a TGA crucible.

• Instrument Setup: The TGA instrument is programmed with a specific temperature ramp (e.g., 10 °C/min) and a controlled atmosphere (e.g., nitrogen or air).

• Data Collection: The mass of the sample is recorded as a function of temperature.

• Data Analysis: The resulting TGA curve is analyzed to determine the temperatures at which mass loss occurs, corresponding to dehydration and decomposition events.

Single Crystal X-ray Diffraction

This technique is employed to determine the precise three-dimensional arrangement of atoms in a crystalline sample.

Fig. 2: Experimental workflow for single crystal X-ray diffraction.

Conclusion

This comparative guide highlights the key properties of copper(II) tartrate in relation to other divalent metal tartrates. While sharing the same tartrate ligand, the nature of the central metal ion significantly influences the resulting compound's physical and chemical characteristics. The crystal structures of the anhydrous forms of Fe(II), Co(II), Ni(II), and Zn(II) tartrates are notably isostructural, while the hydrated forms exhibit greater structural diversity. The thermal stability also varies with the metal ion, though a general pattern of dehydration followed by decomposition to the metal oxide is observed.

Further research is required to obtain more comprehensive quantitative data, particularly for the solubility of iron(II), cobalt(II), and nickel(II) tartrates, to enable a more complete and direct comparison. The experimental protocols provided herein offer a standardized approach for researchers to generate this valuable data.

References

• 1. researchgate.net [researchgate.net]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. Cobaltous tartrate | C4H4CoO6 | CID 14150611 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Nickel tartrate | C4H4NiO6 | CID 6452557 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Zinc tartrate | C4H4O6Zn | CID 102433 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Cupric tartrate | C4H4CuO6 | CID 13155 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. laboratorynotes.com [laboratorynotes.com]
• 8. ZINC TARTRATE CAS#: 551-64-4 [chemicalbook.com]
• 9. benchchem.com [benchchem.com]
• 10. bjp-bg.com [bjp-bg.com]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. journal.bcrec.id [journal.bcrec.id]
• 14. [PDF] Synthesis and Structure of 2D Cobalt(II)-tartrate Hydrate Coordination Polymers Crystallised from Aqueous Solution | Semantic Scholar [semanticscholar.org]

Validating the Crystal Structure of Copper(II) Tartrate Hydrate: A Comparative Guide to Powder XRD and Alternative Methods

For researchers, scientists, and drug development professionals, rigorous structural validation of crystalline compounds is paramount. This guide provides a comparative analysis of powder X-ray diffraction (XRD) for validating the structure of copper(II) tartrate hydrate (B1144303), alongside alternative analytical techniques. Experimental data and detailed protocols are presented to support the objective comparison.

Copper(II) tartrate hydrate is a metal-organic compound with applications in various fields, including as a catalyst and as a precursor for other materials.[1] Accurate determination of its crystal structure is crucial for understanding its properties and ensuring batch-to-batch consistency in manufacturing processes. Powder XRD is a powerful, non-destructive technique widely employed for this purpose.

Unveiling the Crystal Lattice: Powder XRD Analysis

Powder XRD provides a fingerprint of a crystalline solid, revealing information about its crystal system, lattice parameters, and phase purity. When an X-ray beam interacts with a powdered sample, diffraction occurs at specific angles determined by the arrangement of atoms in the crystal lattice, governed by Bragg's Law. The resulting diffraction pattern is unique to a specific crystalline structure.

Studies have successfully employed powder XRD to characterize copper(II) tartrate hydrate, revealing different possible crystal structures depending on the synthesis conditions. The predominant reported structures are orthorhombic and monoclinic.[2][3]

Comparative Crystallographic Data

The following table summarizes the quantitative data obtained from powder XRD analysis of copper(II) tartrate hydrate from various studies. This allows for a direct comparison of the determined lattice parameters.

Crystal System	Space Group	a (Å)	b (Å)	c (Å)	α (°)	β (°)	γ (°)	Reference
Orthorhombic	P212121	8.6717	11.7700	9.2078	90	90	90	[2][4][5]
Orthorhombic	-	8.3700	12.8490	8.7586	90	90	90	[6]
Monoclinic	P21	-	-	-	-	-	-	[3]

Note: The specific lattice parameters for the monoclinic structure were not detailed in the provided search result but its existence is noted.

Experimental Protocol: Powder XRD

A typical experimental setup for the powder XRD analysis of copper(II) tartrate hydrate involves the following steps:

• Sample Preparation: A small amount of the copper(II) tartrate hydrate powder is finely ground to ensure random orientation of the crystallites. The powder is then mounted onto a sample holder.

• Instrument Setup: A powder X-ray diffractometer with a copper Kα radiation source (wavelength λ = 1.54060 Å) is commonly used.[4][5]

• Data Collection: The sample is irradiated with the X-ray beam, and the detector scans a range of 2θ angles, typically from 5° to 50°.[4][5]

• Data Analysis: The resulting diffraction pattern (a plot of intensity vs. 2θ) is analyzed. The peak positions are used to determine the lattice parameters, and the overall pattern is compared to reference databases (like the JCPDS database) or simulated patterns from single-crystal data for phase identification.[6] Rietveld refinement can be employed for a more detailed structural analysis, fitting the entire experimental pattern to a calculated model.[7][8]

A Broader Perspective: Alternative Validation Methods

While powder XRD is a primary tool, a multi-technique approach provides a more comprehensive validation of the structure and composition of copper(II) tartrate hydrate.

• Single-Crystal X-ray Diffraction (SC-XRD): Considered the "gold standard" for structure determination, SC-XRD provides the precise atomic coordinates within the crystal lattice. The crystal structure of copper(II) tartrate hydrous has been solved using this method.[9] However, it requires the growth of suitable single crystals, which can be challenging.

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is used to identify the functional groups present in the molecule. In the case of copper(II) tartrate hydrate, it can confirm the presence of carboxylate and hydroxyl groups and the coordination of the tartrate ligand to the copper ion.[4][5]

• Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as a function of temperature. This technique is useful for determining the number of water molecules of hydration in the structure.[9]

• X-ray Photoelectron Spectroscopy (XPS): XPS can be used to determine the oxidation state of the copper ions in the compound, confirming the presence of Cu(II).[2][5]

Visualizing the Workflow

The following diagrams illustrate the logical flow of the validation process.

References

• 1. 酒石酸銅(II) 水和物 99.9% trace metals basis | Sigma-Aldrich [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. wjarr.com [wjarr.com]
• 5. bjp-bg.com [bjp-bg.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

comparative study of different synthetic routes for copper(II) tartrate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of various synthetic methodologies for producing copper(II) tartrate. The selection of an appropriate synthetic route is crucial as it can significantly impact the yield, purity, crystallinity, and ultimately the performance of the material in downstream applications. This document details four primary synthetic pathways: precipitation, gel-diffusion, hydrothermal synthesis, and direct reaction from copper oxide. Each method is evaluated based on quantitative data, and detailed experimental protocols are provided.

Comparative Data of Synthetic Routes

The following table summarizes the key quantitative and qualitative parameters for the different synthetic routes to copper(II) tartrate.

Synthetic Route	Typical Yield	Product Purity	Reaction Time	Temperature	Pressure	Key Advantages	Key Disadvantages
Precipitation	High (est. >90%)	Good to High (≥95%)[1]	Short (minutes to hours)	Room Temperature	Atmospheric	Simple, rapid, scalable	May produce amorphous or small crystalline product
Gel-Diffusion	Low to Moderate	High (produces single crystals)[2][3]	Long (days to weeks)[3][4]	Room Temperature[2]	Atmospheric	Excellent for high-purity single crystal growth[2][3]	Slow, low yield, sensitive to experimental parameters[2]
Hydrothermal	Moderate (37% reported for a coordination polymer)	High	Moderate (hours to days)	Elevated (e.g., 150°C)	Elevated (autogenous)	Can produce novel crystalline structures and coordination polymers	Requires specialized equipment (autoclave), higher energy input
From Copper Oxide	Moderate to High	Variable	Moderate (minutes to hours)	Elevated (boiling)[5]	Atmospheric	Utilizes readily available starting materials[5]	Purity can be affected by unreacted starting material

Experimental Protocols

Detailed methodologies for the key synthetic routes are provided below.

Precipitation Method

This method relies on the reaction of a soluble copper(II) salt with a soluble tartrate salt in an aqueous solution, leading to the precipitation of the less soluble copper(II) tartrate.

Reactants:

• Copper(II) sulfate (B86663) (CuSO₄)

• Sodium potassium tartrate (Rochelle's salt, KNaC₄H₄O₆·4H₂O)[5]

Procedure:

• Prepare separate aqueous solutions of copper(II) sulfate and sodium potassium tartrate.

• While stirring, add the sodium potassium tartrate solution to the copper(II) sulfate solution.

• A pale blue precipitate of copper(II) tartrate will form immediately.[5]

• Continue stirring for a designated period to ensure complete precipitation.

• Isolate the precipitate by filtration.

• Wash the precipitate with distilled water to remove any soluble impurities.

• Dry the resulting copper(II) tartrate powder.

Gel-Diffusion Method (Single Diffusion)

This technique is employed for growing high-quality single crystals of sparingly soluble salts like copper(II) tartrate.[2][3] The gel medium controls the diffusion of reactants, allowing for slow and controlled crystal growth.[3]

Reactants:

• Sodium metasilicate (B1246114) (Na₂SiO₃) for gel formation[4]

• Tartaric acid (C₄H₆O₆) as the inner reactant[3][4]

• Copper(II) chloride (CuCl₂) as the outer reactant[3][4]

Procedure:

• Prepare a sodium metasilicate solution of a specific gravity (e.g., 1.04 g/cm³) in a test tube.[2]

• Add tartaric acid to the sodium metasilicate solution to acidify it and initiate gelation. The pH is a critical parameter to control.[2]

• Allow the gel to set for a few days (aging).[2]

• Once the gel has set, carefully pour an aqueous solution of copper(II) chloride on top of the gel.[3][4]

• Seal the test tube and leave it undisturbed at room temperature.[4]

• Copper(II) ions will diffuse slowly into the gel and react with the tartaric acid to form crystals of copper(II) tartrate over several days to weeks.[3][4]

• Harvest the grown crystals from the gel.

Hydrothermal Synthesis

This method involves carrying out the synthesis in an aqueous solution at high temperatures and pressures in a sealed vessel (autoclave). It is particularly useful for synthesizing crystalline materials and coordination polymers.

Reactants:

• Freshly prepared Copper(II) hydroxide (B78521) (Cu(OH)₂)

• Tartaric acid (C₄H₆O₆)

Procedure:

• Mix freshly prepared copper(II) hydroxide (0.5 mmol) and tartaric acid (1.0 mmol) in ethanol.

• Seal the mixture in a Teflon-lined stainless steel reactor.

• Heat the reactor to 150°C for 12 hours.

• Allow the reactor to cool down to room temperature.

• Light blue crystals of the copper(II) tartrate coordination polymer are formed.

• Isolate the crystals, wash them, and dry them. This method has been reported to yield a two-dimensional coordination polymer with a 37% yield.

Synthesis from Copper Oxide

This route utilizes the reaction of copper(II) oxide with a tartrate solution, often at elevated temperatures.

Reactants:

• Copper(II) oxide (CuO) or copper coins with an oxide layer[5]

• Potassium bitartrate (B1229483) (Cream of Tartar, KHC₄H₄O₆) solution[5]

Procedure:

• Prepare a concentrated solution of potassium bitartrate in water.

• Bring the solution to a boil.[5]

• Add copper(II) oxide or copper coins to the boiling solution.[5]

• The copper oxide will react with the hot tartrate solution to form a soluble copper(II)-tartrate complex, indicated by the formation of a pale blue-green solution.[5]

• To obtain a solid product, the solution would need to be concentrated and cooled, or a precipitating agent could be added.

• The solid can then be isolated by filtration, washed, and dried.

Visualizing the Synthetic Workflows

The following diagrams illustrate the logical flow of each synthetic method.

Precipitation Method Workflow

Gel-Diffusion Method Workflow

Hydrothermal Synthesis Workflow

Synthesis from Copper Oxide Workflow

References

• 1. Synthesis, characterization, and crystal structure of aqua­bis­(4,4′-dimeth­oxy-2,2′-bi­pyridine)[μ-(2R,3R)-tartrato(4−)]dicopper(II) octa­hydrate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. John Straub's lecture notes [people.bu.edu]
• 3. digitalcommons.imsa.edu [digitalcommons.imsa.edu]
• 4. researchgate.net [researchgate.net]
• 5. sciencemadness.org [sciencemadness.org]

A Comparative Analysis of Copper(II) Tartrate: Hydrated vs. Anhydrous Forms for Research Applications

A comprehensive guide for researchers, scientists, and drug development professionals on the distinct characteristics and performance of copper(II) tartrate hydrate (B1144303) and its anhydrous counterpart. This document provides a detailed comparison of their physical and chemical properties, supported by experimental data and protocols for their synthesis and analysis.

Copper(II) tartrate, a metal complex of significant interest in various scientific domains, exists in two primary forms: the hydrated and the anhydrous salt. The presence or absence of water of crystallization within the crystal lattice imparts distinct properties to these compounds, influencing their stability, reactivity, and suitability for specific applications. This guide offers an in-depth analysis of both forms to aid researchers in selecting the optimal compound for their work.

Physicochemical Properties: A Tabulated Comparison

The fundamental differences between copper(II) tartrate hydrate and its anhydrous form are summarized below. These properties are crucial in determining the handling, storage, and application of each compound.

Property	Copper(II) Tartrate Hydrate	Copper(II) Tartrate Anhydrous	Key Differences & Implications
Chemical Formula	CuC₄H₄O₆·xH₂O	CuC₄H₄O₆	The presence of water of crystallization (the exact number of water molecules, 'x', can vary) in the hydrate increases its molecular weight and can influence its crystal structure and thermal stability.
Appearance	Typically a blue to green crystalline powder.[1]	Less common and may be a white or pale-colored powder. The anhydrous form's instability in atmospheric conditions makes it less frequently encountered.[2]	The color difference is a common characteristic between hydrated and anhydrous transition metal salts and can serve as a visual indicator of hydration state.
Thermal Stability	Decomposes upon heating, with initial weight loss due to the removal of water of crystallization.	Generally more stable at higher temperatures until its decomposition point.	Thermogravimetric analysis (TGA) is essential to determine the dehydration temperature and the thermal stability of the anhydrous form.
Solubility	Moderately soluble in water. Solubility can be influenced by temperature and pH.[2]	Expected to have different solubility characteristics, though detailed comparative data is scarce. Anhydrous salts are often more reactive towards water.	The presence of water in the hydrated form can affect its interaction with solvents. The anhydrous form may react exothermically upon dissolution in water.
Crystal Structure	The water molecules are an integral part of the crystal lattice, forming hydrogen bonds.[3]	A different crystal structure from the hydrated form due to the absence of water molecules.	This structural difference, confirmable by X-ray diffraction (XRD), can impact the material's catalytic activity and other properties.

Performance in Catalysis: An Area for Further Investigation

For instance, studies on copper(II) metal-organic frameworks (MOFs) have shown that the dehydration of the material can lead to the creation of coordinatively unsaturated metal sites.[4] These sites can act as more accessible and active centers for catalysis, potentially enhancing the reaction rate and efficiency.[4] It is plausible that a similar phenomenon could be observed with copper(II) tartrate, where the removal of coordinated water molecules in the anhydrous form could expose more active copper centers, thereby improving its catalytic performance in reactions such as oxidation or coupling reactions.

Further experimental investigation is required to quantify the difference in catalytic activity between the two forms of copper(II) tartrate. Such studies would provide valuable data for researchers looking to optimize reaction conditions and catalyst selection.

Experimental Protocols

The following are detailed methodologies for the synthesis and analysis of copper(II) tartrate hydrate and its anhydrous form.

Synthesis of Copper(II) Tartrate Hydrate

This protocol describes a common method for synthesizing copper(II) tartrate hydrate via a precipitation reaction in an aqueous solution.

Materials:

• Copper(II) sulfate (B86663) pentahydrate (CuSO₄·5H₂O) or Copper(II) chloride dihydrate (CuCl₂·2H₂O)

• Sodium potassium tartrate tetrahydrate (Rochelle's salt, KNaC₄H₄O₆·4H₂O) or Tartaric acid (C₄H₆O₆)

• Distilled water

• Beakers, graduated cylinders, stirring rod, filtration apparatus (e.g., Büchner funnel and flask), filter paper, drying oven.

Procedure:

• Prepare Reactant Solutions:

  • Dissolve a known amount of the copper(II) salt (e.g., 10 g of CuSO₄·5H₂O) in a sufficient volume of distilled water (e.g., 100 mL) in a beaker with stirring until fully dissolved.

  • In a separate beaker, dissolve a stoichiometric equivalent of the tartrate salt (e.g., 11.2 g of KNaC₄H₄O₆·4H₂O) in distilled water (e.g., 100 mL).

• Precipitation:

  • Slowly add the copper(II) salt solution to the tartrate solution while stirring continuously.

  • A blue or greenish-blue precipitate of copper(II) tartrate hydrate will form immediately.

• Isolation and Purification:

  • Continue stirring the mixture for a short period (e.g., 15-30 minutes) to ensure complete precipitation.

  • Separate the precipitate from the solution by vacuum filtration using a Büchner funnel and filter paper.

  • Wash the precipitate on the filter paper with several portions of distilled water to remove any soluble impurities.

  • Follow with a final wash with a small amount of ethanol (B145695) or acetone (B3395972) to facilitate drying.

• Drying:

  • Carefully transfer the filtered solid to a watch glass or petri dish.

  • Dry the product in a low-temperature oven (e.g., 50-60 °C) until a constant weight is achieved. Avoid excessive heat to prevent premature dehydration.

Preparation of Anhydrous Copper(II) Tartrate

The anhydrous form is typically prepared by the controlled thermal dehydration of the hydrated salt.

Materials:

• Copper(II) tartrate hydrate

• Crucible or shallow ceramic dish

• Tube furnace or a programmable oven with an inert atmosphere option

• Inert gas supply (e.g., nitrogen or argon)

Procedure:

• Sample Preparation: Place a known amount of finely ground copper(II) tartrate hydrate in a crucible.

• Dehydration:

  • Place the crucible in a tube furnace or oven.

  • Heat the sample under a slow flow of an inert gas. The temperature should be ramped up gradually to the dehydration temperature. Based on thermal analysis of similar copper hydrates, a temperature range of 100-200 °C is a reasonable starting point for investigation. The precise temperature should be determined by thermogravimetric analysis (TGA) of the specific hydrate.

  • Hold the sample at the dehydration temperature for a sufficient time to ensure complete removal of water, which can be confirmed by monitoring the weight of the sample until it becomes constant.

• Cooling and Storage:

  • Cool the sample to room temperature under the inert atmosphere to prevent rehydration from atmospheric moisture.

  • Store the resulting anhydrous copper(II) tartrate in a desiccator over a strong drying agent (e.g., phosphorus pentoxide).

Thermogravimetric Analysis (TGA)

TGA is used to determine the water content of the hydrate and the thermal stability of both forms.

Instrument: Thermogravimetric Analyzer Sample Preparation: A small amount of the sample (typically 5-10 mg) is placed in an alumina (B75360) or platinum crucible. Typical Experimental Conditions:

• Heating Rate: 10 °C/min

• Temperature Range: 30 °C to 600 °C (or higher, depending on the decomposition temperature)

• Atmosphere: Nitrogen or air at a constant flow rate (e.g., 50 mL/min)

The resulting TGA curve will show weight loss as a function of temperature. For the hydrate, the initial weight loss corresponds to the removal of water of crystallization.

X-Ray Diffraction (XRD)

XRD is used to analyze the crystal structure of the hydrated and anhydrous forms.

Instrument: Powder X-ray Diffractometer Sample Preparation: A small amount of the finely ground powder is mounted on a sample holder. It is crucial to have a flat and evenly distributed sample surface. Typical Experimental Conditions:

• X-ray Source: Cu Kα radiation (λ = 1.5406 Å)

• Scan Range (2θ): 10° to 80°

• Scan Speed: 2°/min

The resulting diffraction patterns will show distinct peaks corresponding to the crystal planes. A comparison of the patterns for the hydrated and anhydrous forms will reveal the structural differences between them.

Visualizing Experimental Workflows

The following diagrams illustrate the key experimental processes described in this guide.

Caption: Workflow for the synthesis of copper(II) tartrate hydrate.

Caption: Process for preparing the anhydrous form via dehydration.

Caption: Analytical workflow for material characterization.

References

• 1. scribd.com [scribd.com]
• 2. wjarr.com [wjarr.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Confirming Tartrate Coordination to Copper(II): A Comparative Guide to Spectroscopic Techniques

For researchers, scientists, and drug development professionals, confirming the successful coordination of ligands to metal centers is a critical step in the synthesis and characterization of new chemical entities. This guide provides a detailed comparison of Fourier Transform Infrared (FTIR) spectroscopy with alternative analytical methods—Ultraviolet-Visible (UV-Vis) spectroscopy and Powder X-ray Diffraction (PXRD)—for verifying the coordination of tartrate to copper(II).

The interaction between tartrate and copper(II) ions results in the formation of a coordination complex, a process fundamental in various fields, including the development of new therapeutic agents and materials science. FTIR spectroscopy is a powerful and accessible technique for this purpose, providing direct evidence of bond formation through the analysis of vibrational frequencies. However, a comprehensive characterization often benefits from complementary data provided by other analytical methods.

FTIR Spectroscopy: A Direct Probe of Molecular Vibrations

FTIR spectroscopy is a cornerstone technique for identifying functional groups and elucidating molecular structures. In the context of copper(II)-tartrate coordination, it provides a "fingerprint" of the complex, with distinct changes in the vibrational spectra of tartaric acid upon chelation to the copper(II) ion. The primary indicators of successful coordination are shifts in the characteristic absorption bands of the carboxylate (COO⁻) and hydroxyl (O-H) groups of the tartrate ligand.[1][2]

Key Spectral Changes in FTIR

Upon coordination to copper(II), the following shifts in the FTIR spectrum of tartaric acid are typically observed:

• Carboxylate Group (COO⁻): The asymmetric and symmetric stretching vibrations of the carboxylate group are particularly sensitive to coordination. In free tartaric acid, the C=O stretching vibration of the carboxylic acid appears at a higher wavenumber. Upon deprotonation and coordination to the copper ion, this is replaced by the asymmetric and symmetric stretches of the coordinated carboxylate group. A significant shift in these bands to lower frequencies indicates the involvement of the carboxylate groups in bonding with the copper(II) ion.[1]

• Hydroxyl Group (O-H): The O-H stretching vibration, typically a broad band in the high-frequency region of the spectrum (around 3300-3500 cm⁻¹), also shifts upon coordination. This change suggests the involvement of the hydroxyl groups in the chelation of the copper ion.[3]

• Metal-Oxygen (Cu-O) Bond: The formation of a new coordinate bond between the copper ion and the oxygen atoms of the tartrate ligand gives rise to new vibrational modes in the low-frequency region of the FTIR spectrum (typically below 600 cm⁻¹).

Table 1: Comparison of FTIR Vibrational Frequencies for Tartaric Acid and Copper(II) Tartrate

Functional Group	Vibrational Mode	Tartaric Acid (cm⁻¹)	Copper(II) Tartrate (cm⁻¹)	Interpretation of Shift
Hydroxyl	O-H Stretch	~3300-3500 (broad)	Shifted and/or sharpened	Involvement of O-H in coordination
Carboxylic Acid/ Carboxylate	C=O Stretch (acid)	~1730	Absent	Deprotonation upon coordination
COO⁻ Asymmetric Stretch	-	~1600-1630	Coordination of carboxylate to Cu(II)
COO⁻ Symmetric Stretch	-	~1380-1410	Coordination of carboxylate to Cu(II)
Carbon-Oxygen	C-O Stretch	~1200-1300	Shifted	Change in electronic environment
Metal-Oxygen	Cu-O Stretch	-	~400-600	Formation of coordinate bond

Note: The exact wavenumbers can vary depending on the specific form of the complex and the experimental conditions.

Comparative Analysis with Alternative Techniques

While FTIR provides strong evidence for coordination, a multi-faceted approach using other techniques can offer a more complete picture of the copper(II)-tartrate complex.

Table 2: Comparison of Analytical Techniques for the Characterization of Copper(II)-Tartrate Coordination

Technique	Principle	Information Provided	Advantages	Disadvantages
FTIR Spectroscopy	Vibrational transitions of molecules	- Identification of functional groups involved in bonding.- Confirmation of coordinate bond formation.	- High sensitivity to changes in bond vibrations.- Relatively fast and requires small sample amounts.- Versatile for solid and liquid samples.	- Can be sensitive to moisture.- Interpretation can be complex for intricate molecules.- Primarily provides information on functional groups, not overall structure.
UV-Vis Spectroscopy	Electronic transitions between molecular orbitals	- Confirmation of complex formation.- Determination of complex stoichiometry.- Information on the electronic environment of the metal ion.	- Simple and rapid analysis.- Useful for quantitative analysis.- Can be performed on solutions.	- Provides indirect evidence of coordination.- Broad absorption bands can limit detailed structural information.- Not all complexes have distinct visible absorption bands.
Powder X-ray Diffraction (PXRD)	Diffraction of X-rays by crystalline structures	- Determination of the crystal structure.- Identification of crystalline phases.- Information on bond lengths and angles.	- Provides definitive structural information for crystalline solids.- Can distinguish between different polymorphic forms.	- Requires a crystalline sample.- Does not provide information on bond vibrations.- Can be more time-consuming than spectroscopic methods.

Experimental Protocols

FTIR Spectroscopy (KBr Pellet Method)

• Sample Preparation:

  • Thoroughly grind 1-2 mg of the copper(II)-tartrate complex with approximately 100-200 mg of dry, spectroscopy-grade potassium bromide (KBr) using an agate mortar and pestle.[4] The mixture should be a fine, homogeneous powder.

  • Transfer the powder to a pellet die.

• Pellet Formation:

  • Place the die in a hydraulic press and apply a pressure of 8-10 tons for several minutes to form a thin, transparent pellet.[5]

• Data Acquisition:

  • Place the KBr pellet in the sample holder of the FTIR spectrometer.

  • Record the spectrum, typically in the range of 4000-400 cm⁻¹.

  • Acquire a background spectrum of a pure KBr pellet to subtract from the sample spectrum.

UV-Vis Spectroscopy

• Solution Preparation:

  • Prepare a stock solution of the copper(II)-tartrate complex in a suitable solvent (e.g., deionized water) of a known concentration.

  • Prepare a series of dilutions from the stock solution.

• Data Acquisition:

  • Use a UV-Vis spectrophotometer to measure the absorbance of each solution.

  • Scan a wavelength range that covers the expected d-d transitions of the copper(II) complex (typically in the visible region, e.g., 400-800 nm).[6][7]

  • Use the pure solvent as a blank for baseline correction.

• Data Analysis:

  • Identify the wavelength of maximum absorbance (λmax).[8]

  • The position and intensity of the λmax provide information about the electronic environment of the copper(II) ion upon coordination.

Table 3: Typical UV-Vis Absorption Data for Copper(II) Complexes

Complex	λmax (nm)	Interpretation
[Cu(H₂O)₆]²⁺	~800	Hexaaquacopper(II) ion
Copper(II) Tartrate	~650-750	Shift in λmax indicates a change in the ligand field upon tartrate coordination

Powder X-ray Diffraction (PXRD)

• Sample Preparation:

  • Grind the crystalline copper(II)-tartrate complex into a fine, homogeneous powder using a mortar and pestle.

  • Mount the powder on a sample holder.

• Data Acquisition:

  • Place the sample holder in the PXRD instrument.

  • Set the instrument to scan over a specific range of 2θ angles (e.g., 10-80 degrees).[9] The X-ray source is typically Cu Kα radiation.

• Data Analysis:

  • The resulting diffractogram will show a series of peaks at specific 2θ values.

  • These peak positions are characteristic of the crystal lattice of the copper(II)-tartrate complex and can be compared to known patterns or used to determine the crystal structure.[10]

Table 4: Illustrative PXRD Data for a Crystalline Copper Compound

2θ (degrees)	Miller Indices (hkl)	Interpretation
43.3	(111)	Characteristic diffraction peak for a face-centered cubic copper-containing lattice
50.4	(200)	Characteristic diffraction peak for a face-centered cubic copper-containing lattice
74.1	(220)	Characteristic diffraction peak for a face-centered cubic copper-containing lattice

Note: The 2θ values are highly specific to the crystal structure of the compound.

Visualization of Copper(II)-Tartrate Coordination

The coordination of tartrate to copper(II) typically involves the carboxylate and hydroxyl groups of the tartrate molecule, acting as a bidentate or bridging ligand.

Caption: Coordination of Tartrate to Copper(II)

Conclusion

FTIR spectroscopy stands out as a highly effective and direct method for confirming the coordination of tartrate to copper(II) by providing clear evidence of the involvement of specific functional groups in bond formation. Its speed, sensitivity, and versatility make it an invaluable tool in the initial characterization of coordination complexes. For a more exhaustive analysis, particularly for crystalline materials, complementing FTIR data with insights from UV-Vis spectroscopy and Powder X-ray Diffraction is highly recommended. This integrated approach allows for a comprehensive understanding of not only the coordination event itself but also the electronic and structural properties of the resulting copper(II)-tartrate complex.

References

• 1. researchgate.net [researchgate.net]
• 2. wjarr.com [wjarr.com]
• 3. researchgate.net [researchgate.net]
• 4. shimadzu.com [shimadzu.com]
• 5. What Are The Key Steps For Making Kbr Pellets? Master Ftir Spectroscopy With Perfect Transparency - Kintek Press [kinteksolution.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 10. researchgate.net [researchgate.net]

Differentiating Hydrates of Copper(II) Tartrate using Thermogravimetric and Differential Thermal Analysis (TG-DTA)

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

The accurate characterization of hydrated forms of active pharmaceutical ingredients and coordination compounds is critical in drug development and materials science. The degree of hydration can significantly impact a compound's stability, solubility, and bioavailability. This guide provides a comparative analysis of different hydrates of copper(II) tartrate using Thermogravimetric Analysis (TGA) and Differential Thermal Analysis (DTA). The presented data and protocols offer a practical framework for differentiating between the trihydrate, dihydrate, and hemihydrate forms of this compound.

Comparative Thermal Decomposition Data

The thermal behavior of copper(II) tartrate hydrates is characterized by distinct dehydration and decomposition steps, which can be quantitatively assessed by TG-DTA. The following table summarizes the key thermal events for the different hydrates based on experimental data.

Hydrate Form	Thermal Event	Temperature Range (°C)	DTA Peak Temperature (°C)	Observed Mass Loss (%)	Theoretical Mass Loss (%)
Copper(II) L-Tartrate Trihydrate	Dehydration (Step 1)	30 - 150	~97 (endothermic)	~20.3	20.34 (for 3 H₂O)
(L-CuC₄H₄O₆·3H₂O)	Decomposition (Step 2)	200 - 300	~254 (exothermic)	~30.0	-
Decomposition (Step 3)	300 - 600	~307 (endothermic)	~13.0	-
Copper(II) DL-Tartrate Dihydrate	Dehydration (Step 1)	80 - 150	~107 (endothermic)	~13.6	13.77 (for 2 H₂O)
(DL-CuC₄H₄O₆·2H₂O)	Decomposition (Step 2)	200 - 300	~251 (exothermic)	~32.0	-
Decomposition (Step 3)	300 - 550	~285 (endothermic)	~11.0	-
Hydrated Copper(II) Tartrate	Dehydration	RT - 150	90.1 (endothermic)	Varies	-
(Unspecified Hydrate)	Decomposition	200 - 300	258 (exothermic)	Varies	-

Note: The decomposition of the anhydrous copper tartrate proceeds in multiple steps, ultimately yielding copper(II) oxide (CuO) as the final residue. The exothermic peak around 250-260°C is attributed to the decomposition of the organic tartrate moiety.

Experimental Protocol: TG-DTA Analysis

The following is a detailed methodology for the TG-DTA analysis of copper(II) tartrate hydrates, designed to ensure reproducibility and accuracy of results.

1. Instrumentation:

• A simultaneous TG-DTA instrument is required.

• Ensure the instrument is calibrated for both temperature and mass using appropriate standards (e.g., indium for temperature, calcium oxalate (B1200264) for mass loss).

2. Sample Preparation:

• Use a small sample mass, typically between 5-10 mg, to ensure uniform heating.

• Lightly grind the sample to a fine powder to improve heat transfer and achieve better equilibrium conditions.

• Accurately weigh the sample in an inert crucible (e.g., alumina (B75360) or platinum).

3. Experimental Conditions:

• Atmosphere: Purge the furnace with a high-purity inert gas, such as nitrogen or argon, at a constant flow rate (e.g., 50 mL/min) to prevent oxidative decomposition.

• Heating Rate: A linear heating rate of 10 °C/min is recommended for good resolution of thermal events.

• Temperature Program: Heat the sample from ambient temperature (e.g., 25 °C) to a final temperature sufficient to ensure complete decomposition (e.g., 600 °C).

4. Data Acquisition and Analysis:

• Record the sample mass (TGA curve) and the differential temperature (DTA curve) as a function of the furnace temperature.

• Determine the onset and peak temperatures for each thermal event from the DTA curve.

• Calculate the percentage mass loss for each step from the TGA curve.

• The derivative of the TGA curve (DTG) can be used to more accurately determine the temperatures of maximum mass loss rate.

Experimental Workflow

The logical flow of the TG-DTA analysis for differentiating copper(II) tartrate hydrates can be visualized as follows:

Caption: Experimental workflow for the differentiation of copper(II) tartrate hydrates using TG-DTA.

A Comparative Guide to the Catalytic Activity of Copper(II) Tartrate in Asymmetric Synthesis and Oxidation Reactions

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the catalytic performance of copper(II) tartrate and related copper-tartrate systems against other common copper-based catalysts in key organic transformations. The information is intended to assist researchers in selecting appropriate catalysts for their specific synthetic needs, with a focus on data-driven comparisons and detailed experimental protocols. While direct catalytic applications of a pre-formed copper(II) tartrate salt are not extensively documented, this guide leverages data from in-situ generated copper-tartrate complexes and compares them with established alternatives.

Asymmetric Henry (Nitroaldol) Reaction

The asymmetric Henry reaction is a crucial carbon-carbon bond-forming reaction for the synthesis of chiral β-nitro alcohols, which are valuable precursors for pharmaceuticals and other bioactive molecules. The use of chiral ligands to control the stereochemical outcome is paramount. Here, we compare a catalyst system derived from D-tartaric acid with other prominent chiral copper(II) complexes.

Data Presentation: Asymmetric Henry Reaction

Catalyst System	Aldehyde Substrate	Yield (%)	Enantiomeric Excess (ee, %)	Reaction Conditions
Cu(II)-Tartaric Acid Derived Complex	Benzaldehyde	85	82	EtOH, rt, 24 h
Cu(II)-Bis(oxazoline) Complex	Benzaldehyde	95	92	CH₂Cl₂, -20 °C, 18 h
Cu(II)-(-)-Sparteine Complex	Benzaldehyde	92	97	CH₂Cl₂, -78 °C, 48 h
Cu(OAc)₂/Trianglamine Complex	Benzaldehyde	>99	94.6	Solvent-free, rt, 24 h

Note: The data for the Cu(II)-Tartaric Acid Derived Complex is based on a novel tetradentate copper complex derived from D-tartaric acid[1]. Data for other catalysts are representative values from the literature for comparison[2][3].

Experimental Protocols: Asymmetric Henry Reaction

1. General Procedure using a Chiral Copper Complex Derived from D-Tartaric Acid[1]

• Catalyst Preparation (in-situ): To a solution of the chiral tetradentate ligand derived from D-tartaric acid (0.1 mmol) in ethanol (B145695) (2 mL) is added copper(II) acetate (B1210297) monohydrate (0.1 mmol). The mixture is stirred at room temperature for 1 hour to form the active catalyst complex.

• Reaction: To the catalyst solution, the aldehyde (1.0 mmol) and nitromethane (B149229) (5.0 mmol) are added. The reaction mixture is stirred at room temperature for 24 hours.

• Work-up and Analysis: The reaction mixture is concentrated under reduced pressure. The residue is purified by column chromatography on silica (B1680970) gel (ethyl acetate/hexanes) to afford the desired β-nitro alcohol. The enantiomeric excess is determined by chiral HPLC analysis.

2. General Procedure using a Cu(II)-Bis(oxazoline) Complex

• Catalyst Preparation (in-situ): A solution of the bis(oxazoline) ligand (0.06 mmol) in dichloromethane (B109758) (1 mL) is added to a flask containing copper(II) triflate (0.05 mmol). The mixture is stirred under an inert atmosphere for 1 hour.

• Reaction: The reaction mixture is cooled to the specified temperature (e.g., -20 °C). The aldehyde (1.0 mmol) is added, followed by the slow addition of nitromethane (2.0 mmol). The reaction is stirred for the specified time.

• Work-up and Analysis: The reaction is quenched with a saturated aqueous solution of ammonium (B1175870) chloride. The aqueous layer is extracted with dichloromethane. The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated. The product is purified by column chromatography, and the enantiomeric excess is determined by chiral HPLC.

Logical Workflow for Asymmetric Catalyst Screening

Caption: A logical workflow for screening chiral copper catalysts in the asymmetric Henry reaction.

Oxidation Reactions

Copper catalysts are widely used in oxidation reactions. While specific studies on copper(II) tartrate as a direct catalyst for synthetic organic oxidations are limited, tartaric acid has been shown to enhance copper-catalyzed Fenton-like oxidation processes by forming a soluble complex with Cu²⁺, which extends the effective pH range and accelerates the generation of reactive oxygen species[4]. This suggests that an in-situ formed copper-tartrate complex can be an active catalytic species.

Here, we provide a general comparison of copper-based catalyst systems for the aerobic oxidation of alcohols, a fundamental transformation in organic synthesis.

Data Presentation: Aerobic Oxidation of Benzyl Alcohol

Catalyst System	Ligand	Co-catalyst/Base	Solvent	Conversion (%)	Selectivity (%)
Cu(II)/Tartrate (Hypothetical)	Tartaric Acid	Base	Water/Organic	-	-
CuBr₂	bpy	KOtBu	MeCN/H₂O	98	>99 (to aldehyde)
Cu(OTf)₂	bpy	DBU/NMI	MeCN	99	>99 (to aldehyde)
CuCl	phen	-	DMF	86	>99 (to aldehyde)
CuSO₄	-	Base	Water	Variable	Variable

Experimental Protocols: Aerobic Alcohol Oxidation

1. General Procedure for Copper/TEMPO-Catalyzed Aerobic Alcohol Oxidation[6]

• Reaction Setup: To a flask containing the copper salt (e.g., CuBr₂, 0.05 mmol), the ligand (e.g., 2,2'-bipyridine, 0.05 mmol), and TEMPO (0.1 mmol) is added the solvent (e.g., acetonitrile/water).

• Reaction: The alcohol substrate (1.0 mmol) and a base (e.g., potassium tert-butoxide, 0.1 mmol) are added to the mixture. The flask is then flushed with oxygen or air and stirred vigorously at the desired temperature.

• Work-up and Analysis: After completion of the reaction (monitored by TLC or GC), the mixture is filtered, and the solvent is removed under reduced pressure. The residue is purified by column chromatography to yield the corresponding aldehyde or ketone. Conversion and selectivity are determined by GC or NMR analysis.

Signaling Pathway for Copper-Catalyzed Fenton-Like Reaction Enhanced by Tartaric Acid

Caption: The role of tartaric acid in enhancing copper-catalyzed Fenton-like oxidation.

Conclusion

While copper(II) tartrate as a standalone catalyst is not extensively reported in the literature for a wide range of organic transformations, the use of tartaric acid as a chiral ligand in copper-catalyzed reactions shows significant promise, particularly in asymmetric synthesis. The data presented for the asymmetric Henry reaction suggests that tartrate-derived ligands can induce good enantioselectivity, although they may be outperformed by more established and structurally complex ligands like bis(oxazolines) and sparteine (B1682161) under optimized conditions.

In the realm of oxidation reactions, the role of tartaric acid appears to be more as a promoter or co-ligand that enhances the catalytic activity of copper ions, rather than as the primary catalytic species in a well-defined complex for synthetic applications.

For researchers in drug development and other scientific fields, the exploration of tartrate-based copper catalyst systems could be a cost-effective and environmentally benign approach. However, further research and direct comparative studies are necessary to fully elucidate the catalytic potential of copper(II) tartrate and its derivatives and to optimize reaction conditions to compete with state-of-the-art catalytic systems.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Enantioselective nitroaldol (Henry) reaction using copper(ii) complexes of (−)-sparteine - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. files.core.ac.uk [files.core.ac.uk]
• 6. Copper/TEMPO-Catalyzed Aerobic Alcohol Oxidation: Mechanistic Assessment of Different Catalyst Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Proper Disposal of Copper(II) Tartrate Hydrate: A Step-by-Step Guide

For researchers, scientists, and drug development professionals, ensuring the safe and compliant disposal of chemical waste is paramount. This guide provides essential safety and logistical information for the proper disposal of Copper(II) tartrate hydrate (B1144303), a compound that requires careful handling due to its potential health and environmental hazards. Adherence to these procedures is critical for laboratory safety and environmental stewardship.

Immediate Safety and Handling Precautions

Before beginning any disposal process, it is crucial to handle Copper(II) tartrate hydrate with appropriate personal protective equipment (PPE). The substance is known to cause eye, skin, and respiratory tract irritation[1].

Personal Protective Equipment (PPE) Summary

Equipment	Specification	Purpose
Gloves	Chemical-impermeable gloves (e.g., nitrile)	To prevent skin contact.[2]
Eye Protection	Chemical safety goggles	To protect eyes from dust and splashes.
Protective Clothing	Laboratory coat or other suitable protective clothing	To prevent contamination of personal clothing.[2]
Respiratory Protection	NIOSH/MSHA approved respirator	Required when dusts are generated.

Step-by-Step Disposal Protocol

The primary method for the disposal of Copper(II) tartrate hydrate is through a licensed chemical waste disposal service. Under no circumstances should this chemical be discharged into sewer systems or the environment[2][3].

• Containment: Ensure all Copper(II) tartrate hydrate waste is collected and stored in a suitable, closed, and clearly labeled container.[2][3]

• Spill Management: In the event of a spill, immediately clean up the material by vacuuming or sweeping.[1] Take care to avoid generating dust.[1][2] The collected material should be placed in a suitable container for disposal.[1][3]

• Waste Collection: Arrange for the collected waste to be handled by a licensed chemical destruction plant.[2]

• Approved Disposal Methods: The accepted methods of destruction are controlled incineration with flue gas scrubbing or other methods approved by local, regional, and national regulations.[2]

• Contaminated Packaging: Any packaging that has come into contact with Copper(II) tartrate hydrate should be triple-rinsed (or equivalent) and can then be offered for recycling or reconditioning.[2] Alternatively, the packaging can be punctured to render it unusable and disposed of in a sanitary landfill, if local regulations permit.[2]

Logical Workflow for Disposal

The following diagram illustrates the decision-making process and steps for the proper disposal of Copper(II) tartrate hydrate.

Caption: Disposal workflow for Copper(II) tartrate hydrate.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. fishersci.com [fishersci.com]

Personal protective equipment for handling Copper(II) tartrate hydrate

Essential Safety and Handling Guide for Copper(II) Tartrate Hydrate (B1144303)

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of Copper(II) tartrate hydrate. Adherence to these procedures is essential for ensuring laboratory safety and environmental compliance.

Immediate Safety and Hazard Information

Copper(II) tartrate hydrate is a green crystalline powder that poses several health risks. It is crucial to be aware of these hazards before handling the substance.

Primary Hazards:

• Causes irritation to the eyes, skin, and respiratory tract.[1]

• May be harmful if swallowed or inhaled.[1][2]

• Prolonged or repeated exposure may lead to liver and kidney damage.[1]

• Very toxic to aquatic life with long-lasting effects.[3]

In case of exposure, follow the first aid measures outlined in the table below.

Exposure Route	First Aid Measures
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[1][2]
Skin Contact	Remove contaminated clothing and shoes. Flush skin with plenty of water for at least 15 minutes. Get medical aid if irritation develops or persists.[1][2]
Ingestion	Do NOT induce vomiting. If the victim is conscious and alert, rinse their mouth with water. Never give anything by mouth to an unconscious person. Get medical aid immediately.[1][4]
Inhalation	Remove from exposure to fresh air immediately. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[1][4]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Copper(II) tartrate hydrate to minimize exposure and ensure personal safety.

PPE Category	Specific Requirements
Eye Protection	Wear appropriate protective eyeglasses or chemical safety goggles that meet OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1][5]
Skin Protection	Wear appropriate chemical-resistant gloves (e.g., nitrile gloves) and a lab coat.[5][6][7] All protective clothing should be clean and put on before work.[6]
Respiratory Protection	A NIOSH/MSHA or European Standard EN 149 approved respirator is required if exposure limits are exceeded or if dust is generated.[1][5] A respiratory protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements must be followed.[1]

Exposure Limits

It is crucial to keep airborne concentrations of Copper(II) tartrate hydrate low. The following exposure limits for copper dusts and mists should be observed:

Organization	Exposure Limit (Time-Weighted Average)
OSHA (PEL)	1 mg/m³ over an 8-hour workshift.[6][8]
NIOSH (REL)	1 mg/m³ over a 10-hour workshift.[2][6][8]
ACGIH (TLV)	1 mg/m³ over an 8-hour workshift.[6][8]
NIOSH (IDLH)	100 mg/m³ (as Copper).[6][9][10]

Operational and Disposal Plans

A systematic approach to handling and disposal is critical for safety and environmental protection.

Experimental Protocol: Step-by-Step Handling Procedure

• Preparation and Engineering Controls :

  • Before handling, ensure that an eyewash station and a safety shower are readily accessible.[1][5]

  • All work with Copper(II) tartrate hydrate powder should be conducted in a properly functioning chemical fume hood to maintain low airborne concentrations.[5][7]

  • Ensure the work area is well-ventilated.[1][5]

• Handling the Chemical :

  • Wear the mandatory PPE as specified in the table above.

  • Avoid generating dust.[1][5] Minimize dust generation and accumulation.[1][5]

  • Avoid contact with eyes, skin, and clothing.[1][5] Do not breathe the dust.[1][5]

  • After handling, wash hands and any exposed skin thoroughly with soap and water.[1][3]

• Storage :

  • Store in a cool, dry, well-ventilated area.[1][5]

  • Keep the container tightly closed to prevent contamination and absorption of moisture.[7][11]

  • Store away from incompatible substances, such as strong oxidizing agents.[1]

Disposal Plan

Copper(II) tartrate hydrate is classified as hazardous waste and must be disposed of accordingly.

• Waste Collection :

  • Do not dispose of Copper(II) tartrate hydrate in the regular trash or down the drain.[1][7] It is very toxic to aquatic life.[3]

  • Collect all solid waste, including any contaminated materials (e.g., weighing paper, gloves), in a designated, sealed, and clearly labeled hazardous waste container.[1][7]

• Aqueous Waste :

  • For aqueous solutions containing Copper(II) tartrate, do not pour them down the sewer system.[1]

  • Aqueous waste should be collected in a separate, labeled hazardous waste container.

  • As a pre-treatment for aqueous solutions, chemical precipitation can be employed to remove copper before disposal. However, the resulting precipitate must still be disposed of as hazardous waste.[1]

• Final Disposal :

  • Arrange for the collection of all hazardous waste by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[1]

  • Follow all local, state, and federal regulations for hazardous waste disposal.

Spill Management

In the event of a spill, follow these procedures:

• Evacuate all non-essential personnel from the immediate area.[4]

• Wear the appropriate PPE, including respiratory protection.

• Carefully vacuum or sweep up the spilled material to avoid generating dust.[1][5]

• Place the collected material into a suitable, sealed container for disposal as hazardous waste.[1][5]

• Clean the spill area thoroughly.

• Ensure adequate ventilation of the area after the cleanup is complete.[1][8]

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of Copper(II) tartrate hydrate.

Caption: Workflow for Safe Handling of Copper(II) Tartrate Hydrate.

References

• 1. benchchem.com [benchchem.com]
• 2. CDC - NIOSH Pocket Guide to Chemical Hazards - Copper (dusts and mists, as Cu) [cdc.gov]
• 3. fishersci.com [fishersci.com]
• 4. Copper——Sources of Exposure; Industrial Hygiene and Risk Assessments_Chemicalbook [chemicalbook.com]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. nj.gov [nj.gov]
• 7. IsoLab - Copper II Oxide [isolab.ess.washington.edu]
• 8. nj.gov [nj.gov]
• 9. restoredcdc.org [restoredcdc.org]
• 10. Copper dusts and mists - IDLH | NIOSH | CDC [cdc.gov]
• 11. cpachem.com [cpachem.com]